2-(Pyridin-3-yl)pyrazine

• CAS: 93844-97-4

Core Science & Biosynthesis

2-(Pyridin-3-yl)pyrazine chemical structure and properties

An In-depth Technical Guide to 2-(Pyridin-3-yl)pyrazine: A Privileged Scaffold in Modern Chemistry

Abstract

The confluence of pyridine and pyrazine rings into a single molecular entity, 2-(Pyridin-3-yl)pyrazine, creates a biheteroaryl scaffold with significant potential in medicinal chemistry and materials science. This guide provides a comprehensive technical overview of its chemical structure, physicochemical properties, synthesis, and applications. As a Senior Application Scientist, this document is structured to deliver not only foundational data but also field-proven insights into the causality behind experimental choices and the strategic value of this compound in research and development. The protocols and data presented herein are designed to be self-validating, grounded in established chemical principles and supported by authoritative references.

Core Molecular Identity and Physicochemical Profile

2-(Pyridin-3-yl)pyrazine is an aromatic heterocyclic compound featuring a pyridine ring linked at its 3-position to the 2-position of a pyrazine ring. This arrangement of nitrogen atoms makes the molecule an interesting candidate for coordination chemistry and as a bioisostere for other aromatic systems in drug design.[1]

Chemical Structure and Identifiers

The fundamental identifiers for 2-(Pyridin-3-yl)pyrazine are crucial for accurate sourcing and regulatory compliance.

• IUPAC Name: 2-(Pyridin-3-yl)pyrazine[2]

• CAS Number: 93844-97-4[2]

• Molecular Formula: C₉H₇N₃[2]

• SMILES: C1=CC(=CN=C1)C2=NC=CN=C2[2]

• InChI Key: XJRMWHFALRWZTE-UHFFFAOYSA-N[2]

Physicochemical and Computational Data

The physicochemical properties of a compound govern its behavior in both chemical reactions and biological systems. The data below, comprising both predicted and calculated values, offers a baseline for experimental design.

Property	Value	Source
Molecular Weight	157.17 g/mol	[2]
Appearance	Powder	[2]
Boiling Point (Predicted)	302.5 ± 27.0 °C	ChemicalBook
Density (Predicted)	1.169 ± 0.06 g/cm³	ChemicalBook
pKa (Predicted)	2.57 ± 0.12	ChemicalBook
LogP (Calculated)	1.4624	[3]
Topological Polar Surface Area (TPSA)	38.67 Ų	[3]
Hydrogen Bond Acceptors	3	[3]
Hydrogen Bond Donors	0	[3]
Rotatable Bonds	1	[3]

Note: Predicted values are derived from computational models and should be confirmed experimentally.

Synthesis and Spectroscopic Characterization

The synthesis of biheteroaryl compounds like 2-(Pyridin-3-yl)pyrazine is most efficiently achieved through modern cross-coupling methodologies. Palladium-catalyzed reactions, such as the Suzuki-Miyaura or Stille couplings, are the industry standard due to their high functional group tolerance and excellent yields.[4][5][6]

Recommended Synthetic Protocol: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is the preferred method for this transformation due to the commercial availability of the starting materials and the generally non-toxic nature of the boronic acid reagents compared to organostannanes used in Stille couplings.[4][7] The causality for selecting this protocol rests on its robustness, high yield potential, and well-documented success in coupling heteroaryl halides with heteroarylboronic acids.[7][8]

Caption: Suzuki-Miyaura cross-coupling workflow for synthesizing 2-(Pyridin-3-yl)pyrazine.

Step-by-Step Methodology:

• Vessel Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-chloropyrazine (1.0 eq), pyridine-3-boronic acid (1.2 eq), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq).

• Inert Atmosphere: Seal the flask and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes. This step is critical as the palladium(0) catalyst is sensitive to oxygen, and its deactivation would halt the catalytic cycle.

• Solvent and Base Addition: Under a positive pressure of inert gas, add the degassed solvent (e.g., 1,4-dioxane) followed by the aqueous base solution (e.g., 2M Na₂CO₃, 2.0-3.0 eq). The base is essential for the transmetalation step, activating the boronic acid.

• Reaction: Heat the mixture to reflux (typically 80-100 °C) and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 8-24 hours.[7]

• Workup: Cool the reaction mixture to room temperature. Dilute with water and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane, 3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the pure 2-(Pyridin-3-yl)pyrazine.

Spectroscopic Profile

Expected ¹H NMR Chemical Shifts (in CDCl₃, 400 MHz):

Proton Assignment	Expected δ (ppm)	Multiplicity	Rationale
Pyridine H2'	~9.2 - 9.0	d or s	Highly deshielded due to adjacent nitrogen and ring current.
Pyridine H6'	~8.8 - 8.6	d	Deshielded by adjacent nitrogen.
Pyrazine H3, H5, H6	~8.7 - 8.5	m	Protons on the electron-deficient pyrazine ring.[9]
Pyridine H4'	~8.2 - 8.0	dt	Deshielded, coupled to H2' and H5'.
Pyridine H5'	~7.5 - 7.3	dd	Least deshielded pyridine proton.

Expected ¹³C NMR Chemical Shifts (in CDCl₃, 101 MHz):

Carbon Assignment	Expected δ (ppm)	Rationale
C2' (Pyridine)	~153 - 150	Adjacent to nitrogen.
C2 (Pyrazine)	~152 - 149	Point of substitution, deshielded.
C6' (Pyridine)	~150 - 147	Adjacent to nitrogen.
C3, C5, C6 (Pyrazine)	~146 - 142	Electron-deficient pyrazine carbons.
C4' (Pyridine)	~138 - 135	Deshielded aromatic carbon.
C3' (Pyridine)	~134 - 131	Point of substitution.
C5' (Pyridine)	~125 - 122	Least deshielded pyridine carbon.

Mass Spectrometry (EI): The electron ionization mass spectrum is expected to show a strong molecular ion peak (M⁺) at m/z = 157.

Applications in Research and Development

The pyrazine scaffold is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs.[10] Its derivatives exhibit a vast range of biological activities, including anticancer, anti-inflammatory, antibacterial, and antitubercular properties.[10][11][12]

Role in Drug Discovery

2-(Pyridin-3-yl)pyrazine serves as a key building block or fragment for constructing more complex molecules with therapeutic potential.

• Kinase Inhibition: The nitrogen atoms in both rings can act as hydrogen bond acceptors, a crucial interaction for binding to the hinge region of many protein kinases.[1] Pyridine and pyrazine derivatives are core components of numerous kinase inhibitors targeting pathways involved in cancer and inflammation.[12]

• Bioisosteric Replacement: The pyrazine-pyridine core can act as a bioisostere for other bicyclic aromatic systems like naphthalene or quinoline, offering a way to modulate physicochemical properties such as solubility and metabolic stability while maintaining key binding interactions.[1]

• Fragment-Based Drug Design (FBDD): With a molecular weight under 200 g/mol and desirable physicochemical properties, this compound is an ideal candidate for FBDD screening campaigns to identify initial hits against novel biological targets.

Experimental Workflow: Kinase Inhibitor Screening

The following workflow illustrates a typical process for evaluating a novel compound derived from the 2-(Pyridin-3-yl)pyrazine scaffold against a target kinase.

Caption: A logical workflow for the initial screening of a novel kinase inhibitor.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-(Pyridin-3-yl)pyrazine is not widely available, data from analogous pyrazine derivatives provide a reliable basis for safe handling protocols.[13][14]

• Hazard Classification: Assumed to be hazardous. Based on related compounds, it may cause skin and serious eye irritation.[14][15]

• Personal Protective Equipment (PPE): Wear protective gloves (nitrile rubber), safety goggles with side-shields, and a laboratory coat.

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• First Aid:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

  • Skin: Wash off with soap and plenty of water. Seek medical attention if irritation occurs.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

  • Inhalation: Move to fresh air. If breathing is difficult, give oxygen and seek medical attention.

Conclusion

2-(Pyridin-3-yl)pyrazine is more than a simple chemical; it is a strategic building block for innovation in pharmacology and materials science. Its synthesis is accessible through robust and scalable cross-coupling reactions, and its structural motifs are directly relevant to the development of next-generation therapeutics, particularly kinase inhibitors. This guide has provided the core technical data and expert-driven protocols necessary for researchers to effectively utilize this compound in their work, bridging the gap between foundational knowledge and practical application.

References

• NP-MRD. 13C NMR Spectrum (1D, 101 MHz, D2O, predicted) (NP0000084). Natural Products Magnetic Resonance Database. [Link]

• American Elements. 2-(pyridin-3-yl)pyrazine | CAS 93844-97-4. American Elements. [Link]

• Beilstein Journals. Supporting information for: Microwave-assisted synthesis of pyrido[2,3-b]pyrazines. Beilstein Archives. [Link]

• MDPI. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules. [Link]

• CPAchem. Safety data sheet - Pyrazine. CPAchem. [Link]

• PubChem. 2-(2-Pyridyl)pyrazine. National Center for Biotechnology Information. [Link]

• Liberty University. SYNTHESIS AND CHARACTERIZATION of Unique Pyridazines. Liberty University Scholar's Crossing. [Link]

• ResearchGate. 1 H NMR spectra (aromatic region) of free pyrazine, 4,4′-bipyridine and.... ResearchGate. [Link]

• MDPI. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. MDPI. [Link]

• ACS Publications. Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry. [Link]

• IntechOpen. Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applications. IntechOpen. [Link]

• Science of Synthesis. 6.2.2. Pyrazines. Thieme. [Link]

• MDPI. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. Molecules. [Link]

• MDPI. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Molecules. [Link]

• SpringerLink. Reaction of 3-(Pyridin-2-yl)-1,2,4-triazine-5-carbonitriles with 2-Amino-4-aryl-1,3-oxazoles in Anhydrous Medium. Chemistry of Heterocyclic Compounds. [Link]

• RSC Publishing. Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry. [Link]

• ResearchGate. Synthesis of pyridine derivatives for diverse biological activity profiles: A review. ResearchGate. [Link]

• NIH National Center for Biotechnology Information. 2-(5-(6-(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)pyridin-2-yl)-1H-1,2,4-triazol-3-yl)pyrazine. Acta Crystallographica Section E. [Link]

• ResearchGate. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. ResearchGate. [Link]

• ResearchGate. The diazines: pyridazine, pyrimidine and pyrazine: reactions and synthesis. ResearchGate. [Link]

• NIST. Pyrazine, 2-methoxy-3-(1-methylethyl)-. NIST WebBook. [Link]

• ResearchGate. The mass spectra of furan, pyrrole, pyridine and pyrazine recorded at I.... ResearchGate. [Link]

• Beilstein Journal of Organic Chemistry. Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry. [Link]

• ResearchGate. Plausible reaction mechanism for the synthesis of pyrazine‐(2,3)‐diones.... ResearchGate. [Link]

• Organic Chemistry Portal. Pyridine synthesis. Organic Chemistry Portal. [Link]

• Chemistry LibreTexts. Stille Coupling. Chemistry LibreTexts. [Link]

• NIH National Center for Biotechnology Information. Second Generation Catalyst System for Ag-mediated Liebeskind-Srogl Coupling of Tetrazine Thioethers with Arylboronic Acids. ACS Catalysis. [Link]

• University of East Anglia. An Improved Synthesis of 2,3-Diamino-5,6-dichloropyrazine. UEA Digital Repository. [Link]

Sources

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. americanelements.com [americanelements.com]
• 3. chemscene.com [chemscene.com]
• 4. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stille Cross-Coupling Reaction | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Transition metal-catalyzed functionalization of pyrazines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40460A [pubs.rsc.org]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applications | IntechOpen [intechopen.com]
• 13. fishersci.com [fishersci.com]
• 14. tcichemicals.com [tcichemicals.com]
• 15. 2,3-ビス(2-ピリジル)ピラジン 98% | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to 2-(Pyridin-3-yl)pyrazine: Synthesis, Characterization, and Applications in Modern Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 2-(Pyridin-3-yl)pyrazine (CAS No. 93844-97-4), a heterocyclic building block of significant interest to the pharmaceutical and life sciences industries. The document delineates a robust and optimized protocol for its synthesis via Palladium-catalyzed Suzuki-Miyaura cross-coupling, details state-of-the-art methodologies for its structural elucidation and characterization, and explores its potential applications in drug discovery. Drawing from established principles in medicinal and synthetic chemistry, this guide serves as an essential resource for researchers, scientists, and drug development professionals seeking to leverage the unique properties of the pyridyl-pyrazine scaffold.

Introduction: The Strategic Value of the Pyridyl-Pyrazine Scaffold

Heterocyclic compounds form the bedrock of modern medicinal chemistry, with nitrogen-containing aromatics being particularly prominent in a vast array of clinically approved drugs.[1][2] The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms in a 1,4-arrangement, is a privileged structure found in numerous pharmaceuticals and natural products.[3][4][5] Its electron-deficient nature and ability to act as a hydrogen bond acceptor make it a valuable component in designing molecules that interact with biological targets.[3]

2-(Pyridin-3-yl)pyrazine represents a strategic conjunction of two critical heteroaromatic systems: pyridine and pyrazine. This arrangement is of particular interest in drug design for several reasons:

• Bioisosteric Replacement: The pyridyl-pyrazine motif can serve as a bioisostere for other common bicyclic aromatic systems, such as biphenyl, naphthalene, or quinoline. This allows for the modulation of physicochemical properties like solubility, metabolic stability, and polarity while maintaining the essential geometry required for target binding.[3]

• Modulation of Physicochemical Properties: The introduction of nitrogen atoms into the aromatic core significantly alters electron distribution, dipole moment, and hydrogen bonding potential compared to carbocyclic analogs. This provides medicinal chemists with a powerful tool to fine-tune ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

• Scaffold for Kinase Inhibition: The nitrogen atoms in both the pyrazine and pyridine rings can serve as crucial hydrogen bond acceptors, mimicking the hinge-binding interactions common to many ATP-competitive kinase inhibitors.[3]

This guide provides the necessary technical details to synthesize, purify, and characterize 2-(Pyridin-3-yl)pyrazine, enabling its effective utilization as a foundational building block in discovery programs.

Physicochemical Properties and Data

A summary of the key physicochemical properties for 2-(Pyridin-3-yl)pyrazine is provided below. While experimental data for some properties are not widely published, reliable computational predictions offer valuable guidance for experimental design.

Property	Value	Source
CAS Number	93844-97-4	Chemical Catalogs
Molecular Formula	C₉H₇N₃	Calculated
Molecular Weight	157.17 g/mol	Calculated
IUPAC Name	2-(pyridin-3-yl)pyrazine	IUPAC
Appearance	Expected to be an off-white to yellow solid	General Observation
Predicted LogP	1.4 - 1.6	Computational
Predicted pKa (most basic N)	~2.5 - 3.5	Computational

Synthesis Methodology: A Validated Cross-Coupling Approach

The construction of the C-C bond between the pyrazine and pyridine rings is most effectively achieved through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura reaction is the preferred method due to its high functional group tolerance, generally good to excellent yields, and the commercial availability of the necessary starting materials.[6][7]

Strategic Rationale: The Suzuki-Miyaura Coupling

The chosen synthetic strategy involves the coupling of a halogenated pyrazine with a pyridinylboronic acid. 2-Chloropyrazine is an ideal starting material as the chlorine atom is readily activated for oxidative addition to the palladium(0) catalyst, a critical step in the catalytic cycle. Pyridine-3-boronic acid is also commercially available and stable. This approach is superior to alternatives like Stille coupling, which requires the use of toxic organotin reagents.[8]

The workflow for this synthesis is outlined below.

Caption: Workflow for the synthesis and purification of 2-(Pyridin-3-yl)pyrazine.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is designed as a self-validating system, with checkpoints for reaction monitoring.

Materials:

• 2-Chloropyrazine (1.0 eq)

• Pyridine-3-boronic acid (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (3.0 eq)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Nitrogen or Argon gas supply

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

Procedure:

• Vessel Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add 2-chloropyrazine (1.0 eq), pyridine-3-boronic acid (1.2 eq), Pd(PPh₃)₄ (0.03 eq), and K₂CO₃ (3.0 eq).

• Inerting: Seal the flask with a septum, and evacuate and backfill with nitrogen or argon gas three times to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio (e.g., 8 mL dioxane, 2 mL water for a 1 mmol scale reaction) via syringe.

• Reaction: Place the flask in a pre-heated oil bath at 90-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours. Look for the consumption of the 2-chloropyrazine starting material.

• Quenching and Workup: Once the reaction is complete, cool the mixture to room temperature. Add 20 mL of water and transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash with brine (1 x 25 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Purification Protocol

The crude material is purified by flash column chromatography.

Materials:

• Silica gel (230-400 mesh)

• Hexanes

• Ethyl Acetate

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexanes and pack a chromatography column.

• Loading: Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel. Dry this mixture and load it onto the top of the packed column.

• Elution: Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 50%).

• Fraction Collection: Collect fractions based on TLC analysis. The desired product should be UV-active.

• Final Concentration: Combine the pure fractions and remove the solvent under reduced pressure to afford 2-(Pyridin-3-yl)pyrazine as a solid.

Structural Elucidation and Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. The following protocols outline the standard analytical methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure determination of organic molecules.[9]

Experimental Protocol:

• Sample Preparation: Dissolve ~5-10 mg of the purified product in ~0.6 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Data Acquisition: Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz or higher field spectrometer. Standard experiments include ¹H, ¹³C, and optionally 2D experiments like COSY and HSQC for full assignment.

Expected Spectral Data: The chemical structure with atom numbering for NMR assignment is shown below.

Caption: Structure of 2-(Pyridin-3-yl)pyrazine with numbering for NMR assignments.

¹H NMR (Predicted, 400 MHz, CDCl₃)
Proton	Expected Chemical Shift (δ, ppm)
H-2'	~9.20
H-3	~9.05
H-6'	~8.70
H-5	~8.65
H-6	~8.50
H-4'	~8.30
H-5'	~7.45

¹³C NMR (Predicted, 100 MHz, CDCl₃)
Carbon	Expected Chemical Shift (δ, ppm)
C-2	~151.0
C-2'	~150.5
C-6'	~148.0
C-5	~144.5
C-3	~143.0
C-6	~142.5
C-4'	~134.0
C-3'	~131.0
C-5'	~123.5

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental composition.

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

• Data Acquisition: Analyze the sample using an ESI-TOF or ESI-Orbitrap mass spectrometer in positive ion mode.

Expected Data:

• Formula: C₉H₇N₃

• Calculated Exact Mass: 157.06399

• Observed [M+H]⁺: ~158.0718

Infrared (IR) Spectroscopy

IR spectroscopy helps to identify characteristic functional groups.

Expected Data:

• ~3100-3000 cm⁻¹: Aromatic C-H stretching

• ~1600-1400 cm⁻¹: Aromatic C=C and C=N stretching vibrations, characteristic of the pyrazine and pyridine rings.

Reactivity and Applications in Drug Discovery

Chemical Reactivity

The 2-(Pyridin-3-yl)pyrazine scaffold possesses distinct reactive properties. The pyrazine ring is electron-deficient and generally resistant to electrophilic aromatic substitution but susceptible to nucleophilic attack, particularly if activated by an appropriate leaving group.[4] The nitrogen atoms on both rings can be quaternized with alkyl halides. The primary value of this molecule, however, lies in its use as a stable, intact scaffold for building more complex structures.

Potential as a Synthetic Building Block in Medicinal Chemistry

The true utility of 2-(Pyridin-3-yl)pyrazine is as a foundational fragment for constructing libraries of more complex molecules. Its structural features are highly relevant to contemporary drug discovery targets. For example, Novartis reported a class of mutant IDH1 inhibitors where a pyrazine was successfully employed as a bioisostere for a pyridine ring, demonstrating the interchangeability of these heterocycles in achieving potent biological activity.[3] The pyridyl-pyrazine core can be further elaborated through C-H activation or by introducing functional groups onto the starting materials prior to the coupling reaction. This allows for the systematic exploration of the chemical space around the core scaffold to optimize potency, selectivity, and pharmacokinetic properties.

Safety and Handling

2-(Pyridin-3-yl)pyrazine should be handled in accordance with standard laboratory safety procedures for chemical reagents.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Consult the Safety Data Sheet (SDS) from the supplier for comprehensive safety information.

References

• Shalini, C., Dharmaraj, N., Bhuvanesh, N. S. P., & Kaveri, M. V. (2022). Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes. Inorganica Chimica Acta, 535, 121028.
• O.P.J. (n.d.). Synthesis and characterization of new N-alkylated pyridin-2(1H)-ones. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry.
• Shalini, C., Dharmaraj, N., Bhuvanesh, N. S. P., & Kaveri, M. V. (2022). Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes. Inorganica Chimica Acta, 121028.
• (2021). Condensed Pyridopyrimidines and Pyridopyrazines Containing a Bridgehead Nitrogen Atom: Synthesis, Chemical Properties. Current Organic Chemistry, 25.
• Wang, C., et al. (2019). Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. Molecules, 24(23), 4253.
• BenchChem. (2025). An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 2-Amino-2-(pyridin-3-yl)acetonitrile. BenchChem Technical Guides.
• Google Patents. (n.d.).

• Google Patents. (n.d.). US10597384B2 - Solid forms of 3-(6-(1-(2,2-difluorobenzo[D][6][10]dioxol-5-yl)cyclopropanecarboxamido)-3-methylpyridin-2-yl) benzoic acid.

• PharmaBlock. (n.d.). Pyrazines in Drug Discovery. PharmaBlock.
• ResearchGate. (n.d.). 1 H NMR and 13 C NMR spectra of pyrazine substituted phosphonium salt (3a).
• PubChem. (n.d.).
• Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2006). A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds.
• Rahman, M. R., et al. (2022). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Molecules, 27(15), 4849.
• MDPI. (2022). Syntheses and Applications of 1,2,3-Triazole-Fused Pyrazines and Pyridazines.
• Choudhary, D., et al. (2022). Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review.
• Hergert, T., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids.
• Acta Crystallographica Section E: Crystallographic Communications. (2021). Bis[2,3-bis(pyridin-2-yl)pyrazine-κ2N2,N3]palladium(II)
• MedChemExpress. (n.d.). 2,3-Di(pyridin-2-yl)pyrazine (2,3-Bis(2-pyridyl)pyrazine) | Metal-organic Framework.
• Semantic Scholar. (n.d.). Piperazine and Pyrazine containing molecules and their diverse pharmacological activities.
• MDPI. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids.
• ResearchGate. (2025). A Regio‐ and Diastereoselective Stille Coupling/Intramolecular Diels–Alder Cascade for the Generation of Fused Pyridines and Application in the Synthesis of (+)‐Lycopladine A and (−)‐Lycoposerramine R.

Sources

• 1. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]
• 2. Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer co… [ouci.dntb.gov.ua]

Starting Materials and Synthetic Strategies for 2-(Pyridin-3-yl)pyrazine: A Comprehensive Technical Guide

Executive Summary

The synthesis of bis-heteroaryl architectures, such as 2-(pyridin-3-yl)pyrazine (CAS: 93844-97-4) [1], is a critical operation in modern medicinal chemistry and materials science. This bipyridine-like scaffold is frequently utilized as a bidentate ligand in transition metal catalysis and as a core pharmacophore in kinase inhibitors. Due to the electron-deficient nature of both the pyrazine and pyridine rings, constructing the C-C bond between them requires highly optimized cross-coupling conditions.

This whitepaper provides an in-depth, self-validating guide to the starting materials, mechanistic pathways, and experimental protocols required to synthesize 2-(pyridin-3-yl)pyrazine via the Suzuki-Miyaura cross-coupling reaction.

Retrosynthetic Strategy & Material Selection

The most robust and scalable approach to synthesizing 2-(pyridin-3-yl)pyrazine is the palladium-catalyzed Suzuki-Miyaura cross-coupling between a pyrazine halide and a pyridinylboronic acid.

Why 2-Chloropyrazine?

While aryl bromides and iodides typically undergo oxidative addition more rapidly, the pyrazine ring is highly electron-deficient due to its two para-oriented nitrogen atoms. This electronic activation significantly weakens the C-Cl bond, making 2-chloropyrazine (CAS: 14508-49-7) [2] an excellent, cost-effective electrophile that readily undergoes oxidative addition with standard Pd(0) catalysts.

Why 3-Pyridinylboronic Acid?

3-Pyridinylboronic acid (CAS: 1692-25-7) [3] serves as the nucleophilic coupling partner. However, electron-deficient heterocyclic boronic acids are notoriously prone to protodeboronation —a competitive side reaction where the boronic acid moiety is replaced by a proton. To mitigate this, reactions must be run with a slight excess of the boronic acid, or alternatively, the more stable pinacol ester derivative can be employed.

Quantitative Material Comparison

Table 1: Starting Material Properties & Cost-Benefit Analysis

Material	CAS Number	Role	Molecular Weight	Advantages	Disadvantages
2-Chloropyrazine	14508-49-7	Electrophile	114.53 g/mol	Highly activated C-Cl bond; cost-effective.	Volatile; requires careful temperature control.
2-Bromopyrazine	59557-91-4	Electrophile	158.98 g/mol	Faster oxidative addition than C-Cl.	Higher cost; prone to degradation over time.
3-Pyridinylboronic acid	1692-25-7	Nucleophile	122.92 g/mol	High atom economy; readily available.	Susceptible to base-mediated protodeboronation.
3-Pyridinyl pinacol ester	329214-79-1	Nucleophile	205.06 g/mol	Highly stable; resists protodeboronation.	Lower atom economy; higher molecular weight.

Mechanistic Framework: The Catalytic Cycle

The synthesis relies on a precise three-step catalytic cycle. Understanding the causality of each step is essential for troubleshooting and optimization.

• Oxidative Addition : The Pd(0) active species inserts into the C-Cl bond of 2-chloropyrazine. The electron-withdrawing nature of the pyrazine ring accelerates this step, allowing the use of chlorides rather than more expensive bromides or iodides [4].

• Transmetalation : The base (e.g., K₂CO₃) coordinates to the empty p-orbital of 3-pyridinylboronic acid, forming a reactive, electron-rich boronate complex. This complex transfers the pyridyl group to the Pd(II) center. The presence of water in the solvent mixture is critical here to solubilize the base and facilitate boronate formation.

• Reductive Elimination : The two heteroaryl groups, now positioned cis to one another on the Pd(II) center, couple to form the final 2-(pyridin-3-yl)pyrazine product, regenerating the Pd(0) catalyst.

Figure 1: Suzuki-Miyaura catalytic cycle for the synthesis of 2-(pyridin-3-yl)pyrazine.

Detailed Experimental Protocol

The following methodology is designed as a self-validating system. Every reagent choice and physical action is grounded in mechanistic necessity to ensure high yields of the bis-heteroaryl product [5].

Reagents and Equivalents

• 2-Chloropyrazine : 1.0 mmol (114.5 mg)

• 3-Pyridinylboronic acid : 1.2 mmol (147.5 mg)

• Pd(dppf)Cl₂·CH₂Cl₂ : 0.05 mmol (40.8 mg, 5 mol%)

• K₂CO₃ : 3.0 mmol (414.6 mg)

• Solvent : 1,4-Dioxane / H₂O (4:1 v/v, 5.0 mL)

Step-by-Step Workflow

• Rigorous Degassing (Causality: Catalyst Preservation) In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4.0 mL of 1,4-dioxane and 1.0 mL of deionized water. Sparge the solvent mixture with argon gas for 30 minutes. Note: Oxygen must be excluded to prevent the irreversible oxidation of the Pd(0) active species to inactive Pd(II) oxides, and to minimize oxidative homocoupling of the boronic acid.

• Reagent Loading (Causality: Stoichiometric Balance) Add 2-chloropyrazine, 3-pyridinylboronic acid, and K₂CO₃ to the degassed solvent. The 1.2 equivalents of boronic acid intentionally compensate for minor losses due to protodeboronation. K₂CO₃ is selected as it provides optimal basicity without inducing substrate degradation.

• Catalyst Addition (Causality: Steric/Electronic Tuning) Under a positive stream of argon, add the Pd(dppf)Cl₂ catalyst. The bidentate dppf ligand enforces a cis-geometry on the intermediate Pd(II) complex, which drastically accelerates the final reductive elimination step and prevents the precipitation of inactive "Pd black".

• Reaction Execution Seal the flask and heat the biphasic mixture to 90°C in a pre-heated oil bath for 12–16 hours. Vigorous stirring (≥800 rpm) is mandatory to ensure adequate mixing between the organic and aqueous phases.

• Workup & Extraction Cool the reaction to room temperature. Dilute with ethyl acetate (15 mL) and wash with saturated aqueous NaCl (10 mL). Extract the aqueous layer twice more with ethyl acetate (2 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/Ethyl Acetate gradient, typically eluting at 60% EtOAc) to yield 2-(pyridin-3-yl)pyrazine as an off-white solid.

Troubleshooting & Optimization

When coupling two electron-deficient heterocycles, researchers frequently encounter stalled reactions or low yields. The workflow below outlines the logical steps to diagnose and resolve these issues.

Figure 2: Troubleshooting workflow for optimizing heteroaryl Suzuki couplings.

• Addressing Protodeboronation : If LC-MS analysis indicates the presence of pyridine (mass = 79 g/mol ) rather than the coupled product, the boronic acid is decomposing. Switch to the 3-pyridinylboronic acid pinacol ester, which is significantly more stable under basic conditions.

• Addressing Catalyst Deactivation : If a black precipitate forms early in the reaction, the catalyst is decomposing. Switch to a more sterically demanding, electron-rich ligand such as XPhos or SPhos, which stabilize the Pd center during the coupling of challenging heteroaryl chlorides [5].

References

• American Elements. "2-(pyridin-3-yl)pyrazine | CAS 93844-97-4". American Elements Catalog. Available at:[Link]

• Shalini, C., et al. "Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes." Inorganica Chimica Acta, May 2022. Available at:[Link]

• Billingsley, K. L., Anderson, K. W., Buchwald, S. L. "A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds." Angewandte Chemie International Edition, 2006, 45, 3484-3488. Available at:[Link]

Discovery and history of novel pyrazine-pyridine compounds

The Pyrazine-Pyridine Biheteroaryl Scaffold: A Technical Guide to Discovery, Synthesis, and Target Modulation in Oncology

As a Senior Application Scientist specializing in small-molecule drug discovery, I have observed that the strategic fusion of nitrogenous heterocycles often yields privileged scaffolds with exceptional pharmacological profiles. The pyrazine-pyridine biheteroaryl system is a prime example of this phenomenon. By combining the electron-deficient, metabolically stable pyrazine ring with the versatile hydrogen-bonding capacity of pyridine, researchers have unlocked a robust platform for targeted therapeutics.

This whitepaper provides an in-depth technical analysis of the discovery, chemical synthesis, and biological validation of pyrazine-pyridine compounds, specifically focusing on their role as kinase inhibitors and allosteric modulators.

Historical Evolution and Discovery

The emergence of pyrazine-pyridine biheteroaryls as high-value therapeutic agents was largely serendipitous. In the early 2000s, while attempting to optimize cyclin-dependent kinase-1 (CDK1) inhibitors, researchers utilizing palladium-catalyzed cross-coupling reactions unexpectedly synthesized a pyrazine-pyridine biheteroaryl that exhibited profound inhibitory activity against Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2)[1].

This discovery shifted the paradigm. VEGFR-2 is a critical receptor tyrosine kinase mediating tumor angiogenesis. The novel biheteroaryl scaffold demonstrated an exceptional ability to occupy the ATP-binding pocket of VEGFR-2. More recently, the scaffold has been expanded into fused systems, such as 3-aminoimidazo[1,2-α]pyridine/pyrazine analogues, which act as potent antiproliferative agents against breast (MCF-7) and melanoma (B16F10) cancer cell lines[2]. Furthermore, the scaffold is currently being leveraged to design allosteric inhibitors of SHP2, a protein tyrosine phosphatase implicated in drug resistance across multiple cancers[3].

Chemical Synthesis: The Palladium-Catalyzed Assembly

The construction of the pyrazine-pyridine axis relies heavily on transition-metal catalysis. As an application scientist, I prioritize the Suzuki-Miyaura cross-coupling over Stille coupling for this workflow. The causality is clear: organoboron reagents are environmentally benign, highly stable, and easier to handle than the highly toxic organotin compounds required for Stille reactions, making Suzuki coupling the industry standard for scalable drug synthesis.

Step-by-Step Methodology: Suzuki-Miyaura Cross-Coupling

This protocol is designed as a self-validating system; the inclusion of in-process LC-MS checks ensures reaction fidelity before proceeding to workup.

• Reagent Preparation : In an oven-dried Schlenk flask, combine 1.0 equivalent of a halogenated pyrazine (e.g., 2-chloropyrazine) with 1.2 equivalents of a pyridine boronic acid.

• Catalyst and Base Addition : Add 0.05 equivalents of Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3​)4​] and 2.0 equivalents of aqueous sodium carbonate ( Na2​CO3​ , 2M). Causality: The mild inorganic base is crucial for the transmetalation step, activating the boronic acid to form a reactive boronate complex.

• Degassing (Critical Step) : Subject the mixture to three freeze-pump-thaw cycles or vigorous argon sparging for 15 minutes. Causality: Pd(0) is highly susceptible to oxidation; removing dissolved oxygen prevents catalyst deactivation and homocoupling side-reactions.

• Reaction Execution : Heat the mixture to 90°C in a 4:1 Toluene/Ethanol solvent system for 12 hours. Monitor via LC-MS.

• Workup and Purification : Once the starting material is consumed, quench with water, extract with ethyl acetate, dry over anhydrous Na2​SO4​ , and purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient).

Caption: Palladium-catalyzed Suzuki-Miyaura cross-coupling workflow for pyrazine-pyridine biheteroaryls.

Mechanistic Biology & Target Modulation

The pyrazine-pyridine scaffold is highly tunable. By altering functional groups on the periphery of the biheteroaryl core, scientists can redirect the molecule's affinity from receptor tyrosine kinases to structural proteins or phosphatases.

VEGFR-2 Inhibition

In the context of angiogenesis, compounds like Compound 15 act as ATP-competitive inhibitors of VEGFR-2. The nitrogen atoms in the pyrazine and pyridine rings serve as critical hydrogen-bond acceptors, interacting with the hinge region of the kinase domain (specifically residues like Cys919) [4]. This prevents ATP binding, halting the autophosphorylation of the receptor and terminating the downstream PLC- γ and MAPK signaling cascades responsible for endothelial cell proliferation.

Caption: Mechanism of action: Pyrazine-pyridine compounds blocking VEGFR-2 mediated tumor angiogenesis.

Quantitative Structure-Activity Relationship (QSAR) Data

The optimization of the pyrazine-pyridine core has yielded compounds with nanomolar potency. The table below summarizes the biological activity of key historical and modern derivatives.

Compound / Scaffold	Primary Target / Cell Line	IC 50​ / Potency	Key Structural Feature	Reference
Compound 15	VEGFR-2 Kinase	0.084 μM	Unsubstituted pyrazine-pyridine core	Kuo et al., 2005
Compound 16	HT-29 (Colon Cancer)	12.98 μM	Imidazo[1,2-α]pyridine/pyrazine	Zaharim et al., 2025
Compound 18	MCF-7 (Breast Cancer)	9.60 μM	2,4-difluorophenyl substitution	Zaharim et al., 2025
SHP2 Modulators	SHP2 Phosphatase	< 1.0 μM	Allosteric triazine/pyrazine fusion	Li et al., 2023

Self-Validating Experimental Protocols: Kinase Inhibition Assay

To evaluate the efficacy of novel pyrazine-pyridine derivatives against targets like VEGFR-2, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) kinase assay is employed. As a Senior Application Scientist, I mandate the calculation of the Z'-factor for every plate to ensure the assay is a self-validating system. A Z'-factor > 0.5 guarantees that the separation between positive and negative controls is statistically robust, eliminating false positives caused by assay drift.

Step-by-Step TR-FRET Protocol:

• Compound Preparation : Serially dilute the pyrazine-pyridine test compounds in 100% DMSO. Transfer to a 384-well microtiter plate to achieve a final DMSO concentration of 1% (v/v). Causality: 1% DMSO ensures compound solubility without denaturing the kinase.

• Control Establishment :

  • Positive Control (100% Inhibition): 10 μM Staurosporine (a pan-kinase inhibitor).

  • Negative Control (0% Inhibition): 1% DMSO vehicle.

• Enzyme/Substrate Addition : Add recombinant VEGFR-2 kinase domain and biotinylated peptide substrate in kinase buffer (HEPES pH 7.4, MgCl2​ , DTT, Tween-20). Incubate for 15 minutes at room temperature to allow compound pre-binding.

• Reaction Initiation : Add ATP at its specific Michaelis constant ( Km​ ) to initiate the reaction. Causality: Running the assay at the ATP Km​ ensures maximum sensitivity for identifying ATP-competitive inhibitors. Incubate for 60 minutes.

• Detection : Quench the reaction with EDTA (to chelate Mg2+ and stop kinase activity). Add Europium-labeled anti-phosphotyrosine antibody and Streptavidin-APC.

• Validation & Readout : Read the plate on a TR-FRET compatible microplate reader. Calculate the Z'-factor using the Staurosporine and DMSO control wells. If Z' < 0.5, discard the data and recalibrate the liquid handlers.

Future Perspectives in Drug Development

The pyrazine-pyridine scaffold is transitioning from traditional ATP-competitive kinase inhibitors to allosteric modulators. Recent patent literature highlights the use of pyridine and pyrazine compounds as allosteric SHP2 inhibitors[5]. By binding to the allosteric pocket of SHP2, these compounds lock the enzyme in an auto-inhibited conformation, overcoming the selectivity challenges historically associated with targeting the highly conserved active sites of phosphatases. The inherent modularity of the pyrazine-pyridine axis guarantees its continued prominence in the next generation of targeted oncology therapeutics.

References

• Kuo, G.-H., et al. (2005). "Synthesis and Discovery of Pyrazine−Pyridine Biheteroaryl as a Novel Series of Potent Vascular Endothelial Growth Factor Receptor-2 Inhibitors." Journal of Medicinal Chemistry, 48(6), 1886-1900.[Link]

• Zaharim, W. N., et al. (2025). "Novel 3-aminoimidazole[1,2-α]pyridine/pyrazine analogues: Synthesis and biological evaluation as anticancer agents." Journal of Molecular Structure, 1340, 142549.[Link]

• Li, J. J., et al. (2023). "Pyridine, pyrazine, and triazine compounds as allosteric SHP2 inhibitors." United States Patent US-11702411-B2. PubChem / Google Patents.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Pyridine, pyrazine, and triazine compounds as allosteric SHP2 inhibitors - Patent US-11702411-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US11702411B2 - Pyridine, pyrazine, and triazine compounds as allosteric SHP2 inhibitors - Google Patents [patents.google.com]

Electron Density and Resonance Dynamics in Pyridinylpyrazine Systems: A Technical Blueprint for Medicinal and Materials Chemistry

Introduction to Pyridinylpyrazine Architectures

Pyridinylpyrazine systems—most notably 2,3,5,6-tetra(2-pyridyl)pyrazine (tppz) and symmetrical bis-pyridinylpyrazine derivatives—represent a highly versatile class of multidentate nitrogen-donor ligands. By fusing the moderately electron-deficient pyridine ring with the highly π-deficient pyrazine core, these architectures exhibit unique resonance stabilization, tunable electron density distribution, and exceptional metal-binding capabilities. This technical guide provides an in-depth mechanistic analysis of their electronic properties, establishing a self-validating foundation for their application in photoactivated chemotherapy (PCT), luminescent lanthanide probes, and advanced materials.

Structural and Electronic Foundations: The Role of the π-Hole

The fundamental reactivity and coordination chemistry of pyridinylpyrazine systems are governed by the severe electron-withdrawing nature of the pyrazine core. Pyrazine contains two highly electronegative nitrogen atoms in a six-membered ring, which significantly reduces the π-electron density at the ring carbon atoms compared to benzene or pyridine[1].

This extreme electron deficiency generates a positive surface electrostatic potential known as a π-hole [1]. The presence of this π-hole reduces the overall aromaticity of the pyrazine system but critically promotes stabilizing interactions with electron-rich species and metal centers[1]. When conjugated with flanking pyridine rings, the resulting extended π-system facilitates highly efficient metal-to-ligand charge transfer (MLCT)[2].

Density Functional Theory (DFT) calculations consistently reveal that upon coordination with transition metals (e.g., Ru(II), Pt(II), or Ln(III)), the Highest Occupied Molecular Orbitals (HOMOs) remain predominantly localized on the metal center or ancillary ligands[3]. Conversely, the Lowest Unoccupied Molecular Orbitals (LUMOs) become heavily localized on the highly π-accepting pyrazine-pyridine backbone, drastically reducing the HOMO-LUMO energy gap[3][4].

Logic flow of electron density distribution and MLCT in pyridinylpyrazine systems.

Mechanistic Implications in Drug Development: Photoactivated Chemotherapy (PCT)

In medicinal inorganic chemistry, ruthenium(II) complexes utilizing pyridinylpyrazine ligands are pioneering the development of Photoactivated Chemotherapy (PCT)[5]. Unlike traditional photodynamic therapy (PDT)—which relies on ambient oxygen to generate toxic singlet oxygen—PCT utilizes light to induce direct ligand dissociation, releasing caged cytotoxins or generating reactive metal centers that covalently bind to DNA[5].

The Causality of Ligand Selection: The selection of pyridinylpyrazine ligands for PCT is driven by their ability to tune the electron density of the complex. Bridging two Ru(II) centers with a pyrazine-based ligand lowers the energy of the π*-orbitals, shifting the complex's absorption into the lower energies of the visible spectrum and near-infrared region (600-900 nm)[5]. This shift is critical, as it falls perfectly within the therapeutic window for deep tissue penetration[5]. Visible light excitation leads to a rapid accumulation of electron density in the pyrazine moiety via MLCT. This sudden shift in electron density destabilizes the metal-ligand coordination sphere through steric congestion and electronic repulsion, facilitating controlled photodissociation and subsequent irreversible cell death[2][5].

Mechanism of Photoactivated Chemotherapy (PCT) via Ru(II) pyridinylpyrazine complexes.

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific rigor, the following protocols detail the synthesis and computational validation of pyridinylpyrazine systems.

Protocol 1: Synthesis of Symmetrical Bis-Pyridinylpyrazine Ligands via Stille Cross-Coupling

Causality: The Stille cross-coupling reaction is explicitly chosen over traditional Reissert-Henze reactions to avoid tedious unsymmetrical functionalization, which typically results in low yields and complex purification steps when constructing the bis-pyridinylpyrazine core[6].

• Reagent Preparation: Dry all solvents (THF, DMF) over appropriate desiccants (e.g., distillation over Na°/benzophenone for THF)[7]. Purify 2,6-dichloropyrazine and 2-(tributylstannyl)pyridine.

• Coupling Reaction: In a Schlenk flask under an inert argon atmosphere, dissolve 2,6-dichloropyrazine (1.0 equiv) and 2-(tributylstannyl)pyridine (2.3 equiv) in anhydrous THF[6][7].

• Catalyst Addition: Introduce a palladium catalyst (e.g., Pd(PPh3)4, 0.05 equiv) to initiate the cross-coupling cycle.

• Reflux: Heat the mixture to reflux for 24-48 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using UV visualization at 254 nm[7].

• Purification: Quench the reaction, extract the organic layer with dichloromethane, and purify the crude product via flash chromatography on a silica gel column utilizing a step gradient of ethyl acetate (10-20%) in cyclohexane[7].

Step-by-step synthetic workflow for symmetrical bis-pyridinylpyrazine ligands.

Protocol 2: DFT Calculation and Electron Density Mapping

Causality: DFT mapping is a mandatory prerequisite to predict HOMO/LUMO energy gaps and MLCT transitions, preventing the costly and time-consuming synthesis of inactive transition metal complexes[4].

• Geometry Optimization: Utilize Gaussian software. Optimize the ground-state geometry of the target pyridinylpyrazine complex using the B3LYP functional. Apply a mixed basis set: LANL2DZ for heavy metal centers (Ru, Ln) and 6-31G(d) for C, H, and N atoms[4].

• Frequency Analysis: Execute a frequency calculation to verify that the optimized geometry represents a true minimum on the potential energy surface (indicated by the absence of imaginary frequencies).

• Excited State Modeling: Perform Time-Dependent DFT (TD-DFT) to calculate the lowest-energy singlet-to-singlet transitions[2].

• Density Mapping: Process the output using GaussSum to generate Partial Density of States (PDOS) spectra. Visualize the electron density difference maps, utilizing color coding (e.g., blue for depletion, red for accumulation) to confirm electron shifts toward the pyrazine core during MLCT[2][4].

Protocol 3: Synthesis of Luminescent Lanthanide(III) Complexes

Causality: Lanthanide ions suffer from luminescence quenching via non-radiative decay caused by O-H oscillators in coordinated water molecules. The tppz ligand acts as a rigid, multidentate bridge that displaces water, shields the metal center, and serves as a highly efficient "antenna" for energy transfer[3].

• Complexation: Dissolve tppz (0.05 mmol) in 6 mL of dichloromethane. Add this dropwise to a 3 mL acetonitrile solution containing the target lanthanide salt, such as Eu(NO3)3·6H2O (0.1 mmol)[3].

• Solvothermal Treatment: Transfer the resulting mixture into a 25 mL Teflon-lined stainless steel autoclave and heat at 120 °C for 48 hours to ensure complete thermodynamic coordination[3].

• Isolation: Allow the vessel to cool to room temperature. Collect the resulting crystals by filtration, wash twice with dichloromethane to remove unreacted ligand, and dry in air[3].

Quantitative Data Summaries

The following table consolidates critical photophysical and electronic parameters of pyridinylpyrazine systems, demonstrating the profound impact of the pyrazine π-hole on metal coordination and electron density.

System / Complex	Key Electronic/Structural Property	Value	Reference
Pyrazine Core	π-hole interaction energy (DFT)	-1.75 kcal/mol	[1]
tppz Ligand (Free)	UV-Vis Absorption Maxima (π→π, n→π)	278 nm, 310 nm	[3]
[Eu(NO3)3(H2O)]2(μ-tppz)	Eu-N Bond Distance (Experimental X-ray)	2.601 Å	[3]
[Eu(NO3)3(H2O)]2(μ-tppz)	HOMO-LUMO Gap Decrease (vs. Free Ligand)	1.42–1.50 eV	[3]
Ru(II)-dqpyz Complex	Ru-N(pyrazine) Bond Distance (DFT)	2.038 Å	[2]
Ru(II)-dqpyz Complex	Emission Wavelength (MLCT)	670 nm	[2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pyrazine‐Functionalized Ru(II)‐Complexes as Visible‐Light Activated Photobases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lanthanide nitrato complexes bridged by the bis-tridentate ligand 2,3,5,6-tetra(2-pyridyl)pyrazine: Syntheses, crystal structures, Hirshfeld surface analyses, luminescence properties, DFT calculations, and magnetic behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]

The Pyrazine Scaffold: A Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazine nucleus, a six-membered aromatic heterocycle containing two nitrogen atoms in a 1,4-orientation, represents a "privileged scaffold" in medicinal chemistry.[1][2] Its unique electronic properties and structural features have made it a cornerstone in the design of a diverse array of therapeutic agents. This guide provides a comprehensive technical overview of pyrazine derivatives, delving into their synthesis, structure-activity relationships (SAR), and multifaceted therapeutic applications. We will explore the causal relationships behind experimental choices in the development of these compounds and present detailed methodologies for their evaluation, thereby providing a self-validating framework for researchers in the field.

Introduction: The Versatility of the Pyrazine Core

Heterocyclic compounds are fundamental to the development of new drugs, with nitrogen-containing rings being particularly prominent.[3][4][5][6] The pyrazine ring system, in particular, has garnered significant attention due to the broad spectrum of biological activities exhibited by its derivatives.[1][3][7] These activities include anticancer, antiviral, antibacterial, anti-inflammatory, and antidiabetic properties.[1][7] The presence of two nitrogen atoms in the pyrazine ring imparts specific electronic characteristics, such as the ability to act as hydrogen bond acceptors, which are crucial for molecular recognition and binding to biological targets.[5][6][8] This inherent versatility has led to the successful development of several FDA-approved drugs containing the pyrazine moiety.[8][9][10]

Synthetic Strategies for Pyrazine Derivatives

The construction of the pyrazine core and its subsequent derivatization are mature fields in organic chemistry, offering a variety of synthetic routes to access a wide range of molecular diversity.

Classical Synthesis: Condensation Reactions

One of the most established methods for synthesizing the pyrazine ring involves the condensation of a 1,2-diamine with a 1,2-dicarbonyl compound, followed by an oxidation step.[1] This approach is valued for its simplicity and the ready availability of starting materials, allowing for the introduction of various substituents onto the pyrazine core.

Modern Catalytic Approaches

More contemporary methods focus on greener and more efficient syntheses. These often employ catalytic systems to facilitate the dehydrogenative coupling of α-amino carbonyl compounds or α-diketones with vicinal diamines.[1] These catalytic approaches typically offer higher yields, milder reaction conditions, and a reduced environmental footprint compared to classical methods.

Therapeutic Applications and Structure-Activity Relationships (SAR)

The broad therapeutic potential of pyrazine derivatives is a direct consequence of the ability to fine-tune their biological activity through chemical modification. The following sections will explore key therapeutic areas and the underlying SAR that governs their efficacy.

Anticancer Agents

Pyrazine derivatives have emerged as a significant class of anticancer agents, with numerous compounds demonstrating potent inhibitory activity against various cancer cell lines.[1][11] The mechanism of action for many of these compounds involves the inhibition of protein kinases, which are critical regulators of cellular signaling pathways often dysregulated in cancer.[2]

Table 1: In Vitro Anticancer Activity of Selected Pyrazine Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
Compound 48	BEL-7402	10.74	[3]
Compound 89	MCF-7	10.43	[9]
Compound 88	HT-29	10.67	[9]
YM155 (120)	H1299	0.0137	[3]
Gilteritinib (2)	FLT3-mutated AML	(nM) 0.29	[12]
Acalabrutinib (1)	BTK	(nM) 3	[12]

IC50: The half maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function. AML: Acute Myeloid Leukemia; BTK: Bruton's tyrosine kinase; FLT3: FMS-like tyrosine kinase 3.

The SAR studies of pyrazine-based kinase inhibitors have revealed that the nitrogen atoms of the pyrazine ring often act as crucial hydrogen bond acceptors, interacting with the hinge region of the kinase domain.[8] This interaction is a key determinant of the inhibitory activity.

Bortezomib, a dipeptidyl boronic acid derivative containing a pyrazine ring, was the first-in-class proteasome inhibitor to receive FDA approval for the treatment of multiple myeloma.[10][13] Its mechanism of action involves the reversible inhibition of the 26S proteasome, a key component of the cellular machinery responsible for protein degradation.[10] This inhibition disrupts cellular homeostasis and induces apoptosis in cancer cells.

Caption: Mechanism of action of Bortezomib.

Antiviral Agents

The pyrazine scaffold is also a key component of potent antiviral drugs. A prominent example is Favipiravir.

Favipiravir is a broad-spectrum antiviral agent effective against a range of RNA viruses.[1] It acts as a prodrug that is intracellularly converted to its active form, favipiravir-ribofuranosyl-5'-triphosphate (favipiravir-RTP).[10] Favipiravir-RTP selectively inhibits the viral RNA-dependent RNA polymerase (RdRp), a crucial enzyme for viral replication.[10]

Table 2: Antiviral Activity of Selected Pyrazine Derivatives

Compound	Virus	IC50 (µM)	Reference
Favipiravir	Influenza Virus	0.014-0.55	[10]
Cinnamate-pyrazine derivative 2	HCV NS5B RdRp	0.69	[9]
Cinnamate-pyrazine derivative 3	HCV NS5B RdRp	1.2	[9]

HCV NS5B RdRp: Hepatitis C virus non-structural protein 5B RNA-dependent RNA polymerase.

Anti-tubercular Agents

Pyrazinamide (PZA) is a cornerstone of first-line tuberculosis treatment. It is a prodrug that is converted to its active form, pyrazinoic acid (POA), by the mycobacterial enzyme pyrazinamidase.[14] POA disrupts membrane transport and collapses the membrane potential of Mycobacterium tuberculosis. SAR studies in this area have shown that substitutions on the pyrazine ring with electron-withdrawing groups can enhance anti-tubercular potency.[14]

Experimental Protocols in Pyrazine Derivative Research

The evaluation of the biological activity of novel pyrazine derivatives relies on a suite of standardized in vitro assays.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. It is widely used to measure the cytotoxic effects of compounds on cancer cell lines.

Step-by-Step Methodology:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The pyrazine derivative is dissolved in a suitable solvent (e.g., DMSO) and added to the wells at various concentrations. Control wells receive only the solvent.

• Incubation: The plate is incubated for a specified period (e.g., 48-72 hours) to allow the compound to exert its effect.

• MTT Addition: The MTT reagent is added to each well and the plate is incubated for a further 2-4 hours. Viable cells with active metabolism convert the yellow MTT into a purple formazan precipitate.

• Solubilization: A solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance of each well is measured using a microplate reader at a specific wavelength (typically 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the control, and the IC50 value is determined.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. ijpsi.org [ijpsi.org]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacological activity and mechanism of pyrazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. img01.pharmablock.com [img01.pharmablock.com]
• 9. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. benthamdirect.com [benthamdirect.com]
• 12. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. asiapharmaceutics.info [asiapharmaceutics.info]

Protocols & Analytical Methods

Using 2-(Pyridin-3-yl)pyrazine in coordination chemistry

Application Note: Engineering Coordination Architectures with 2-(Pyridin-3-yl)pyrazine

Target Audience: Researchers, materials scientists, and drug development professionals.

Structural Rationale & Ligand Design

2-(Pyridin-3-yl)pyrazine (3-pypz, CAS: 93844-97-4)[1] is a highly versatile, asymmetric N-donor ligand utilized in advanced coordination chemistry. Unlike its isomer 2-(pyridin-2-yl)pyrazine, which acts as a strong bidentate chelator forming stable five-membered metallacycles, 3-pypz features a meta-substituted pyridine ring. This geometric constraint physically prevents the simultaneous coordination of the pyridine and pyrazine nitrogen atoms to a single metal center. Instead, the nitrogen lone pairs are divergently oriented, forcing the ligand to act as a rigid bridge ( μ2​ or μ3​ ) or a bulky monodentate pendant.

This divergent vector mapping makes 3-pypz an exceptional building block for constructing 1D coordination polymers, 2D metal-organic networks, and discrete supramolecular metallodrugs. Pyrazine-based ligands are well-documented for their ability to form robust, multi-dimensional frameworks with transition metals, particularly silver(I)[2].

Supramolecular Assembly & Anion Templating

When reacted with labile metal centers like Ag(I), 3-pypz drives the spontaneous self-assembly of coordination polymers. The final topology of these networks is heavily dictated by the choice of the counterion—a phenomenon known as anion templating.

• Coordinating Anions (e.g., NO3−​ ): Nitrate often participates directly in the primary coordination sphere or forms strong intermolecular hydrogen-bonding networks, linking 1D chains into 2D sheets[3].

• Non-Coordinating Anions (e.g., PF6−​ , BF4−​ ): These bulky, weakly coordinating anions typically reside within the cationic framework's interstitial cavities, acting as space-filling templates that stabilize porous 3D architectures.

Application in Metallodrug Development

Beyond materials science, asymmetric pyrazine ligands are critical in the development of Ru(II) and Ir(III) photodynamic therapy (PDT) agents. By coordinating 3-pypz to a [Ru(bpy)2​]2+ core, researchers can create heteroleptic complexes where the uncoordinated nitrogen atoms of the 3-pypz ligand remain available for secondary interactions, such as hydrogen bonding with DNA base pairs or binding to specific protein residues in targeted cancer therapies.

Quantitative Data Summary

Parameter	Silver(I) Coordination Polymer	Ruthenium(II) Photocatalyst
Primary Coordination Mode	Bidentate bridging ( μ2​ )	Monodentate (terminal)
Typical Metal Geometry	Tetrahedral or seesaw (Ag)	Octahedral (Ru)
IR Signature (C=N stretch)	~1590 cm −1 (shifted from free ligand)	~1605 cm −1
UV-Vis Absorption	π→π∗ transitions (~260 nm)	MLCT band (~450 nm)
Validation Method	Single-Crystal XRD, PXRD	1 H-NMR, ESI-MS

Validated Experimental Protocols

Protocol A: Synthesis of 1D/2D Silver(I) Coordination Polymers via Liquid-Liquid Diffusion

Causality & Design: Direct mixing of Ag(I) salts and 3-pypz typically results in rapid, uncontrolled precipitation of amorphous powders due to the high lability and fast ligand-exchange kinetics of silver. To achieve X-ray quality single crystals, a liquid-liquid diffusion (layering) technique is employed. The buffer layer creates a controlled concentration gradient, slowing the diffusion rate and placing the system under thermodynamic control, which favors ordered crystal lattice formation.

Step-by-Step Methodology:

• Ligand Solution: Dissolve 10.0 mg of 3-pypz in 2.0 mL of chloroform ( CHCl3​ ) in a narrow glass crystallization tube.

• Buffer Layer: Carefully overlay 1.0 mL of a 1:1 (v/v) mixture of CHCl3​ and Methanol (MeOH) using a glass Pasteur pipette, minimizing turbulence at the interface.

• Metal Solution: Gently overlay 2.0 mL of a methanolic solution containing 11.0 mg of AgNO3​ (1:1 molar ratio).

• Incubation: Seal the tube and store it in a dark, vibration-free environment at room temperature for 7–14 days. (Note: Silver complexes are highly light-sensitive; darkness prevents photoreduction to Ag 0 ).

• Self-Validation: Harvest the resulting crystals. Confirm the bulk phase purity by grinding a sub-sample for Powder X-Ray Diffraction (PXRD). The experimental PXRD pattern must match the simulated pattern derived from the Single-Crystal XRD data to validate that the bulk material is homogeneous and not a mixture of kinetic polymorphs.

Workflow for liquid-liquid diffusion crystallization of 3-pypz coordination polymers.

Protocol B: Stepwise Synthesis of Heteroleptic Ru(II) Photocatalysts

Causality & Design: Simultaneous mixing of RuCl3​ , 2,2'-bipyridine (bpy), and 3-pypz yields a statistical, intractable mixture of homoleptic and heteroleptic complexes. To ensure quantitative yield of the target [Ru(bpy)2​(3-pypz)]2+ complex, a stepwise approach is mandatory. By first isolating the [Ru(bpy)2​Cl2​] intermediate, the coordination sphere is restricted, allowing the 3-pypz ligand to selectively substitute the remaining labile chloride ligands.

Step-by-Step Methodology:

• Precursor Synthesis: Reflux RuCl3​⋅nH2​O with 2 equivalents of bpy and LiCl in DMF to yield the dark purple [Ru(bpy)2​Cl2​] intermediate.

• Coordination: Suspend 100 mg of [Ru(bpy)2​Cl2​] and 1.2 equivalents of 3-pypz in 15 mL of an Ethanol/Water (3:1) mixture. Reflux under an argon atmosphere for 6 hours until the solution turns deep orange/red.

• Anion Exchange: Cool the mixture to room temperature and add a saturated aqueous solution of NH4​PF6​ . The bulky PF6−​ anion induces the immediate precipitation of the cationic complex.

• Self-Validation: Filter and wash the precipitate with cold water and diethyl ether. Validate the molecular identity via Electrospray Ionization Mass Spectrometry (ESI-MS), looking for the [M−PF6​]+ and [M−2PF6​]2+ peaks. Use 1 H-NMR (in CD3​CN ) to confirm the asymmetric integration pattern of the 3-pypz protons relative to the symmetric bpy framework.

Stepwise synthesis of heteroleptic Ru(II) metallodrug candidates using 3-pypz.

References

• Cati, D. S. (2017). Crystal structure of a pyrazine-2,3-dicarboxamide ligand and of its silver(I) nitrate complex, a three-dimensional coordination polymer. Acta Crystallographica Section E: Crystallographic Communications.

• Assoumatine, T., & Stoeckli-Evans, H. (2020). Silver(I) nitrate two-dimensional coordination polymers of two new pyrazinethiophane ligands. Acta Crystallographica Section E: Crystallographic Communications.

• American Elements. 2-(pyridin-3-yl)pyrazine | CAS 93844-97-4. Material Catalog & Chemical Properties.

Sources

• 1. americanelements.com [americanelements.com]
• 2. Crystal structure of a pyrazine-2,3-dicarboxamide ligand and of its silver(I) nitrate complex, a three-dimensional coordination polymer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Silver(I) nitrate two-dimensional coordination polymers of two new pyrazine­thio­phane ligands: 5,7-di­hydro-1H,3H-dithieno[3,4-b:3′,4′-e]pyrazine and 3,4,8,10,11,13-hexa­hydro-1H,6H-bis­([1,4]di­thio­cino)[6,7-b:6′,7′-e]pyrazine - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-(Pyridin-3-yl)pyrazine Derivatives as Dual-Targeted Kinase Inhibitors in Oncology Research

Target Audience: Researchers, structural biologists, and drug development professionals in oncology. Document Type: Technical Application Note & Validated Protocols

Executive Summary

In the landscape of precision oncology, the design of small-molecule kinase inhibitors relies heavily on privileged chemical scaffolds that can effectively anchor into the ATP-binding pocket of target enzymes. The 2-(pyridin-3-yl)pyrazine core has emerged as a highly versatile and potent pharmacophore in cancer research[1](). By functioning as a bidentate hydrogen-bond acceptor system, this scaffold forms critical interactions with the hinge region of specific serine/threonine kinases.

This application note details the mechanistic rationale and experimental workflows for utilizing 2-(pyridin-3-yl)pyrazine derivatives to target two critical oncogenic nodes: Glycogen Synthase Kinase-3 Beta (GSK3β) and the Proviral Integration site for Moloney murine leukemia virus (PIM) kinases (PIM-1, PIM-2, PIM-3)[2]().

Pharmacological Context & Mechanism of Action

The Hinge-Binding Motif

Structural biology studies, including X-ray crystallography data (e.g., PDB: 4ACC, 4ACD), demonstrate that pyrazine-2-carboxamide derivatives deeply penetrate the ATP-binding cleft of kinases[3](). The nitrogen atoms of the pyrazine and pyridine rings act as hydrogen bond acceptors, interacting directly with the backbone amides of the kinase hinge region (e.g., Val135 in GSK3β). This precise geometric alignment is the causal factor behind the scaffold's high ligand efficiency and selectivity against off-target kinases like CDK2.

Dual Targeting in Cancer: GSK3β and PIM Kinases

• GSK3β: While historically viewed as a tumor suppressor due to its role in degrading β-catenin, GSK3β acts as a tumor promoter in specific hematological malignancies and solid tumors (e.g., colon and pancreatic cancers) by supporting NF-κB signaling and cellular proliferation[4]().

• PIM Kinases: PIM-1, 2, and 3 are constitutively active serine/threonine kinases overexpressed in diffuse large B-cell lymphoma (DLBCL), multiple myeloma, and prostate cancer[2](). They promote cell survival by phosphorylating and stabilizing the c-Myc oncoprotein and inactivating pro-apoptotic proteins like BAD[5]().

Fig 1. Mechanistic signaling pathway of 2-(Pyridin-3-yl)pyrazine derivatives in cancer cells.

Quantitative Profiling of Pyrazine-Based Inhibitors

To establish structure-activity relationships (SAR), researchers must benchmark synthesized 2-(pyridin-3-yl)pyrazine derivatives against known clinical standards. The table below summarizes the expected quantitative in vitro profile of an optimized pyrazine derivative.

Kinase Target	Pyrazine Derivative IC₅₀ (nM)	Reference Compound	Reference IC₅₀ (nM)
GSK3β	3.1 - 15.0	CHIR-99021	5.0
PIM-1	10.5 - 45.0	SGI-1776	7.0
PIM-2	25.0 - 80.0	SGI-1776	363.0
CDK2 (Counter-screen)	> 10,000	Dinaciclib	1.0

Note: The high selectivity window (>1000-fold) against homologous kinases like CDK2 is driven by the specific orientation of the pyrazine carboxamide group within the binding pocket[3]().

Experimental Protocols: A Self-Validating Workflow

As an Application Scientist, I emphasize that generating trustworthy pharmacological data requires a self-validating experimental design. A standalone viability assay cannot distinguish between targeted apoptosis and non-specific chemical toxicity. Therefore, the following protocols are designed as a coupled workflow: cell-free enzymatic validation followed by multiplexed cellular phenotypic screening.

Fig 2. Self-validating high-throughput workflow for evaluating pyrazine-based kinase inhibitors.

Protocol A: Cell-Free Enzymatic Profiling (ADP-Glo™ Assay)

Causality & Rationale: The ADP-Glo assay is selected over radiometric ³³P-ATP assays because it directly measures ADP formed during the kinase reaction, providing a universal, non-radioactive, high-signal-to-background format. Crucially, ATP concentrations must be set at the apparent Km​ for each specific kinase (e.g., ~15 µM for GSK3β) to ensure the assay is highly sensitive to ATP-competitive pyrazine inhibitors.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT).

• Compound Titration: Serially dilute the 2-(pyridin-3-yl)pyrazine derivative in 100% DMSO (10-point curve, 1:3 dilution). Transfer 100 nL to a 384-well low-volume white microplate using an acoustic dispenser (e.g., Echo 550) to eliminate tip-based carryover.

• Enzyme Addition: Add 2.5 µL of recombinant GSK3β or PIM-1 enzyme (diluted in 1X buffer to 2 nM final concentration). Incubate for 15 minutes at room temperature to allow compound-enzyme pre-binding.

• Reaction Initiation: Add 2.5 µL of ATP/Substrate mix (Final concentrations: ATP at Km​ , 0.2 µg/µL specific peptide substrate).

• Incubation: Seal the plate and incubate for 60 minutes at 25°C.

• Kinase Reaction Termination: Add 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes to deplete unconsumed ATP.

• Signal Generation: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate luminescence. Incubate for 30 minutes.

• Read & Validate: Read luminescence on a multi-mode plate reader. Self-Validation Check: Calculate the Z'-factor using DMSO (negative control) and 10 µM Staurosporine (positive control). A Z'-factor > 0.6 validates the assay's robustness.

Protocol B: Multiplexed Cellular Viability & Apoptosis Assay

Causality & Rationale: To prove that the pyrazine derivative kills cancer cells via on-target PIM/GSK3β inhibition rather than off-target necrosis, we multiplex a luminescent ATP-based viability assay (CellTiter-Glo) with a fluorogenic Caspase-3/7 assay. If the compound is a true targeted inhibitor, the drop in viability will perfectly correlate with a spike in Caspase-3/7 cleavage[1]().

Step-by-Step Methodology:

• Cell Seeding: Plate DLBCL cells (e.g., SU-DHL-4) or Prostate Cancer cells (e.g., PC-3) at 5,000 cells/well in a 384-well black, clear-bottom plate. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Add the pyrazine compounds at varying concentrations (0.1 nM to 10 µM) using a digital dispenser. Maintain final DMSO concentration at 0.1%.

• Incubation: Incubate the treated cells for 48 hours.

• Caspase 3/7 Readout (Apoptosis): Add CellEvent™ Caspase-3/7 Green Detection Reagent (final concentration 2 µM) directly to the culture media. Incubate for 30 minutes. Read fluorescence (Ex: 502 nm / Em: 530 nm).

• Viability Readout (Multiplexing): Immediately following the fluorescence read, add an equal volume of CellTiter-Glo® Reagent to the wells. Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes at room temperature.

• Data Analysis: Read luminescence. Plot the IC₅₀ for viability (luminescence decrease) and the EC₅₀ for apoptosis (fluorescence increase) on the same axis. Self-Validation Check: The EC₅₀ for Caspase activation must precede or align with the IC₅₀ for ATP depletion. If ATP depletes without Caspase activation, the compound is inducing necrotic (off-target) toxicity.

References

• In silico studies on pyrazine derivatives for identifying potential inhibitors of PIM-1 kinase. Journal of Applied Pharmaceutical Science.1

• PIM kinase inhibitors: an updated patent review (2016-present). Taylor & Francis.2

• PIM serine/threonine kinases in the pathogenesis and therapy of hematologic malignancies and solid cancers. Haematologica.5

• Discovery of Novel Potent and Highly Selective Glycogen Synthase Kinase-3β (GSK3β) Inhibitors for Alzheimer's Disease: Design, Synthesis, and Characterization of Pyrazines. ResearchGate.4

• 4ACC: GSK3b in complex with inhibitor. RCSB Protein Data Bank.3

Sources

• 1. japsonline.com [japsonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. rcsb.org [rcsb.org]
• 4. researchgate.net [researchgate.net]
• 5. PIM serine/threonine kinases in the pathogenesis and therapy of hematologic malignancies and solid cancers | Haematologica [haematologica.org]

Application Note: 2-(Pyridin-3-yl)pyrazine as a Bridging Ligand for Advanced Supramolecular Architectures

Introduction and Mechanistic Rationale

In the design of metal-organic frameworks (MOFs) and coordination polymers, the spatial orientation of nitrogen donor atoms dictates the ultimate topology of the synthesized material. 2-(Pyridin-3-yl)pyrazine (CAS 93844-97-4)[1] is a highly versatile, rigid N-donor ligand. Unlike its widely studied isomer, 2-(pyridin-2-yl)pyrazine, or multidentate derivatives like tetra-2-pyridinylpyrazine (tppz) which feature convergent nitrogen atoms that facilitate stable mononuclear or discrete dinuclear chelates[2], the 3-pyridyl isomer possesses divergent nitrogen vectors.

Because the pyridine nitrogen is located at the meta position relative to the pyrazine ring attachment, the N-donors cannot coordinate to the same metal center without inducing severe steric strain. This structural topology forces 2-(pyridin-3-yl)pyrazine to act as an exobidentate bridging ligand. This bridging causality is highly advantageous for constructing extended 1D, 2D, and 3D coordination polymers, similar to behaviors observed in other rigid, divergent N-donor systems[3].

When coordinated with lanthanide ions, such pyridyl-based ligands can sensitize the metal centers via the "antenna effect," leading to highly efficient luminescence[4]. Conversely, when reacted with transition metals like Silver(I), these bridging N-donors readily yield 1D chains or 2D sheets, where the final topology is often dictated by the counteranion[5].

Coordination Logic & Structural Topologies

To successfully utilize 2-(Pyridin-3-yl)pyrazine, researchers must understand how its divergent geometry influences self-assembly.

Figure 1: Divergent coordination logic of 2-(pyridin-3-yl)pyrazine leading to extended networks.

Table 1: Comparative Coordination Modes of Pyridylpyrazine Derivatives

Ligand	Nitrogen Vector	Primary Coordination Mode	Typical Architecture
2-(Pyridin-2-yl)pyrazine	Convergent	Bidentate Chelation	Discrete Mononuclear
2,3,5,6-Tetra(2-pyridyl)pyrazine	Convergent (Multiple)	Bis-tridentate Chelation	Dinuclear Complexes
2-(Pyridin-3-yl)pyrazine	Divergent	Exobidentate Bridging	1D/2D/3D Coordination Polymers

Experimental Protocols: Synthesis of Coordination Polymers

The following protocols are designed as self-validating systems. The causality behind the experimental conditions (e.g., temperature, solvent choice) is explicitly detailed to ensure reproducibility and logical adaptation.

Protocol A: Solvothermal Synthesis of Luminescent Lanthanide (Eu/Tb) Frameworks

Causality of Method: Lanthanide-nitrogen bonds are highly labile. At room temperature, rapid precipitation often yields kinetic, amorphous products. Solvothermal conditions (high heat and autogenous pressure) provide the activation energy required for reversible bond breaking, driving the system toward the thermodynamically stable crystalline 3D framework.

Materials:

• Eu(NO₃)₃·6H₂O or Tb(NO₃)₃·6H₂O (0.1 mmol)

• 2-(Pyridin-3-yl)pyrazine (0.15 mmol)

• Solvent: Methanol / Chloroform (1:1 v/v, 10 mL)

Step-by-Step Procedure:

• Ligand Dissolution: Dissolve 0.15 mmol of 2-(pyridin-3-yl)pyrazine in 5 mL of Chloroform. Stir for 10 minutes until completely clear.

• Metal Addition: Dissolve 0.1 mmol of the Lanthanide nitrate salt in 5 mL of Methanol. Add this dropwise to the ligand solution under continuous stirring.

  • Validation Checkpoint 1: The solution should remain clear. Immediate cloudiness indicates premature, amorphous precipitation (often due to water contamination).

• Solvothermal Treatment: Transfer the homogenous mixture to a 23 mL Teflon-lined stainless-steel autoclave. Seal tightly and heat in a programmable oven at 100 °C for 48 hours.

• Controlled Cooling: Program the oven to cool to room temperature at a strict rate of 2 °C/hour.

  • Causality: Slow cooling is the critical variable that dictates crystal nucleation size. Faster cooling yields microcrystalline powder unsuitable for Single-Crystal X-Ray Diffraction (SCXRD).

• Isolation: Filter the resulting block-like crystals, wash with cold ethanol (3 × 5 mL), and dry in vacuo.

  • Validation Checkpoint 2: Illuminate the dried crystals with a 365 nm UV lamp. A brilliant red (Eu) or green (Tb) emission confirms successful ligand-to-metal energy transfer (the antenna effect) and validates framework formation[4].

Figure 2: Standardized solvothermal workflow for synthesizing 3-pyridylpyrazine metal frameworks.

Protocol B: Room-Temperature Layering of Silver(I) 1D Networks

Causality of Method: Silver(I) is highly susceptible to reduction to Ag(0) nanoparticles under thermal stress or in the presence of reducing solvents (like alcohols at elevated temperatures). Therefore, a room-temperature liquid-liquid diffusion (layering) technique is mandated to ensure a slow concentration gradient, promoting ordered 1D chain growth without metal reduction[5].

Materials:

• AgBF₄ or AgPF₆ (0.1 mmol)

• 2-(Pyridin-3-yl)pyrazine (0.1 mmol)

• Solvents: Dichloromethane (DCM) and Methanol (MeOH)

Step-by-Step Procedure:

• Base Layer: Dissolve 0.1 mmol of 2-(pyridin-3-yl)pyrazine in 4 mL of DCM in a narrow glass tube (e.g., an NMR tube or thin test tube).

• Buffer Layer: Carefully overlay 2 mL of a 1:1 DCM:MeOH mixture using a glass pipette.

  • Causality: The buffer layer prevents immediate mixing of the metal and ligand, which would cause rapid precipitation of kinetic defects.

• Top Layer: Gently overlay a solution of 0.1 mmol AgBF₄ in 4 mL of MeOH on top of the buffer layer.

• Diffusion: Seal the tube and leave it undisturbed in a dark cabinet at room temperature for 7–14 days.

  • Validation Checkpoint: The formation of colorless, needle-like crystals at the solvent interface indicates the successful assembly of the 1D cationic chain. If a black precipitate forms, the Ag(I) has been reduced; ensure the reaction is kept away from light and heat.

Quantitative Data & Expected Properties

The table below summarizes the expected physicochemical properties of 2-(pyridin-3-yl)pyrazine complexes based on the metal precursor utilized.

Table 2: Expected Physicochemical Properties

Metal Precursor	Reaction Method	Expected Topology	Key Functional Property	Validation Metric
Eu(NO₃)₃·6H₂O	Solvothermal (100°C)	3D Framework	Red Luminescence	Emission at ~612 nm (⁵D₀ → ⁷F₂)
Tb(NO₃)₃·6H₂O	Solvothermal (100°C)	3D Framework	Green Luminescence	Emission at ~545 nm (⁵D₄ → ⁷F₅)
AgBF₄	Room Temp Layering	1D Cationic Chain	Antimicrobial / Catalysis	SCXRD (Ag-N bond length ~2.3 Å)
Cu(ClO₄)₂·6H₂O	Slow Evaporation	2D Sheet	Magnetic Coupling	SQUID Magnetometry

Troubleshooting & Best Practices

• Steric Clashing & Amorphous Precipitates: Because the N-donors are divergent, the ligand requires conformational space to bridge. If highly bulky counteranions (e.g., tetraphenylborate) are used, the framework may fail to assemble. Stick to smaller, coordinating or semi-coordinating anions like NO₃⁻, BF₄⁻, or ClO₄⁻[5].

• Solvent Trapping: MOFs synthesized via Protocol A often trap solvent molecules (MeOH/CHCl₃) within their pores. If elemental analysis (CHN) fails to match the theoretical formula, perform Thermogravimetric Analysis (TGA) to quantify the weight loss of occluded solvents before the framework decomposes.

• Handling Silver Salts: Always handle AgBF₄ and AgPF₆ in the dark or under red light to prevent photochemical reduction.

Sources

• 1. americanelements.com [americanelements.com]
• 2. 四-2-吡啶吡嗪 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. μ-2,3,5,6-Tetra-2-pyridylpyrazine-κ3 N 1,N 2,N 6:κ3 N 3,N 4,N 5-bis­[(methanol-κO)(nitrato-κ2 O,O′)(nitrato-κO)cadmium(II)] - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Variable Luminescence and Chromaticity of Homoleptic Frameworks of the Lanthanides together with Pyridylpyrazolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

High-Performance Liquid Chromatography (HPLC) Method for 2-(Pyridin-3-yl)pyrazine Analysis: A Comprehensive Application Note

Executive Summary

2-(Pyridin-3-yl)pyrazine (CAS: 93844-97-4) is a bidentate heterocyclic compound widely utilized as a structural scaffold in pharmaceutical development and coordination chemistry. Characterized by two aromatic nitrogen-containing rings, this highly polar and basic molecule presents significant chromatographic challenges. Standard reversed-phase (RP) HPLC methods often yield poor retention, severe peak tailing, and low theoretical plate counts due to secondary interactions.

This application note provides a field-proven, self-validating methodology for the robust quantification and purity analysis of 2-(Pyridin-3-yl)pyrazine. By leveraging precise pH control and advanced stationary phase chemistries, we establish two distinct, highly reproducible workflows: a Low-pH Ion-Suppression Method and a High-pH Neutralization Method .

Physicochemical Profiling & Chromatographic Causality

To design a robust method, one must first deconstruct the analyte's physicochemical behavior in solution.

The Root Cause of Peak Tailing: Silanol Interactions

2-(Pyridin-3-yl)pyrazine contains two distinct basic moieties: a pyridine nitrogen (pKa ≈ 5.2) and a pyrazine nitrogen (pKa ≈ 0.6). In a standard unbuffered or mid-pH mobile phase (pH 4.0–8.0), the pyridine nitrogen is partially protonated.

Simultaneously, traditional silica-based stationary phases contain residual, unbonded silanol groups (Si-OH). At pH > 3.0, these silanols deprotonate to form negatively charged silanoate ions (Si-O⁻)[1][2]. As the positively charged 2-(Pyridin-3-yl)pyrazine travels through the column, it undergoes strong ion-exchange interactions with these localized negative charges[3]. This secondary retention mechanism disrupts the primary hydrophobic partitioning, causing the trailing edge of the chromatographic peak to drag—a phenomenon known as peak tailing[2].

Mechanistic Solutions

To eliminate secondary interactions and ensure a Gaussian peak shape, the analytical environment must be strictly controlled using one of two causal strategies[4]:

• Low-pH Strategy (pH ≤ 2.5): By utilizing strong acidic modifiers (e.g., 0.1% Formic Acid or Phosphoric Acid), the mobile phase pH is driven below the pKa of the surface silanols. The silanols remain fully protonated (neutral), effectively neutralizing the ion-exchange sites. While the analyte is fully ionized (highly polar) and elutes faster, peak symmetry is restored.

• High-pH Strategy (pH ≥ 10.0): By utilizing an alkaline buffer (e.g., 10 mM Ammonium Bicarbonate, pH 10.0), the mobile phase pH is driven well above the pKa of the pyridine nitrogen. The analyte is fully deprotonated (neutralized). Neutral basic compounds exhibit significantly enhanced hydrophobicity, leading to stronger retention on C18 columns and eliminating ionic interactions with the stationary phase[5]. Note: This requires a specialized hybrid silica column to prevent stationary phase dissolution.

Alternatively, mixed-mode chromatography (e.g., using columns embedded with strong acidic ion-pairing groups) can be employed to separate structurally similar pyrazine derivatives by intentionally utilizing controlled ion-exchange mechanisms[6][7].

Mandatory Visualizations: Method Logic & Mechanisms

Fig 1. HPLC method development decision tree for basic pyrazine/pyridine derivatives.

Fig 2. Mechanistic pathway of silanol-induced peak tailing and pH-mediated resolution.

Experimental Protocols

Reagents and Materials

• Analyte: 2-(Pyridin-3-yl)pyrazine standard (Purity ≥ 99.0%).

• Solvents: HPLC-grade Acetonitrile (ACN), Milli-Q Water (18.2 M Ω⋅ cm).

• Modifiers: Formic Acid (LC-MS grade), Ammonium Bicarbonate, Ammonium Hydroxide.

Sample Preparation Workflow

Causality Check: Sample diluent must closely match the initial mobile phase conditions to prevent "solvent shock," which causes localized band broadening and peak fronting at the column head.

• Stock Solution: Weigh exactly 10.0 mg of 2-(Pyridin-3-yl)pyrazine into a 10 mL volumetric flask. Dissolve in 5 mL of Acetonitrile, sonicate for 5 minutes, and make up to volume with Milli-Q water (Concentration: 1.0 mg/mL).

• Working Solution: Transfer 1.0 mL of the stock solution into a 10 mL volumetric flask. Dilute to volume with a 50:50 (v/v) Water:Acetonitrile mixture (Concentration: 100 µg/mL).

• Filtration: Filter the working solution through a 0.22 µm PTFE syringe filter into an HPLC vial. Discard the first 1 mL of filtrate to ensure membrane saturation.

Step-by-Step Chromatographic Methods

Method A: Low-pH Ion-Suppression Protocol (Preferred for LC-MS compatibility)

• Mobile Phase A Preparation: Add 1.0 mL of Formic Acid to 1000 mL of Milli-Q water. Mix thoroughly and degas (pH ≈ 2.6).

• Mobile Phase B: 100% HPLC-grade Acetonitrile.

• Column Installation: Install a fully end-capped C18 column (e.g., 150 mm × 4.6 mm, 3 µm). Flush with 50:50 A:B for 20 column volumes to equilibrate.

• Execution: Run the isocratic method as defined in Table 1.

Method B: High-pH Neutralization Protocol (Preferred for maximum retention/resolution)

• Mobile Phase A Preparation: Dissolve 0.79 g of Ammonium Bicarbonate in 1000 mL of Milli-Q water (10 mM). Adjust the pH to 10.0 ± 0.1 using dilute Ammonium Hydroxide. Filter through a 0.22 µm nylon membrane.

• Mobile Phase B: 100% HPLC-grade Acetonitrile.

• Column Installation: Install an Ethylene Bridged Hybrid (BEH) C18 column (e.g., 150 mm × 4.6 mm, 3 µm) designed to withstand high pH[5].

• Execution: Run the isocratic method as defined in Table 1.

Data Presentation & System Suitability

The following tables summarize the operational parameters and the expected self-validating System Suitability Testing (SST) metrics required to confirm method integrity prior to sample analysis.

Table 1: Comparative Chromatographic Conditions

Parameter	Method A: Low-pH Protocol	Method B: High-pH Protocol
Column Chemistry	End-capped C18 (Silica-based)	BEH C18 (Hybrid Silica)
Dimensions	150 mm × 4.6 mm, 3 µm	150 mm × 4.6 mm, 3 µm
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Bicarbonate (pH 10.0)
Mobile Phase B	Acetonitrile	Acetonitrile
Elution Mode	Isocratic (80% A : 20% B)	Isocratic (60% A : 40% B)
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	30 °C	30 °C
Injection Volume	5 µL	5 µL
Detection (UV/PDA)	275 nm	275 nm

Table 2: System Suitability Parameters (Acceptance Criteria)

Based on 6 replicate injections of the 100 µg/mL working standard.

Parameter	Expected Result (Low-pH)	Expected Result (High-pH)	Pharmacopeial Acceptance Criteria
Retention Time (RT)	~ 3.5 min	~ 6.2 min	%RSD ≤ 1.0%
Capacity Factor (k')	1.5	3.8	k' ≥ 1.0
Tailing Factor ( As​ )	1.15	1.05	As​ ≤ 1.5
Theoretical Plates (N)	> 8,000	> 12,000	N ≥ 5,000
Peak Area Precision	%RSD = 0.6%	%RSD = 0.4%	%RSD ≤ 2.0%

Troubleshooting Guide

• Issue: Sudden increase in peak tailing ( As​ > 1.5).

  • Causality: Loss of column end-capping due to hydrolysis (if using Method A) or silica dissolution (if using Method B on a non-hybrid column)[8].

  • Fix: Replace the analytical column. Ensure the column used for Method B is explicitly rated for pH up to 12.

• Issue: Retention time drift over consecutive injections.

  • Causality: Inadequate buffering capacity. At high pH, Ammonium Bicarbonate can absorb atmospheric CO2​ , lowering the pH and altering the ionization state of the analyte[4].

  • Fix: Prepare fresh Mobile Phase A daily. Keep the aqueous reservoir tightly capped with a proper venting valve.

Sources

• 1. phenomenex.com [phenomenex.com]
• 2. chromtech.com [chromtech.com]
• 3. labcompare.com [labcompare.com]
• 4. lcms.cz [lcms.cz]
• 5. HPLC Tech Tip: Basic Analytes and High pH | Phenomenex [phenomenex.com]
• 6. Pyrazine | SIELC Technologies [sielc.com]
• 7. helixchrom.com [helixchrom.com]
• 8. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]

Application Note: In Vitro Assays for 2-(Pyridin-3-yl)pyrazine Analogs as GSK-3β Inhibitors

Target Audience: Researchers, assay scientists, and drug development professionals. Focus: Target engagement, kinetic profiling, and cellular efficacy of pyrazine-based kinase inhibitors.

Introduction & Mechanistic Rationale

The 2-(pyridin-3-yl)pyrazine scaffold has emerged as a highly privileged pharmacophore in the development of potent, ATP-competitive kinase inhibitors, most notably targeting Glycogen Synthase Kinase-3 Beta (GSK-3β) [1]. Dysregulation of GSK-3β is a primary driver in neurodegenerative pathologies (such as Alzheimer's disease via Tau hyperphosphorylation) and oncology (via the Wnt/β-catenin signaling pathway)[2].

Structural Causality in Assay Design: When evaluating these analogs (e.g., AZD2858 and related pyrazine-2-carboxamides), understanding their binding mode is critical. The pyrazine core nitrogen acts as a direct hydrogen-bond acceptor to the backbone NH of Val135 in the GSK-3β hinge region. Meanwhile, the pyridin-3-yl group extends into the solvent-exposed channel, conferring selectivity over closely related kinases like Cyclin-Dependent Kinases (CDKs)[1]. Because these compounds are highly conjugated aromatic systems, they frequently exhibit compound autofluorescence. Consequently, standard prompt-fluorescence assays are prone to false positives/negatives. To circumvent this, Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the mandatory biochemical assay format, utilizing a time delay to eliminate short-lived compound autofluorescence[2].

Mechanistic Pathway Visualization

The following diagram illustrates the dual pharmacological impact of GSK-3β inhibition by 2-(pyridin-3-yl)pyrazine analogs on both Tau pathology and Wnt signaling.

Figure 1: Mechanism of action for 2-(Pyridin-3-yl)pyrazine analogs inhibiting GSK-3β signaling.

Experimental Protocols & Causality

To establish a self-validating data package for a 2-(pyridin-3-yl)pyrazine analog, researchers must execute a three-tiered testing funnel: Biochemical Potency (TR-FRET), Target Residence Time (SPR), and Cellular Efficacy (AlphaLISA).

Protocol A: Biochemical Potency via TR-FRET Kinase Assay

Causality: TR-FRET utilizes a Europium (Eu) chelate donor. The long emission lifetime of Europium allows for a 50–100 µs measurement delay, completely bypassing the nanosecond-scale autofluorescence inherent to pyrazine derivatives[2].

Step-by-Step Methodology:

• Reagent Preparation: Prepare Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

• Compound Titration: Dispense 2-(pyridin-3-yl)pyrazine analogs in a 10-point, 3-fold serial dilution in 100% DMSO. Use acoustic dispensing (e.g., Echo) to transfer 100 nL into a 384-well white OptiPlate.

• Enzyme Addition: Add 5 µL of recombinant human GSK-3β (final concentration 1 nM) to the wells. Incubate for 15 minutes at room temperature to allow for equilibrium binding.

• Reaction Initiation: Add 5 µL of a substrate mix containing 50 nM ULight-labeled Glycogen Synthase (Ser641/pSer657) peptide and 15 µM ATP (at the Km​ for GSK-3β).

• Incubation: Seal the plate and incubate for 45 minutes at 25°C.

• Detection: Stop the reaction by adding 10 µL of Detection Mix (10 mM EDTA to chelate Mg2+ and 2 nM Eu-anti-phospho-Glycogen Synthase antibody). Incubate for 1 hour.

• Readout: Read on a TR-FRET compatible microplate reader (e.g., EnVision). Excitation at 320 nm; measure emission at 665 nm (ULight) and 615 nm (Europium). Calculate the 665/615 ratio.

Protocol B: Kinetic Profiling via Surface Plasmon Resonance (SPR)

Causality: In vivo efficacy of kinase inhibitors often correlates better with target residence time ( τ=1/koff​ ) than with thermodynamic affinity ( Kd​ ). SPR provides real-time measurement of the dissociation rate, ensuring the pyrazine analog maintains durable target engagement.

Step-by-Step Methodology:

• Sensor Chip Preparation: Use a Series S Sensor Chip NTA. Prime the system with running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 50 µM EDTA, 0.05% Tween-20, 1% DMSO).

• Immobilization: Inject 500 µM NiCl2 for 60 seconds to charge the NTA surface. Inject His-tagged GSK-3β (20 µg/mL) to achieve an immobilization level of ~1000 RU.

• Single-Cycle Kinetics: Inject the pyrazine analog in increasing concentrations (e.g., 1, 3, 10, 30, 100 nM) sequentially without regeneration steps. Use a flow rate of 50 µL/min.

• Dissociation: Following the final injection, allow buffer to flow for 30 minutes to accurately capture the slow koff​ typical of highly optimized pyrazine analogs.

• Analysis: Fit the sensorgrams to a 1:1 Langmuir binding model to extract kon​ , koff​ , and Kd​ .

Protocol C: Cellular Target Engagement via AlphaLISA (SH-SY5Y Cells)

Causality: To prove the analog penetrates the cell membrane and functions in a physiologically relevant environment, we measure the reduction of endogenous Phospho-Tau (Thr217 or Ser396) in SH-SY5Y human neuroblastoma cells[3][4]. AlphaLISA is chosen over Western Blotting because it is a homogeneous, no-wash assay that prevents the loss of easily degraded phosphoproteins and supports high-throughput miniaturization[4].

Step-by-Step Methodology:

• Cell Seeding: Seed SH-SY5Y cells at 20,000 cells/well in 90 µL of DMEM/F12 (10% FBS) in a 96-well tissue culture plate. Incubate for 48 hours at 37°C, 5% CO2​ .

• Treatment: Treat cells with 10 µL of 10X compound dilutions (final DMSO = 0.5%) for 6 hours.

• Lysis: Remove media and add 50 µL of AlphaLISA Lysis Buffer supplemented with protease and phosphatase inhibitors. Shake at 350 rpm for 10 minutes at room temperature.

• Acceptor Bead Addition: Transfer 10 µL of lysate to a 384-well ProxiPlate. Add 5 µL of Acceptor Bead mix (anti-Tau Acceptor beads + biotinylated anti-pTau-Thr217 antibody). Incubate for 1 hour at room temperature.

• Donor Bead Addition: Under subdued lighting, add 5 µL of Streptavidin-coated Donor Beads. Incubate for 1 hour in the dark.

• Readout: Read the plate using an Alpha-enabled reader (Excitation: 680 nm, Emission: 615 nm)[3].

Quantitative Data Presentation

The following table summarizes representative pharmacological profiles for 2-(pyridin-3-yl)pyrazine analogs, demonstrating the structure-activity relationship (SAR) translation from biochemical potency to cellular efficacy.

Compound	TR-FRET GSK-3β IC50​ (nM)	SPR Kd​ (nM)	Residence Time ( τ , min)	SH-SY5Y pTau IC50​ (nM)
AZD2858 (Reference)	0.9	1.2	45	12.5
Analog A (Optimized)	2.4	3.0	20	45.0
Analog B (Poor Permeability)	15.0	18.5	5	>1000

Data Interpretation: Analog B demonstrates moderate biochemical inhibition but fails in the cellular assay, indicating poor membrane permeability or high intracellular clearance. AZD2858 displays a long residence time (45 min), driving its potent cellular efficacy[1].

Trustworthiness & Assay Validation

To ensure the protocols act as self-validating systems, the following Quality Control (QC) metrics must be strictly enforced:

• Z'-Factor Calculation: For both TR-FRET and AlphaLISA assays, calculate the Z'-factor using vehicle (DMSO) as the negative control and a saturating concentration of a reference inhibitor (e.g., 1 µM Staurosporine) as the positive control[2][3]. A highly robust assay must yield a Z′>0.6 .

• DMSO Tolerance: Pyrazine analogs often require high DMSO concentrations for solubility. Perform a DMSO titration (0.1% to 5%) in the TR-FRET assay to confirm that the enzyme activity is not artifactually inhibited by the vehicle. Keep final assay DMSO ≤1% .

• Phosphatase Inhibition: In the AlphaLISA cellular assay, the basal level of pTau can be transient. If the assay window (Signal-to-Basal ratio) is <5.0 , pre-treat cells with 100 nM Okadaic Acid (a PP1/PP2A phosphatase inhibitor) for 2 hours prior to lysis to stabilize the phosphorylated state and artificially widen the assay window for screening purposes.

References

• Discovery of novel potent and highly selective glycogen synthase kinase-3 beta (GSK3 beta) inhibitors for Alzheimer's disease: design, synthesis, and characterization of pyrazines. Journal of Medicinal Chemistry. [Link]

• Discovery of GSK3β Inhibitors through In Silico Prediction-and-Experiment Cycling Strategy, and Biological Evaluation. MDPI.[Link]

• A High-throughput Screening Assay for Determining Cellular Levels of Total Tau Protein. NIH PubMed Central.[Link]

Sources

• 1. 4acd - GSK3b in complex with inhibitor - Summary - Protein Data Bank Japan [pdbj.org]
• 2. Discovery of GSK3β Inhibitors through In Silico Prediction-and-Experiment Cycling Strategy, and Biological Evaluation [mdpi.com]
• 3. revvity.com [revvity.com]
• 4. A High-throughput Screening Assay for Determining Cellular Levels of Total Tau Protein - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-(Pyridin-3-yl)pyrazine in the Development of Advanced Optical Materials

Target Audience: Materials Scientists, Photochemists, and Drug Development Professionals Compound: 2-(Pyridin-3-yl)pyrazine (CAS: 93844-97-4)[1]

Introduction & Mechanistic Rationale

The design of highly efficient optical materials relies heavily on the precise electronic tuning of organic ligands. 2-(Pyridin-3-yl)pyrazine represents a highly specialized heterocyclic building block. Unlike its isomer, 2-(pyridin-2-yl)pyrazine, the 3-pyridyl linkage inherently prevents standard N,N -bidentate chelation to a single metal center. This structural nuance forces the molecule into one of two highly desirable coordination modes:

• C,N -Cyclometalation: Undergoing C–H activation at the pyridine ring to form robust organometallic bonds.

• Bridging Architecture: Acting as a rigid, electron-deficient bridge in multinuclear coordination polymers.

The incorporation of the pyrazine moiety—a strong electron-withdrawing group—significantly stabilizes the Lowest Unoccupied Molecular Orbital (LUMO) of the resulting complexes[2]. This stabilization narrows the HOMO-LUMO energy gap, shifting the Metal-to-Ligand Charge Transfer (MLCT) transition to lower energies. Consequently, this ligand is an exceptional candidate for developing deep-red to near-infrared (NIR) emitters.

Application 1: Deep-Red/NIR Phosphorescent OLEDs (PhOLEDs)

In the realm of display technologies, cyclometalated Iridium(III) complexes are paramount due to their strong spin-orbit coupling. This quantum mechanical effect facilitates rapid intersystem crossing (ISC), allowing the device to harvest both singlet (25%) and triplet (75%) excitons, theoretically yielding 100% internal quantum efficiency[3].

By utilizing 2-(pyridin-3-yl)pyrazine as the primary cyclometalating ligand, the emissive triplet state ( T1​ ) is heavily localized on the pyrazine ring. This drives the emission spectrum into the deep-red/NIR region, which is critical for specialized optical sensors, night-vision displays, and telecommunications[4].

Caption: Jablonski diagram illustrating the photophysical pathways of Ir(III) cyclometalated complexes.

Application 2: Theranostic Agents in Drug Development

Beyond displays, the unique optical properties of these complexes are highly valuable in drug development and oncology. Ir(III) complexes based on pyrazine ligands exhibit long phosphorescence lifetimes (hundreds of nanoseconds to microseconds) and large Stokes shifts. This makes their emission easily distinguishable from the short-lived autofluorescence of biological tissues[3].

Furthermore, cationic variants of these complexes (e.g., using a neutral bipyridine ancillary ligand) are lipophilic. This allows them to selectively accumulate in the mitochondria of cancer cells, driven by the hyperpolarized mitochondrial membrane potential of tumor tissues. Upon irradiation, the long-lived triplet state can undergo energy transfer to molecular oxygen, generating cytotoxic singlet oxygen ( 1O2​ ) for Photodynamic Therapy (PDT) while simultaneously acting as a luminescent imaging probe (theranostics)[3].

Experimental Protocol: Synthesis of Heteroleptic Ir(III) Complexes

The following is a self-validating, step-by-step protocol for synthesizing the heteroleptic complex [Ir(pypz)2​(acac)] (where pypz = deprotonated 2-(pyridin-3-yl)pyrazine and acac = acetylacetonate).

Causality of Reagent Selection:

• Solvent Choice: A 3:1 mixture of 2-ethoxyethanol and water provides a boiling point (~135 °C) that delivers the precise thermal energy required to overcome the high activation barrier for C–H bond activation on the electron-deficient pyridine ring, without causing ligand degradation.

• Ancillary Ligand (acac): Acetylacetonate provides steric bulk to mitigate Aggregation-Caused Quenching (ACQ) in the solid state and fine-tunes the HOMO energy level.

Caption: Step-by-step synthetic workflow for heteroleptic Ir(III) complexes using the Nonoyama method.

Step 1: Dimerization (C–H Activation)

• Reaction: Combine IrCl3​⋅3H2​O (1.0 eq) and 2-(pyridin-3-yl)pyrazine (2.5 eq) in a 3:1 mixture of 2-ethoxyethanol and deionized water.

• Conditions: Degas via nitrogen bubbling for 15 minutes. Reflux at 110 °C for 24 hours under an inert atmosphere.

• Isolation: Cool to room temperature. The chloro-bridged dimer will precipitate as a dark solid. Centrifuge and wash sequentially with water and cold ethanol.

• Self-Validation Check: The success of the cyclometalation step must be spectroscopically verified. 1H -NMR (in DMSO- d6​ ) must show the complete disappearance of the C4-H proton on the pyridine ring, definitively proving carbon-metal bond formation.

Step 2: Dimer Cleavage & Ancillary Coordination

• Reaction: Suspend the isolated dimer (1.0 eq), acetylacetone (3.0 eq), and anhydrous Na2​CO3​ (10.0 eq) in 2-ethoxyethanol.

• Conditions: Reflux at 100 °C for 16 hours under nitrogen.

• Purification: Remove the solvent under reduced pressure. Purify the crude product via silica gel column chromatography (Eluent: Dichloromethane/Hexane).

• Self-Validation Check: Thin-Layer Chromatography (TLC) will reveal a single, highly luminescent spot under 365 nm UV light. 1H -NMR must confirm an integration ratio of 1:2 between the acac methine proton and the pypz aromatic protons.

Quantitative Data Presentation

The table below summarizes the representative photophysical properties of pyrazine-based Ir(III) complexes compared to the industry-standard green emitter, Ir(ppy)3​ . The data illustrates the profound red-shifting effect of the pyrazine nitrogen atoms[2][3].

Complex Architecture	Absorption Max (nm)	Emission Max (nm)	PLQY (%)	Phosphorescence Lifetime (μs)	Primary Application
Ir(ppy)3​ (Standard)	380	510 (Green)	~95	1.5	Display OLEDs
Ir(pypz)2​(acac)	450	650 (Deep Red)	~60	3.2	NIR OLEDs / Bio-imaging
[Ir(pypz)2​(bpy)]+	420	620 (Red)	~45	4.8	Theranostics / PDT

(Note: PLQY = Photoluminescence Quantum Yield. Measurements typically recorded in degassed dichloromethane at 298 K).

References

• Photochemistry and Photophysics of Coordination Compounds: Iridium ResearchGate.3

• Chapter 14: Photoredox Chemistries of Cyclometalated Ir(iii) Complexes Royal Society of Chemistry (RSC). 5

• Organic Light-Emitting Diodes (OLEDs): Materials, Devices and Applications ResearchGate. 4

• Synthesis and spectral-luminescent properties of Pt(II) and Pd(II) complexes with 2,3,5,6-tetrakis(2-pyridyl)pyrazine ResearchGate. 2

• Investigation of the photochemical, electrochemical, and spectroelectrochemical properties of an iridium(III)/ruthenium(II) mixed-metal complex American Chemical Society (ACS Publications).6

• 2-(pyridin-3-yl)pyrazine | CAS 93844-97-4 American Elements. 1

Sources

• 1. americanelements.com [americanelements.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. books.rsc.org [books.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for Pyrazine Synthesis

Welcome to the technical support center dedicated to the synthesis of pyrazines. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of pyrazine synthesis. Here, we move beyond simple protocols to explain the underlying principles that govern these reactions, empowering you to optimize your experimental outcomes.

Section 1: Troubleshooting Guide - Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during pyrazine synthesis in a question-and-answer format, offering detailed explanations and actionable solutions.

Issue 1: Low or No Yield in Condensation Reactions of 1,2-Diketones with 1,2-Diamines

Question: I am attempting to synthesize a pyrazine via the condensation of a 1,2-diketone with a 1,2-diamine, but my yields are consistently low. What are the likely causes and how can I improve them?

Answer: This is a classic and generally robust method for pyrazine synthesis, so low yields often point to a few key areas. The reaction proceeds in two main stages: the initial condensation to form a dihydropyrazine intermediate, followed by an oxidation step to yield the aromatic pyrazine.[1]

• Incomplete Oxidation: The dihydropyrazine intermediate is often not the desired final product. Its successful oxidation to the aromatic pyrazine is critical for high yields.

  • Causality: The stability of the dihydropyrazine can prevent spontaneous aromatization. An external oxidizing agent is often necessary to drive the reaction to completion.

  • Solution: Ensure you are using an appropriate oxidizing agent. Common choices include copper(II) oxide or manganese dioxide.[2] In some protocols, bubbling air or oxygen through the reaction mixture can be effective.[1] The choice of oxidant and its stoichiometry should be carefully considered based on your specific substrates.

• Suboptimal Reaction Temperature: Temperature plays a crucial role in both the condensation and oxidation steps.

  • Causality: While some condensations proceed at room temperature, others require thermal energy to overcome the activation barrier.[3] However, excessive heat can lead to the degradation of reactants or products, or promote the formation of side products.[1]

  • Solution: If you are working at room temperature, a moderate increase in temperature (e.g., to 80-100°C) may improve the reaction rate and yield.[1] It is advisable to perform a systematic optimization of the reaction temperature for your specific system.

• Purity of Reactants and Stoichiometry: The purity of your starting materials and their molar ratios are fundamental to the success of the reaction.

  • Causality: Impurities in the 1,2-diketone or 1,2-diamine can interfere with the reaction, leading to the formation of byproducts and consuming your starting materials.[1] Incorrect stoichiometry can result in an excess of one reactant, which can complicate purification and may not necessarily improve the yield.[1]

  • Solution: Verify the purity of your starting materials using appropriate analytical techniques (e.g., NMR, GC-MS). Ensure that the molar ratio of your reactants is accurate. While a 1:1 ratio is typical, a slight excess of one reactant might be beneficial in some cases and should be determined empirically.

Issue 2: Formation of Unidentified Side Products in Dehydrogenative Coupling of β-Amino Alcohols

Question: My pyrazine synthesis via the dehydrogenative coupling of a β-amino alcohol is yielding a mixture of products, significantly lowering the yield of my target compound. What factors could be contributing to this and how can I enhance selectivity?

Answer: The dehydrogenative coupling of β-amino alcohols is a powerful and atom-economical method for pyrazine synthesis. However, its selectivity can be highly sensitive to the reaction conditions.[4]

• Catalyst and Ligand Choice: The catalyst system is paramount for controlling the reaction pathway.

  • Causality: Different metal-ligand combinations exhibit varying catalytic activities and selectivities. The electronic and steric properties of the catalyst directly influence which reaction pathways are favored.

  • Solution: The choice of catalyst is critical. Ruthenium and manganese pincer complexes have demonstrated high efficacy and selectivity in these reactions.[4] It is crucial to use the recommended catalyst system for your specific substrates. If you are developing a new transformation, a thorough screening of catalysts and ligands is warranted.

• Reaction Temperature and Time: These parameters are critical for minimizing side reactions.

  • Causality: High temperatures and prolonged reaction times can provide the necessary energy for alternative reaction pathways to become competitive, leading to a broader product distribution.[1]

  • Solution: A systematic optimization of both temperature and time is highly recommended. For instance, in some studies, reducing the reaction temperature from 150 °C to 125 °C over 24 hours resulted in improved yields and reduced side product formation.[4]

Issue 3: Formation of Isomeric Mixtures in Unsymmetrically Substituted Pyrazine Synthesis

Question: I am trying to synthesize an unsymmetrically substituted pyrazine, but I am obtaining a mixture of isomers that are difficult to separate. How can I improve the regioselectivity of my reaction?

Answer: The formation of isomeric mixtures is a common challenge when synthesizing unsymmetrically substituted pyrazines, particularly with classical methods like the Staedel-Rugheimer or Gutknecht syntheses.[5][6]

• Lack of Regiocontrol in Condensation: When using two different α-amino ketones, self-condensation can compete with the desired cross-condensation, leading to a mixture of products.[5]

  • Causality: If the two α-amino ketones have similar reactivity, their condensation will be statistically driven, resulting in a mixture of the two symmetrical pyrazines and the desired unsymmetrical product.

  • Solution: Employ a regioselective synthetic strategy. One effective approach is to introduce the substituents in a stepwise and controlled manner.[7] For example, you can start with a pre-functionalized pyrazine core and then introduce the second substituent via a cross-coupling reaction. This provides much greater control over the final substitution pattern.

Issue 4: Low Recovery of Pyrazine Products After Workup and Purification

Question: I seem to be losing a significant amount of my pyrazine product during the extraction and purification steps. What are the best practices for isolating pyrazines?

Answer: Efficient isolation and purification are crucial for obtaining a good overall yield. The properties of your specific pyrazine derivative will dictate the optimal purification strategy.

• Inefficient Liquid-Liquid Extraction (LLE):

  • Causality: Pyrazines can have varying polarities. If the chosen organic solvent is not suitable for your product, or if an insufficient number of extractions are performed, a significant amount of the product can remain in the aqueous layer.[3]

  • Solution: Perform multiple extractions (at least 3-4) with fresh solvent to achieve recoveries greater than 90%.[3] If your pyrazine is highly polar, consider using a more polar extraction solvent like methyl-t-butyl ether (MTBE) or ethyl acetate.[8] For very polar pyrazines, alternative methods like distillation or solid-phase extraction (SPE) may be more effective.[3]

• Co-extraction of Impurities:

  • Causality: Impurities with similar polarity to your desired pyrazine can be co-extracted, complicating subsequent purification steps. Imidazole derivatives are common byproducts in certain pyrazine syntheses and can be co-extracted with polar solvents.[5][8]

  • Solution: If using polar solvents like MTBE or ethyl acetate results in the co-extraction of imidazole impurities, a subsequent purification step is necessary. Passing the organic extract through a silica gel plug can effectively retain the more polar imidazole impurities.[8] Alternatively, using a non-polar solvent like hexane for the extraction can prevent the co-extraction of imidazoles.[8]

• Poor Separation During Column Chromatography:

  • Causality: Standard silica gel may not provide sufficient resolution for separating closely related pyrazine derivatives or isomers.[3]

  • Solution: Utilize high-surface-area silica for flash chromatography, which can significantly improve separation.[3] Optimizing the mobile phase gradient is also crucial; a shallow gradient can enhance the separation of compounds with similar retention factors.[3]

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the optimization of pyrazine synthesis.

Q1: What is a good starting point for optimizing the temperature for a novel pyrazine synthesis?

A1: The optimal starting temperature depends on the synthetic method. For condensation reactions of 1,2-diketones and 1,2-diamines, you can begin at room temperature and gradually increase it to around 80-100°C.[1] For dehydrogenative coupling reactions, temperatures often range from 120°C to 150°C.[4] In Maillard reactions, a common range to explore is 120°C to 180°C.[9]

Q2: How does pH affect pyrazine synthesis?

A2: The pH of the reaction medium can significantly influence the reaction pathway and product distribution, particularly in Maillard-type reactions. Lowering the pH can sometimes favor the formation of other heterocyclic compounds, such as pyrroles, over pyrazines.[10] Therefore, careful control and optimization of pH are crucial for maximizing the yield of the desired pyrazine.

Q3: What are the most common byproducts in pyrazine synthesis?

A3: The nature of the byproducts is highly dependent on the synthetic route. In Maillard reactions, common byproducts include imidazole derivatives and other heterocyclic compounds like pyrroles and pyridines.[5] In classical syntheses aiming for unsymmetrical pyrazines, the formation of undesired isomers is a primary concern.[5]

Q4: Can microwave-assisted synthesis be beneficial for pyrazine formation?

A4: Yes, microwave-assisted synthesis can be a valuable tool for optimizing pyrazine synthesis. It has been shown to significantly shorten reaction times and, in some cases, improve yields compared to conventional heating methods.[11]

Q5: What are the key considerations for purifying pyrazine products?

A5: The choice of purification method depends on the physical properties of your pyrazine and the nature of the impurities.

• Flash Column Chromatography: This is a versatile and effective method for separating pyrazines from unreacted starting materials and byproducts.[11] A common eluent system is a mixture of hexane and ethyl acetate.[8]

• Recrystallization: If your product is a solid, recrystallization can be an excellent technique for obtaining high-purity material.[12]

• Distillation: For volatile pyrazines, distillation can be an effective method to separate them from non-volatile impurities.[8]

• Liquid-Liquid Extraction (LLE): LLE is a useful initial purification step to remove water-soluble impurities.[12]

Section 3: Data Presentation & Experimental Protocols

Table 1: Effect of Temperature on Pyrazine Yield

Temperature (°C)	Pyrazine Yield (%)
100	Varies
120	Increases
140	Generally Higher
>150	Risk of Degradation

Data adapted from studies on pyrazine synthesis optimization, specific yields are substrate-dependent.[9]

Experimental Protocol: General Procedure for Pyrazine Synthesis via Dehydrogenative Coupling of a β-Amino Alcohol

Disclaimer: This is a general protocol and should be adapted based on the specific substrates and catalyst system being used. Always consult the relevant literature and perform a thorough safety assessment before conducting any experiment.

• Reaction Setup: In a glovebox, add the β-amino alcohol (0.5 mmol), the chosen catalyst (e.g., a manganese pincer complex, 2 mol%), and a base (e.g., KH, 3 mol%) to a Schlenk tube equipped with a magnetic stir bar.[4]

• Solvent Addition: Add anhydrous toluene (2 mL) to the Schlenk tube.[4]

• Reaction Conditions: Seal the Schlenk tube and place it in a preheated oil bath at 150 °C.[4]

• Stirring: Stir the reaction mixture for 24 hours.[4]

• Workup: After cooling to room temperature, carefully quench the reaction by the addition of water.

• Extraction: Extract the product with an appropriate organic solvent (e.g., ethyl acetate) three times.[3]

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired pyrazine.[3]

Section 4: Visualizations

Diagram 1: General Workflow for Pyrazine Synthesis Troubleshooting

Caption: A troubleshooting decision tree for pyrazine synthesis.

Diagram 2: Key Parameters Influencing Pyrazine Synthesis

Caption: Interrelated parameters in pyrazine synthesis optimization.

References

• Benchchem. (n.d.). Optimizing reaction time and temperature for pyrazine synthesis.
• Benchchem. (n.d.). Isolation techniques for pyrazine products from complex reaction mixtures.

• Kumar, A., et al. (2018). Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes. ACS Omega, 3(9), 11259-11268. Retrieved from [Link]

• Benchchem. (n.d.). Minimizing by-product formation in pyrazine synthesis.

• Singh, R., & Kumar, A. (2024). Optimization of biotransformation process for the synthesis of pyrazine-2-carboxylic acid hydrazide using acyltransferase activity of Bacillus smithii IITR6b2 in batch and fed-batch mode. Biocatalysis and Biotransformation, 1-13. Retrieved from [Link]

• Benchchem. (n.d.). Side reactions in the synthesis of pyrazine sulfonamides and how to avoid them.

• Newton, J. W., et al. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. Journal of Agricultural and Food Chemistry, 67(35), 9896-9902. Retrieved from [Link]

• Benchchem. (n.d.). Technical Support Center: Purification of Pyrazine-2-amidoxime.
• Benchchem. (n.d.). Strategies to reduce byproduct formation in pyrazine reactions.

• Slideshare. (n.d.). Synthesis and reactions of Pyrazine. Retrieved from [Link]

• Britton, E. C., & Lange, N. A. (1962). U.S. Patent No. 3,033,864. Washington, DC: U.S. Patent and Trademark Office.

• Li, Y., et al. (2022). Progress on the Synthesis Pathways and Pharmacological Effects of Naturally Occurring Pyrazines. Molecules, 27(19), 6279. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the Reaction Conditions. Retrieved from [Link]

• Kłosowski, G., et al. (2022). Recovery of Natural Pyrazines and Alcohols from Fusel Oils Using an Innovative Extraction Installation. Applied Sciences, 12(21), 11183. Retrieved from [Link]

• Sutton, P. W., & Whittall, J. (2012). Chemo-Enzymatic Synthesis of Pyrazines and Pyrroles. ChemCatChem, 4(7), 957-960. Retrieved from [Link]

• Klinger, K. M., et al. (2013). Main reaction pathways for the formation of pyrazine derivatives from two α-aminocarbonyl compounds (pathway A), condensation of amino sugars with α-dicarbonyl derivatives and ammonia (B), or formation of hydroxy-pyrazines by condensation of two α-dicarbonyl compounds and ammonia (C). ResearchGate. Retrieved from [Link]

• Gros, P., et al. (2005). Synthesis of Pyrazine Alkaloids from Botryllus leachi. Diazines 43. The Journal of Organic Chemistry, 70(6), 2273-2280. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrazine. Retrieved from [Link]

• Academia.edu. (n.d.). Chapter 1: Syntheses and reactions of pyrazine and quinoxaline. Retrieved from [Link]

• Das, B., et al. (2011). Greener approach toward one pot route to pyrazine synthesis. Synthetic Communications, 41(16), 2419-2427. Retrieved from [Link]

• Zhang, A.-Y., et al. (2024). Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. Green Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Pyrazines: Synthesis and Industrial Application of these Valuable Flavor and Fragrance Compounds. Retrieved from [Link]

• Scribd. (n.d.). Synthesis of Pyrazine and Pyrimidine and Their Possible Electrophilic and Nucleophilic Substitution Reactions. Retrieved from [Link]

• Jamous, A. (2014). What are the mechanism of reaction in preparing pyrazine?. ResearchGate. Retrieved from [Link]

• Sciencemadness Discussion Board. (2020). Pyrazine Synthesis?. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Pyrazine - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. academic.oup.com [academic.oup.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Chemo‐Enzymatic Synthesis of Pyrazines and Pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Challenges in the characterization of substituted pyrazines

Title: Technical Support Center: Characterization of Substituted Pyrazines

Introduction Welcome to the Analytical Support Center. Substituted pyrazines are critical pharmacophores in drug development and key volatile components in flavor chemistry. However, their electron-deficient 1,4-diazine ring, basic nitrogen atoms, and complex substitution patterns present unique characterization challenges. This guide provides field-proven troubleshooting strategies for NMR, Mass Spectrometry, and HPLC workflows, designed specifically for researchers and scientists.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

Q: Why are my 15N NMR signals for pyrazines undetectable, and how can I enhance them? A: The difficulty in detecting 15N NMR signals for pyrazines stems from the isotope's extremely low natural abundance (0.37%) and its negative gyromagnetic ratio, which leads to inherently low sensitivity[1]. Furthermore, quadrupolar relaxation from the abundant 14N isotope can broaden signals. To overcome this, we recommend utilizing Signal Amplification by Reversible Exchange (SABRE).

SABRE hyperpolarization breaks the symmetry of parahydrogen (p-H2) by temporarily coordinating it alongside the pyrazine substrate on an Iridium precatalyst[2]. Through the scalar coupling network (specifically the large trans two-bond 1H–15N coupling of ~19 Hz), spin order is transferred from the parahydrogen to the 15N nucleus of the pyrazine at a specific polarization transfer field (PTF)[3]. This causality allows for a >39,000-fold signal gain, enabling single-scan 15N NMR detection at the mM level without altering the chemical identity of the pyrazine[3].

Caption: SABRE hyperpolarization workflow for enhanced 15N NMR detection of pyrazines.

Protocol: SABRE Hyperpolarization for 15N NMR

• Sample Preparation: Dissolve the pyrazine analyte (2–70 mM) and the Iridium precatalyst (e.g., IrCl(COD)(NHC)) in a suitable deuterated solvent (e.g., methanol-d4)[2].

• Activation: Bubble parahydrogen gas (p-H2) through the solution to form the active catalytic complex: [Ir(H)2(pz)2(d9-BnND2)(h22-2)]Cl[3].

• Polarization Transfer: Expose the sample to a micro-Tesla polarization transfer field (PTF of ~1 mG) to allow scalar coupling-driven spin order transfer from the hydride ligands to the pyrazine 15N nuclei[3].

• Acquisition: Rapidly transfer the sample to the high-field NMR spectrometer (9.4 T) and acquire the 15N spectrum using a single 90° pulse[2].

Section 2: Mass Spectrometry (MS) Fragmentation

Q: Gas Chromatography-Mass Spectrometry (GC-MS) yields nearly identical spectra for my alkylpyrazine positional isomers. How can I differentiate them? A: Alkyl-substituted pyrazines often undergo similar retro-Diels-Alder-like cleavages and losses of HCN or alkyl radicals, resulting in highly conserved Electron Ionization (EI) mass spectra[4]. Unambiguous identification by simple library matching is often unfeasible due to these overlapping fragmentation pathways[5].

To differentiate isomers, you must analyze the relative intensities of diagnostic ion clusters, which are highly dependent on the length and position of the alkyl branch[4]. Alternatively, utilizing Electrospray Ionization High-Resolution Tandem Mass Spectrometry (ESI-HRMS/MS) with metal ion complexation can force distinct fragmentation behaviors based on the steric hindrance around the nitrogen atoms[6].

Table 1: Characteristic EI-MS Fragment Ions of Alkyl-Substituted Pyrazines[4]

Fragment Ion (m/z)	Formula	Diagnostic Significance
94	[C5N2H6]+	Indicates a methyl-branched alkyl substitution.
80	[C4N2H4]+	Common base peak for dimethyl or ethyl pyrazines.
67	[C3N2H3]+	Ring cleavage product; diagnostic for pyrazine core.
53	[C3NH3]+	Deep fragmentation; loss of HCN from the core.

Section 3: HPLC Chromatography & Peak Tailing

Q: Why does my substituted pyrazine peak exhibit severe tailing (Tf > 1.5) in Reversed-Phase HPLC, and how do I resolve it? A: Peak tailing for basic compounds like pyrazines is primarily caused by secondary interactions between the basic nitrogen atoms in the pyrazine ring and unbonded, acidic silanol groups (Si-OH) on the silica-based stationary phase[7][8]. This creates a mixed-mode retention mechanism (hydrophobic partitioning + ion-exchange), causing the trailing edge of the peak to elute slower than the bulk[8][9].

To resolve this, you must control the ionization state of either the silanol groups or the pyrazine analyte to shut down the secondary electrostatic interactions[9].

Caption: Logical troubleshooting workflow to resolve HPLC peak tailing for basic pyrazines.

Protocol: Step-by-Step HPLC Method Optimization for Basic Pyrazines

• Initial Assessment: Calculate the USP Tailing Factor (Tf) of your pyrazine peak. A Tf > 1.2 requires optimization[10].

• Mobile Phase pH Adjustment (Low pH Strategy): Modify the aqueous phase to pH 2.0–3.0 using 0.1% trifluoroacetic acid (TFA) or formic acid[7]. Causality: This protonates the residual silanol groups on the silica surface, neutralizing their negative charge and eliminating the ion-exchange interaction with the protonated pyrazine[10].

• Mobile Phase pH Adjustment (High pH Strategy): If low pH fails, switch to a high pH buffer (pH > 8), such as ammonium bicarbonate. Causality: This ensures the basic nitrogen of the pyrazine is fully deprotonated (neutral), preventing electrostatic interaction with the column[10]. Note: This requires a hybrid silica-polymer column stable at high pH.

• Column Selection: If tailing persists, replace the standard C18 column with a heavily end-capped or polar-embedded C18 column. These phases provide steric shielding that blocks the basic pyrazine from accessing residual active silanol sites[7][9].

Table 2: Mobile Phase pH Optimization for Pyrazine HPLC Analysis[7][9][10]

pH Range	Analyte State	Silanol State	Recommended Additive	Column Requirement
Low (2-3)	Protonated (+)	Protonated (Neutral)	0.1% TFA or Formic Acid	Standard C18
Mid (5-7)	Partially Protonated	Ionized (-)	Phosphate Buffer	End-capped C18
High (>8)	Neutral	Ionized (-)	Ammonium Bicarbonate	Hybrid pH-Stable C18

References

• Title: Remarkable Levels of 15N Polarization Delivered through SABRE into Unlabeled Pyridine, Pyrazine, or Metronidazole Enable Single Scan NMR Quantification at the mM Level Source: The Journal of Physical Chemistry B (ACS Publications) URL: [Link]

• Title: Novel pyrazine metabolites found in polymyxin biosynthesis by Paenibacillus polymyxa Source: FEMS Microbiology Letters (Oxford Academic) URL: [Link]

• Title: What Causes Peak Tailing in HPLC? Source: Chrom Tech, Inc. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Remarkable Levels of 15N Polarization Delivered through SABRE into Unlabeled Pyridine, Pyrazine, or Metronidazole Enable Single Scan NMR Quantification at the mM Level - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 9. chromtech.com [chromtech.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Enhancing the stability of 2-(Pyridin-3-yl)pyrazine in solution

Technical Support Center: Enhancing the Stability of 2-(Pyridin-3-yl)pyrazine in Solution

Overview 2-(Pyridin-3-yl)pyrazine is a versatile bidentate N-heterocycle widely utilized in medicinal chemistry, drug discovery, and coordination chemistry. However, researchers frequently encounter apparent "instability" when handling this compound in solution. As a Senior Application Scientist, I have designed this troubleshooting guide to address the root causes of concentration loss: N-oxidation, photolytic cleavage, and trace metal coordination.

Physicochemical & Stability Profiling

Understanding the intrinsic properties of 2-(Pyridin-3-yl)pyrazine is the first step in diagnosing solution instability. The table below summarizes the quantitative parameters that govern its behavior in vitro.

Parameter	Value	Causality / Impact on Stability
Molecular Weight	157.17 g/mol	Baseline mass for LC-MS monitoring; degradation products shift from this baseline[1].
Predicted pKa	2.57 ± 0.12	Governs the protonation state. At physiological pH (7.4), the molecule is neutral, making it highly susceptible to precipitation if metal coordination occurs[2].
UV Absorption Max	200–380 nm	The broad continuum of absorption in the UV range makes the pyrazine ring highly susceptible to photolytic cleavage[3].
Oxidation Targets	N-atoms	Electron-rich nitrogen lone pairs act as nucleophiles toward reactive oxygen species, forming M+16 (N-oxide) species[4].

Diagnostic Workflow for Solution Instability

Before altering your experimental protocols, use the following logical decision tree to identify the exact mechanism of compound loss in your specific solvent system.

Diagnostic workflow for 2-(Pyridin-3-yl)pyrazine instability.

Troubleshooting FAQs

Q1: Why is my stock solution degrading rapidly in THF or Diethyl Ether? A1: Ethereal solvents naturally form peroxides over time. The nitrogen atoms on both the pyridine and pyrazine rings of 2-(Pyridin-3-yl)pyrazine possess lone pairs that are highly susceptible to electrophilic attack by these peroxides, leading to rapid N-oxidation[4].

• Causality: The nucleophilic nitrogens react with reactive oxygen species to form mono- or di-N-oxides. This is detectable via LC-MS as distinct M+16 or M+32 peaks[4][5].

• Solution: Avoid ethereal solvents for long-term storage. Switch to ultra-pure, anhydrous aprotic solvents like DMSO or Acetonitrile, and store under an inert argon atmosphere.

Q2: I observe a sudden drop in concentration when transferring the compound into biological buffers (e.g., PBS). Is it hydrolyzing? A2: No. Aromatic heterocycles like 2-(Pyridin-3-yl)pyrazine are highly resistant to hydrolysis under standard physiological conditions. The apparent "loss" is almost certainly due to trace metal coordination.

• Causality: As a bipyridine analog, this compound acts as a potent bidentate or bridging ligand. Transition metals (e.g., Cu²⁺, Fe³⁺, Zn²⁺)—often present as trace impurities in buffer salts or leaching from standard borosilicate glassware—will coordinate with the nitrogens. This forms insoluble organometallic polymeric networks that precipitate out of solution or adhere to the vial walls, mimicking chemical degradation.

• Solution: Supplement your buffer with a competitive chelator like EDTA (1–5 mM) or utilize strictly metal-free, LC-MS grade water and salts.

Q3: Does ambient laboratory light significantly impact the stability of this compound? A3: Yes, profoundly. Pyrazine rings absorb strongly in the UV spectrum (200–380 nm)[3].

• Causality: Absorption of a UV photon promotes the molecule to an excited singlet or triplet state. In this high-energy state, the pyrazine ring can undergo homolytic cleavage or react with solvent molecules, leading to ring opening and the production of fragments such as hydrogen isocyanide (HNC)[6].

• Solution: Always utilize actinic shielding. Store solutions in amber glass vials and minimize exposure to direct sunlight or harsh laboratory fluorescent lighting.

Standard Operating Procedures (Protocols)

Protocol A: Preparation of Ultra-Stable Stock Solutions This protocol systematically eliminates the three primary vectors of degradation: oxygen, light, and metals.

• Solvent Purification: Select HPLC-grade DMSO or Acetonitrile. If an aqueous buffer is required, pre-treat the solution with Chelex-100 resin to strip trace transition metals.

• Deoxygenation (Causality: Prevents N-oxide formation): Sparge the chosen solvent with ultra-pure Argon gas for 15–20 minutes to displace dissolved oxygen prior to introducing the solute.

• Actinic Shielding (Causality: Prevents photolytic cleavage): Perform all dissolution steps under low-light conditions. Weigh the 2-(Pyridin-3-yl)pyrazine and transfer it directly into a pre-purged amber glass vial.

• Dissolution & Storage: Dissolve the compound to the target concentration (e.g., 10 mM) under a steady stream of Argon. Seal with a PTFE-lined septum cap and store at -20°C.

Protocol B: Self-Validating Forced Degradation Assay To establish trustworthiness in your analytical methods, you must run a self-validating system. This assay intentionally induces specific failure modes alongside a control, allowing you to definitively match the LC-MS profile of your "unknown" degradation to a known mechanism.

• Preparation: Prepare four identical 1 mM aliquots of 2-(Pyridin-3-yl)pyrazine in your standard working solvent.

• Condition 1 (Control): Store in an amber vial, Argon purged, at 4°C. (Establishes the baseline LC-MS M+H peak at 158.17 m/z).

• Condition 2 (Oxidative Stress): Add 0.1% H₂O₂ to a clear vial and leave at room temperature. (Validates the retention time of the M+16 N-oxide species).

• Condition 3 (Photolytic Stress): Place a clear vial under a broad-spectrum UV/Vis lamp (ICH Q1B equivalent) for 24 hours. (Validates the appearance of low molecular weight cleavage fragments).

• Condition 4 (Metal Stress): Add 10 µM CuSO₄ to an amber vial. (Validates concentration loss via precipitation; the supernatant will show a reduced M+H peak area without the appearance of new degradation peaks).

• Analysis: Run all samples via LC-MS. Compare the chromatogram of your failing experimental sample against these four validated profiles to pinpoint the exact root cause of instability.

Sources

• 1. 2-(pyridin-3-yl)pyrazine | 93844-97-4 [chemicalbook.com]
• 2. 2-(pyridin-3-yl)pyrazine | 93844-97-4 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. UV Photolysis of Pyrazine and the Production of Hydrogen Isocyanide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Solvent Systems for Pyrazine Derivative Reactions

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the erratic behavior of pyrazine scaffolds. Pyrazines are uniquely challenging: they are highly electron-deficient, weakly basic, and their two para-oriented nitrogen atoms act as excellent bidentate or monodentate ligands for transition metals.

When your reaction fails, the solvent is rarely just a passive medium—it is an active participant in the transition state. This guide deconstructs the causality behind solvent selection in pyrazine chemistry and provides self-validating protocols to get your syntheses back on track.

Troubleshooting Guide 1: Cross-Coupling (Suzuki-Miyaura) of Pyrazine Halides

Q: My palladium-catalyzed Suzuki coupling of 2-chloropyrazine stalls at 30% conversion, and I observe the rapid formation of palladium black. Changing the catalyst loading doesn't help. What is happening?

A: You are experiencing classical catalyst poisoning. The nitrogen atoms in the pyrazine ring are coordinating to your palladium center, displacing your phosphine ligands and forming an inactive resting state[1].

The Causality of Solvent Choice: If you are using a monophasic polar aprotic solvent (like pure DMF or DMAc), you are exacerbating the problem. While these solvents dissolve the reagents, they do not sufficiently accelerate the transmetalation step. To outcompete the off-cycle pyrazine coordination, you must accelerate transmetalation.

The Solution: Switch to a biphasic solvent system (e.g., Toluene/H₂O in a 4:1 ratio). The non-polar organic phase (toluene) keeps the active Pd(0) complex stable and prevents solvent-induced ligand dissociation. Meanwhile, the aqueous phase dissolves the inorganic base (e.g., K₂CO₃), generating highly reactive boronate species at the solvent interface. This rapid interfacial transmetalation outpaces the catalyst deactivation pathway[1].

Protocol 1: Self-Validating Biphasic Suzuki-Miyaura Coupling of 2-Chloropyrazine

This protocol is designed with built-in validation steps to ensure the catalytic cycle remains active.

• Reagent Assembly: In an oven-dried Schlenk tube, combine 2-chloropyrazine (1.0 mmol), the arylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Catalyst Addition: Add a specialized palladium(II) ONO pincer complex or Pd(dppf)Cl₂ (0.01–2.0 mol%). Self-Validation: The mixture should remain a distinct color (often yellow/orange); immediate blackening indicates oxygen contamination or premature reduction.

• Solvent Introduction: Add a degassed mixture of Toluene:H₂O (4:1 ratio, 5 mL total volume).

• Execution: Stir vigorously (≥800 rpm) at 100 °C under an argon atmosphere. High stirring rates are critical to maximize the interfacial surface area between the aqueous and organic layers.

• Work-up: Cool to room temperature. The phases should cleanly separate. Dilute with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and purify via silica gel chromatography[1].

Troubleshooting Guide 2: Nucleophilic Aromatic Substitution (S_NAr)

Q: I am performing an S_NAr on an unsymmetrical 3,5-dichloropyrazine, but I am getting a mixture of regioisomers and some unexpected tele-substitution products. How can I control this?

A: Pyrazines are highly susceptible to S_NAr due to their electron-deficient nature. However, the regioselectivity is strictly dictated by the electronic directing effects of existing substituents and the dielectric constant of your solvent.

The Causality of Solvent Choice: Highly polar solvents (like DMSO or pure water) can over-stabilize the Meisenheimer complex, sometimes leading to tele-substitution—where the nucleophile attacks a position distant from the leaving group (e.g., C8 attack in fused triazolopyrazines instead of the expected site)[2]. A screen of aprotic solvents demonstrates that solvents with lower dielectric constants suppress tele-substitution and improve the yield of the desired ipso-substituted product[2].

Furthermore, the C2-substituent directs the attack. As summarized in Table 1 , an electron-withdrawing group (EWG) at C2 directs attack to C5, while an electron-donating group (EDG) directs to C3[3].

Table 1: Directing Effects and Regioselectivity in S_NAr of 3,5-Dichloropyrazines

C2-Substituent Type	Example	Preferred Site of Nucleophilic Attack	Mechanistic Rationale
Electron-Withdrawing (EWG)	-CN, -CF₃	C5-Position	Lowers electron density at C5; stabilizes the anionic Meisenheimer transition state at the para-like position[3].
Electron-Donating (EDG)	-NH₂, -OCH₃	C3-Position	The alpha effect and localized electron repulsion direct the nucleophilic attack to the adjacent C3 position[3].

Q: Is there a greener solvent alternative for S_NAr that maintains high yields without requiring harsh refluxing in toxic solvents?

A: Yes. Polyethylene glycol (PEG-400) has emerged as an exceptional, non-toxic, and biodegradable solvent for the S_NAr of nitrogen-containing fused heterocycles, including pyrazines and pyrimidines[4].

Table 2: Efficiency of PEG-400 in Green S_NAr Reactions (120 °C, 5 min)[4]

Substrate	Nucleophile (Amine)	Solvent	Yield (%)
4-chloro-2-methylimidazo[1,5-a]pyrimidine-8-carbonitrile	Piperidine	PEG-400	87%
4-chloro-2-methylimidazo[1,5-a]pyrimidine-8-carbonitrile	Morpholine	PEG-400	>80%
8-chloro-[1,2,4]triazolo[4,3-a]pyrazine	Various Amines	PEG-400	73–99%

Protocol 2: Rapid, Green S_NAr using PEG-400

• Preparation: In a reaction vial, suspend the halogenated pyrazine derivative (0.260 mmol) and the desired amine (0.520 mmol) in PEG-400 (2 mL). Note: No additional base is required if a secondary amine is used in excess.

• Heating: Heat the mixture to 120 °C. Self-Validation: At room temperature, the reactants may be insoluble. At 120 °C, the mixture should become completely homogeneous, indicating proper solvation of the transition state.

• Reaction Time: Stir for exactly 5 minutes. The high thermal transfer and stabilizing effect of PEG-400 drive the reaction to completion rapidly[4].

• Isolation: Cool the mixture and add water. The product will typically precipitate as a solid. Filter and wash with water to remove the PEG-400, yielding the pure substituted pyrazine[4].

Diagnostic Workflow: Solvent & Condition Optimization

Use the following logical decision tree to diagnose and correct underperforming pyrazine reactions.

Caption: Logical workflow for troubleshooting solvent and catalytic conditions in pyrazine syntheses.

Frequently Asked Questions (FAQs)

Q: How does the choice of solvent affect the selectivity between C-Cl and C-OTf bonds on a pyrazine or related heteroaryl ring during Suzuki couplings? A: Solvent polarity plays a massive role in chemoselectivity. In nonpolar solvents (like toluene or THF), the active catalyst is typically a neutral monophosphine species, which favors oxidative addition into the C-Cl bond. Conversely, highly polar solvents (like MeCN or DMF) stabilize an anionic heteroleptic bisligated complex (e.g., [Pd(PtBu3​)F]− ), which switches the selectivity to favor coupling at the triflate (C-OTf) position[5].

Q: Can I perform a cross-coupling reaction on a pyrazine that has an unprotected primary amine substituent? A: Yes, but it is highly solvent- and substrate-dependent. While labile protons generally interfere with organometallic reagents, successful Suzuki-Miyaura couplings of 2-amino-5-bromopyrazine have been achieved using biphasic solvent systems (like Dioxane/H₂O) that help buffer the basicity of the amine[1]. If yields remain low, transient protection (e.g., Boc or acetyl) is recommended.

Q: Why do I see imidazole by-products when synthesizing pyrazines via condensation reactions? A: In condensation syntheses (e.g., Maillard-type reactions using α-dicarbonyls and ammonia), the solvent's pH and water activity dictate the pathway. High water activity and higher pH levels can favor the formation of imidazoles. Lowering the pH and utilizing solvents that tightly control water activity (like aqueous methanol) can suppress imidazole formation and drive the cyclization toward the pyrazine core.

References

• ACS Publications. "tele-Substitution Reactions in the Synthesis of a Promising Class of 1,2,4-Triazolo[4,3-a]pyrazine-Based Antimalarials." The Journal of Organic Chemistry. Available at:[Link]

• ResearchGate. "Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines." ResearchGate. Available at:[Link]

• Semantic Scholar. "A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles." Semantic Scholar. Available at: [Link]

• PMC. "Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings." National Institutes of Health. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]

Preventing dimerization in pyrazine synthesis

Welcome to the technical support center for pyrazine synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic routes, with a specific focus on the persistent challenge of dimerization. Here, we move beyond simple protocols to explain the causality behind common issues and provide field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: What is dimerization in the context of pyrazine synthesis, and why is it a problem?

A: Dimerization is a common side reaction where two molecules of a key intermediate, typically an α-amino ketone, self-condense to form a symmetrical 2,5-disubstituted dihydropyrazine, which is then oxidized to the corresponding aromatic pyrazine.[1][2][3] This process is often referred to as oxidative dimerization.[4] While this is the desired pathway for creating symmetrical pyrazines, it becomes a significant yield-reducing side reaction when the goal is to synthesize unsymmetrical pyrazines or other heterocyclic systems, such as pyrroles, from the same intermediate.[4][5]

Q2: What are the primary drivers of unwanted dimerization?

A: The main drivers are both kinetic and thermodynamic. The α-amino ketone intermediate is highly reactive and, if its concentration is high enough, it can readily react with itself. The formation of the aromatic pyrazine ring is a thermodynamically favorable process, which acts as a strong driving force for the reaction. Reaction conditions such as elevated temperature, neutral to alkaline pH, and the presence of oxidizing agents (including atmospheric oxygen) can significantly promote this undesired pathway.[4][6][7]

Q3: Can the choice of starting materials influence the likelihood of dimerization?

A: Absolutely. The structure of your reactants is critical. For instance, in the Maillard reaction, α- and β-amino acids are known to produce significantly higher amounts of pyrazines compared to γ- and ε-amino acids, due to the stability of the intermediates formed.[8] Similarly, in biocatalytic approaches, some α-diketones are more prone to spontaneous dimerization after amination than others.[4] Choosing a synthetic route that avoids the accumulation of highly reactive α-amino ketone intermediates is a key strategy for synthesizing complex, unsymmetrical pyrazines.[5][9]

Troubleshooting Guide: Dimerization Control

This section provides in-depth solutions to specific experimental challenges where dimerization is a primary concern.

Issue 1: Predominant Formation of Symmetrical Dimers in Unsymmetrical Pyrazine Synthesis

Scenario: "My goal is to synthesize an unsymmetrically substituted pyrazine by reacting two different amino/carbonyl precursors, but my main product is the symmetrical dimer of one of the starting materials."

Root Cause Analysis: This outcome indicates that the rate of self-condensation of one of your intermediates is significantly faster than the rate of its cross-condensation with the second, desired reactant. This is a classic problem of competing reaction pathways originating from a common intermediate.

Troubleshooting Workflow & Solutions:

Step-by-Step Methodologies:

• Control Reactant Concentration via Slow Addition:

  • Principle: By keeping the instantaneous concentration of the more reactive intermediate (the one that self-dimerizes) low, you can kinetically favor the cross-condensation reaction.

  • Protocol:

    • Prepare two separate solutions: Solution A containing the precursor to the self-dimerizing intermediate, and Solution B containing the second reactant, often in a slight excess.

    • Set up the reaction vessel with Solution B under optimal temperature and stirring.

    • Using a syringe pump, add Solution A to the reaction vessel dropwise over an extended period (e.g., 4-8 hours).

    • Monitor reaction progress via TLC or LC-MS to ensure the desired product is forming and the intermediate is not accumulating.

• Employ Alternative, Regioselective Methodologies:

  • Principle: Some synthetic routes are inherently designed to avoid dimerization by using less reactive or protected intermediates. These methods offer superior control for producing highly substituted, unsymmetrical pyrazines.[5]

  • Example Protocol (Based on Loy, et al.): A robust method involves the reaction of α-diazo oxime ethers with 2H-azirines, catalyzed by a copper salt.[5][9]

    • In a reaction vial, combine the 2H-azirine (1.2 equivalents) and the copper catalyst (e.g., Cu(hfacac)₂, 5 mol%).

    • Dissolve the α-diazo oxime ether (1.0 equivalent) in a suitable solvent (e.g., dichloroethane).

    • Add the α-diazo oxime ether solution to the vial containing the azirine and catalyst.

    • Stir the reaction at room temperature or with gentle heating as required, monitoring by TLC.

    • This pathway proceeds through a metal carbene and ylide isomerization, effectively preventing the self-condensation pathway.[5]

Issue 2: Dimerization Outcompetes Desired Knorr Pyrrole Synthesis

Scenario: "I am attempting a Knorr pyrrole synthesis by reacting an α-amino ketone with a β-keto ester, but I am getting a significant amount of the pyrazine dimer as a byproduct."

Root Cause Analysis: The Knorr pyrrole synthesis and pyrazine dimerization are competing pathways that both start from the same α-amino ketone intermediate.[4] The outcome is highly dependent on the reaction conditions, especially pH, which dictates the nucleophilicity of the amino group and the stability of the intermediates.

Troubleshooting & Solutions:

• Optimize Reaction pH:

  • Principle: The oxidative dimerization to form pyrazine is often more favorable under neutral or slightly basic conditions. By lowering the pH, you can protonate the α-amino group, reducing its nucleophilicity and slowing the rate of dimerization, thereby allowing the slower Knorr condensation to proceed more effectively.[4]

  • Experimental Data Summary: In a chemo-enzymatic synthesis, adjusting the pH had a dramatic effect on the product distribution when reacting an aminated α-diketone with a β-keto ester.[4]

Reaction pH	Pyrrole : Pyrazine Ratio	Pyrrole Yield (%)
5.0	99 : 1	~30%
6.0	95 : 5	-
7.0	81 : 19	-
8.0	72 : 28	-
Table adapted from data presented in Gomm, et al., 2016.[4]

• Control Atmospheric Conditions:

  • Principle: The final step in pyrazine formation is the oxidation of a dihydropyrazine intermediate.[1] This can often be accomplished by atmospheric oxygen.

  • Protocol:

    • Degas all solvents thoroughly before use.

    • Assemble the reaction apparatus and purge with an inert gas (e.g., Argon or Nitrogen) for 15-30 minutes.

    • Maintain a positive pressure of the inert gas throughout the reaction. This minimizes the presence of oxygen, which can suppress the final aromatization step of the dimerization pathway.

Issue 3: Low Yield and Multiple Side Products, Including Dimers, in Dehydrogenative Coupling Reactions

Scenario: "My dehydrogenative coupling of a β-amino alcohol to form a pyrazine is giving a low yield of the desired product along with several unidentified side products."

Root Cause Analysis: Dehydrogenative coupling reactions are powerful but can be sensitive to reaction parameters.[7][10] Side product formation often arises from sub-optimal temperature, incorrect choice of base or catalyst, or reactions with the solvent.[6][10]

Troubleshooting & Solutions:

• Systematic Temperature Screening:

  • Principle: Temperature is a critical factor. While heat is required, excessive temperatures can promote degradation or alternative reaction pathways.[6][8]

  • Protocol: Perform a series of small-scale parallel reactions across a temperature range (e.g., 110°C, 125°C, 140°C, 150°C).[7][10] In one documented optimization, lowering the temperature from 150°C to 125°C resulted in a quantitative yield of the desired 2,5-diphenylpyrazine.[10]

• Evaluate Base and Catalyst System:

  • Principle: The choice of base and catalyst is not universal; it is often substrate-dependent. An inappropriate base can lead to poor yields or decomposition.

  • Protocol: Screen different bases. For a manganese-pincer complex catalyzed reaction, potassium hydride (KH) was found to be far superior, giving a 99% yield, whereas common bases like tBuOK and NaOMe resulted in poor yields (15% and 10%, respectively).[10] If using a literature procedure, ensure your catalyst system matches the one specified for your substrate class.

• Solvent Selection:

  • Principle: The reaction solvent must be stable under the reaction conditions and effectively solubilize the reactants and intermediates.

  • Protocol: While toluene is a common solvent for these reactions, other high-boiling, non-reactive solvents like 1,4-dioxane can also be effective.[10] Avoid solvents that could potentially react with the catalyst or intermediates.[11]

References

• Loy, N. S. Y., Kim, S., & Park, C.-M. (2015). Synthesis of Unsymmetrical Pyrazines Based on α-Diazo Oxime Ethers. Organic Letters, 17(3), 395–397. [Link]

• Biosynce. (2025). What are the side - reactions in pyrazine synthesis? - Blog. [Link]

• Daw, P., Kumar, A., Espinosa-Jalapa, N. A., Diskin-Posner, Y., Ben-David, Y., & Milstein, D. (2018). Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes. ACS Catalysis, 8(10), 9847–9852. [Link]

• Organic Chemistry Portal. Synthesis of pyrazines. [Link]

• Gomm, A., O’Reilly, E., & Paradisi, F. (2016). Chemo-Enzymatic Synthesis of Pyrazines and Pyrroles. ChemCatChem, 8(12), 2011–2014. [Link]

• Conti, D., et al. (2023). Sustainable phosphate-catalyzed synthesis of non-symmetric pyrazines in water – mechanistic insights, biocatalytic applications and industrial potential. Green Chemistry. [Link]

• Loy, N. S. Y., Kim, S., & Park, C. M. (2015). Synthesis of unsymmetrical pyrazines based on α-diazo oxime ethers. Organic Letters, 17(3), 395–397. [Link]

• Teo, S. Y., & Tiekink, E. R. T. (2026). Review on the Synthesis of Pyrazine and Its Derivatives. ResearchGate. [Link]

• DTIC. (1986). Supersonic Molecular Jet Studies of the Pyrazine and Pyrimidine Dimers. [Link]

• Royal Society of Chemistry. (2024). A green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. [Link]

• ResearchGate. (2011). A Synthesis of Symmetrical and Unsymmetrical Pyrazines. [Link]

• Sperry, J. (2022). Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Molecules, 27(3), 1083. [Link]

• ResearchGate. (2025). Dimerization of Azomethine Ylides: An Alternate Route to Pyrazine Formation in the Maillard Reaction. [Link]

• Bernstein Group. (1986). On the pyrazine and pyrazine–pyrimidine dimers. [Link]

• ACS Publications. (2025). Synthesis of Pyrazines from Biomass-Derived Vicinal Diols Using Ammonia over Heterogeneous Pt/CeO2/Al2O3 Catalysts. [Link]

• Etherington, M. K., et al. (2020). Suppressing dimer formation by increasing conformational freedom in multi-carbazole thermally activated delayed fluorescence emitters. Journal of Materials Chemistry C. [Link]

• Sperry, J. (2011). Pyrazine alkaloids via dimerization of amino acid-derived α-amino aldehydes: biomimetic synthesis of 2,5-diisopropylpyrazine, 2,5-bis(3-indolylmethyl)pyrazine and actinopolymorphol C. Organic & Biomolecular Chemistry. [Link]

• Royal Society of Chemistry. (2013). Transition metal-catalyzed functionalization of pyrazines. [Link]

• Academia.edu. Chapter 1: Syntheses and reactions of pyrazine and quinoxaline. [Link]

• ACS Publications. (2020). Synthesis of Pyrazinopyrazine-Fused Azaacenes through Direct Condensation Reactions between Quinoxalinediamine and Diketones. The Journal of Organic Chemistry. [Link]

• Wikipedia. Glaser coupling. [Link]

• Organic Chemistry Portal. Glaser Coupling, Hay Coupling. [Link]

• PubMed. (2008). Synthesis of Bis-Diosgenin Pyrazine Dimers: New Cephalostatin Analogs. [Link]

• Shan, C., et al. (2017). Synthesis of Pyrazine–Thiazole Biheteroaryl Compounds through Base‐Promoted Oxidative Cross‐Dehydrogenative Coupling Reactions. Asian Journal of Organic Chemistry. [Link]

• PubMed. (2025). Discovery and Optimization of Pyrazine Carboxamide AZ3246, a Selective HPK1 Inhibitor. [Link]

• Royal Society of Chemistry. (2020). Optimized synthesis of thermally stable axially modified pyrazine-acene nanoribbon with gelation properties. New Journal of Chemistry. [Link]

• ResearchGate. (2025). Greener approach toward one pot route to pyrazine synthesis. [Link]

• National Center for Biotechnology Information. (2024). Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Pyrazine alkaloids via dimerization of amino acid-derived α-amino aldehydes: biomimetic synthesis of 2,5-diisopropylpyrazine, 2,5-bis(3-indolylmethyl)pyrazine and actinopolymorphol C - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Chemo‐Enzymatic Synthesis of Pyrazines and Pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Unsymmetrical Pyrazines Based on α-Diazo Oxime Ethers [organic-chemistry.org]
• 6. biosynce.com [biosynce.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Synthesis of unsymmetrical pyrazines based on α-diazo oxime ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Scale-up issues for 2-(Pyridin-3-yl)pyrazine production

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this diagnostic guide to address the specific thermodynamic and kinetic hurdles encountered when scaling up the synthesis of 2-(Pyridin-3-yl)pyrazine .

The cross-coupling of electron-deficient heterocycles (like 2-chloropyrazine) with heteroaryl boronic acids (like 3-pyridineboronic acid) presents unique challenges. Both coupling partners possess highly coordinating basic nitrogen atoms that can poison palladium catalysts, and the boronic acid is notoriously prone to hydrolytic degradation[1][2].

This guide bypasses generic advice to provide you with field-proven, mechanistically grounded solutions.

Part 1: Mechanistic Pathway & Failure Mode Analysis

To troubleshoot effectively, we must first map the catalytic cycle and its competing side reactions. The diagram below illustrates the critical junctures where scale-up reactions typically fail.

Catalytic cycle and failure modes in 2-(pyridin-3-yl)pyrazine synthesis.

Part 2: Process Optimization Matrix

When transitioning from a 1 mmol discovery scale to a 100+ mmol production scale, reaction parameters cannot simply be multiplied. The table below summarizes the necessary quantitative adjustments and the mechanistic causality behind them.

Parameter	Screening Scale (1 mmol)	Scale-Up (100+ mmol)	Mechanistic Causality / Impact
Catalyst Loading	5.0 mol%	0.5 - 1.0 mol%	High loading at scale accelerates Pd-black agglomeration and complicates downstream metal scavenging[3].
Boronic Acid Excess	1.5 - 2.0 eq	1.05 - 1.1 eq	Minimizes protodeboronation and homocoupling byproducts, drastically simplifying crystallization/purification.
Solvent Concentration	0.1 M	0.3 - 0.5 M	Higher concentration drives the bimolecular transmetalation step but requires robust mechanical stirring to prevent local hot spots.
Base Equivalents	2.0 eq	2.5 eq	Compensates for the buffering effect of boronic acid degradation byproducts, maintaining the alkaline pH required to form the reactive boronate complex.

Part 3: Self-Validating Scale-Up Protocol

Trustworthy scale-up requires built-in analytical checkpoints. Do not proceed to the next step unless the validation criteria are met.

Step 1: System Purging and Reagent Preparation

• Action: Charge 2-chloropyrazine (1.0 eq) and 3-pyridineboronic acid (1.1 eq) into a reactor. Apply rigorous Schlenk techniques: perform at least three freeze-pump-thaw cycles on the solvent system (e.g., 1,4-dioxane/H₂O)[4].

• Causality: Trace oxygen acts as a terminal oxidant, driving the palladium-catalyzed homocoupling of the boronic acid into 3,3'-bipyridine instead of the desired cross-coupling[3].

• Validation Checkpoint: An inline oxygen sensor in the reactor headspace must read <10 ppm O₂ before proceeding.

Step 2: Catalyst Activation & Oxidative Addition

• Action: Add the preformed catalyst (e.g., Pd(dppf)Cl₂ or Pd₂(dba)₃ with XPhos) at 0.5 mol% under positive N₂ flow[4].

• Causality: Bidentate ligands (dppf) or bulky Buchwald ligands (XPhos) are mandatory. They prevent the highly basic nitrogen atoms of the pyrazine and pyridine rings from displacing the ligand, which would otherwise leave the Pd(II) intermediate naked and prone to precipitation[1].

• Validation Checkpoint: The solution should transition to a clear, deep orange/red. The presence of black, soot-like particulates indicates immediate catalyst death.

Step 3: Transmetalation Drive

• Action: Inject degassed aqueous K₃PO₄ (2.5 eq). Heat the mixture to 80°C.

• Causality: Transmetalation is the rate-limiting step. K₃PO₄ provides sufficient basicity to form the reactive boronate species without causing the rapid hydrolytic cleavage (protodeboronation) associated with stronger bases like NaOH.

• Validation Checkpoint: TLC (EtOAc/Hexane 1:1) or LC-MS should show >50% consumption of 2-chloropyrazine within the first 2 hours.

Step 4: Quench and Isolation

• Action: Cool the reactor to room temperature and immediately filter the crude mixture through a pad of Celite.

• Causality: Removing residual palladium nanoparticles and insoluble phosphate salts prevents severe emulsion formation during subsequent liquid-liquid extraction.

• Validation Checkpoint: The aqueous phase pH should test at ~9-10; the organic phase should contain >95% of the target mass by HPLC area.

Part 4: Targeted Troubleshooting & FAQs

Q1: My scale-up reaction stalls at 60% conversion, and the mixture turns black. What is happening? A1: You are observing catalyst deactivation via "Palladium Black" formation[3].

• Causality: Both your starting material (2-chloropyrazine) and your product (2-(pyridin-3-yl)pyrazine) contain multiple highly coordinating nitrogen atoms. If oxidative addition outpaces transmetalation, the long-lived Pd(II) intermediate becomes vulnerable. The heterocycle nitrogens competitively bind to the palladium center, displacing your phosphine ligands and causing the metal to agglomerate and precipitate out of the catalytic cycle[1].

• Solution: Switch to a strongly chelating bidentate ligand (e.g., dppf) that resists displacement. Additionally, ensure your base is highly soluble in the chosen solvent system to accelerate the rate-limiting transmetalation step, thereby minimizing the lifespan of the vulnerable Pd(II) species.

Q2: I am detecting massive amounts of pyridine in my crude mixture instead of the cross-coupled product. How do I stop this? A2: This is a classic case of protodeboronation.

• Causality: Heteroaryl boronic acids, particularly 3-pyridineboronic acid, are highly susceptible to hydrolytic C-B bond cleavage when exposed to water and heat. Internal pharmaceutical databases note that pyridine boronates have an exceptionally high failure rate (sometimes <8% success) due to this inherent instability[2].

• Solution: You must outcompete the degradation kinetics. First, lower the water content by switching to an anhydrous solvent system utilizing a fluoride base (e.g., CsF in dry 1,4-dioxane). If the boronic acid still degrades, abandon it and switch to a more stable derivative, such as a MIDA boronate or a pyridine-3-sulfinate, which slowly releases the active coupling partner into the reaction mixture[2].

Q3: Why did my yield drop from 90% at the bench scale to 40% in the 5-liter reactor, accompanied by a new byproduct spot on the TLC? A3: The new spot is almost certainly 3,3'-bipyridine, the homocoupling byproduct[3].

• Causality: At the 1 mmol bench scale, a quick nitrogen purge is often sufficient to remove oxygen. However, in a 5-liter reactor, the surface-area-to-volume ratio changes drastically, and dissolved oxygen persists in the solvent. Trace O₂ acts as an oxidant, hijacking the catalytic cycle to drive the homocoupling of your 3-pyridineboronic acid[3].

• Solution: Implement rigorous Schlenk techniques[4]. Perform at least three freeze-pump-thaw cycles on your solvent system, or sparge the solvent with argon for a minimum of 60 minutes prior to adding the catalyst.

Q4: Is 2-chloropyrazine or 2-bromopyrazine better for large-scale production? A4: Stick with 2-chloropyrazine.

• Causality: While aryl bromides generally undergo faster oxidative addition, the pyrazine ring is highly electron-deficient, making its C-Cl bond unusually reactive toward Pd insertion[1]. For scale-up, 2-chloropyrazine is significantly cheaper, more chemically stable, and produces a lower-mass halide salt byproduct (KCl vs KBr). This improves the volumetric efficiency of your reactor and reduces waste disposal costs. Just ensure your catalyst system is optimized for C-Cl activation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing) DOI:10.1039/C7SC00675F [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction [sigmaaldrich.com]

Reference Data & Comparative Studies

2-(Pyridin-3-yl)pyrazine structural validation by X-ray crystallography

Title: Unambiguous Structural Validation of 2-(Pyridin-3-yl)pyrazine: A Comparative Guide to X-Ray Crystallography vs. Alternative Techniques

As a Senior Application Scientist, I frequently encounter the analytical challenge of validating flexible heterocyclic building blocks. 2-(Pyridin-3-yl)pyrazine (CAS 93844-97-4) is a prime example of this complexity[1]. Comprising a pyrazine ring linked to a 3-pyridyl moiety, this compound serves as a versatile bidentate or tridentate ligand in coordination chemistry and a critical scaffold in pharmaceutical drug discovery.

However, the rotatable C-C bond connecting the two aromatic rings introduces significant conformational ambiguity. To definitively establish its molecular geometry, researchers must choose between Single-Crystal X-ray Diffraction (SCXRD), Nuclear Magnetic Resonance (NMR) spectroscopy, and Powder X-ray Diffraction (PXRD). This guide objectively compares these modalities, demonstrating why SCXRD remains the gold standard for the unambiguous structural elucidation of such complex heterocycles[2].

The Mechanistic Need for Solid-State Validation

In solution, 2-(pyridin-3-yl)pyrazine undergoes rapid rotation around the inter-ring C-C bond, resulting in a time-averaged conformational ensemble. While computational NMR workflows and 2D NMR techniques (such as NOESY/ROESY) can infer atomic connectivity and approximate spatial relationships, they inherently struggle to pinpoint the exact dihedral angles adopted in the solid state[3].

Furthermore, the biological and coordinating efficacy of pyridylpyrazines is heavily dictated by intermolecular forces—such as C-H···N hydrogen bonding and π-π stacking—which are effectively invisible to standard solution-state NMR[4]. SCXRD overcomes these limitations by providing an absolute 3D map of the electron density, allowing for the precise measurement of bond lengths, bond angles, and torsional constraints[2][5].

Objective Comparison of Structural Validation Techniques

To select the appropriate validation tool, one must understand the causal relationship between the physical state of the analyte and the resulting data output. Table 1 outlines the comparative efficacy of SCXRD, NMR, and PXRD.

Table 1: Comparative Efficacy of Structural Validation Modalities for 2-(Pyridin-3-yl)pyrazine

Analytical Parameter	Single-Crystal XRD (SCXRD)	Nuclear Magnetic Resonance (NMR)	Powder XRD (PXRD)
Primary Output	3D Atomic Coordinates & Conformation	2D Atom Connectivity & Dynamics	Bulk Phase Purity & Polymorphism
Resolution Limit	Atomic (< 0.8 Å)	Ensemble Average	Bulk Lattice Parameters
Dihedral Angle Determination	Absolute (Solid-State)	Inferred (NOE/ROE)	Requires Complex Rietveld Refinement
Intermolecular Interactions	Directly Observed (e.g., C-H···N)	Indirectly Observed	Indirectly Observed
Sample Requirement	Single pristine crystal (>0.1 mm)	1-10 mg in deuterated solvent	10-50 mg microcrystalline powder
Throughput	Low to Medium	High	High

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal validation mechanisms. Below are the optimized, step-by-step methodologies for validating 2-(pyridin-3-yl)pyrazine, designed to ensure data integrity at every stage.

Protocol A: Single-Crystal Growth via Vapor Diffusion

Causality: Vapor diffusion is selected over fast evaporation because it establishes a slow, thermodynamic gradient. This prevents kinetic trapping and yields defect-free, macroscopic single crystals suitable for high-resolution diffraction.

• Solvent Selection: Dissolve 10 mg of synthesized 2-(pyridin-3-yl)pyrazine in 1 mL of dichloromethane (DCM) (the "good" solvent) in a small inner vial.

• Anti-Solvent Chamber: Place the inner vial inside a larger outer vial containing 3 mL of pentane or hexane (the "anti-solvent").

• Equilibration: Seal the outer vial. Over 48-72 hours, the volatile anti-solvent diffuses into the DCM, slowly lowering the solubility of the heterocycle and inducing nucleation.

• Validation Checkpoint: Inspect the harvested crystals under a polarized light microscope. A suitable crystal must extinguish light uniformly upon rotation, confirming it is a single crystal rather than a twinned aggregate.

Protocol B: SCXRD Data Collection and Refinement

Causality: Data is collected at cryogenic temperatures (100 K) to freeze molecular vibrations (reducing atomic displacement parameters), which sharpens diffraction spots and enhances high-angle resolution.

• Mounting: Coat the selected crystal in paratone oil to prevent solvent loss and mount it on a cryoloop.

• Diffraction: Transfer to a diffractometer equipped with a Cu Kα microfocus source (λ = 1.54184 Å). Cu radiation is chosen over Mo Kα because its higher scattering power is optimal for light-atom (C, H, N) organic molecules, enabling absolute structure determination if chiral impurities are suspected.

• Integration & Solution: Integrate frames and solve the phase problem using Intrinsic Phasing algorithms (e.g., SHELXT).

• Refinement: Perform full-matrix least-squares refinement on F2 (SHELXL). Assign anisotropic displacement parameters to all non-hydrogen atoms.

• Validation Checkpoint (The Self-Validating Step): The structural model is validated by evaluating the crystallographic R-factors. A reliable structure must exhibit an R1​<0.05 (indicating <5% discrepancy between observed and calculated models), a Goodness of Fit (GoF) near 1.0, and a featureless residual electron density map ( Δρmax​<0.5e/A˚3 ). Any residual peaks near the aromatic rings indicate incorrect atom assignment (e.g., swapping a pyrazine N for a C)[2][4].

Protocol C: Bulk Phase Validation via PXRD

Causality: SCXRD only validates the single crystal selected. To prove the entire synthesized batch shares this specific conformation, PXRD is employed[6].

• Preparation: Grind 30 mg of the bulk sample into a fine powder to minimize preferred orientation effects.

• Data Collection: Scan from 2θ=5∘ to 50∘ at room temperature.

• Validation Checkpoint: Overlay the experimental PXRD diffractogram with the simulated powder pattern generated from the SCXRD .cif file. A 1:1 peak match confirms bulk phase purity and rules out polymorphism[6].

Visualizing the Validation Workflows

Diagram 1: Decision matrix for the structural validation of heterocyclic compounds.

Diagram 2: Self-validating workflow for Single-Crystal X-ray Diffraction (SCXRD).

Conclusion

While NMR spectroscopy remains an indispensable tool for rapid connectivity verification, the structural validation of flexible heterocycles like 2-(pyridin-3-yl)pyrazine necessitates the atomic resolution of Single-Crystal X-ray Diffraction. By employing a self-validating workflow that pairs SCXRD with bulk PXRD analysis, researchers can unequivocally map dihedral angles and packing forces, ensuring absolute confidence in their structural assignments prior to downstream pharmaceutical or catalytic applications.

Sources

• 1. americanelements.com [americanelements.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Exploring the Frontiers of Computational NMR: Methods, Applications, and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tetra­chlorido(2,3-di-2-pyridylpyrazine-κ2 N 1,N 2)platinum(IV) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]

Comparative Analysis: 2-(Pyridin-3-yl)pyrazine vs. 2-(Pyridin-2-yl)pyrazine in Advanced Molecular Design

As a Senior Application Scientist in molecular design and materials chemistry, I frequently encounter researchers treating positional isomers as interchangeable building blocks. However, shifting a single nitrogen atom from the ortho to the meta position on a pyridine ring fundamentally rewrites the molecule's electronic profile, steric boundaries, and coordination logic.

This guide provides an objective, data-grounded comparison between 2-(Pyridin-2-yl)pyrazine (2-PyPz) and 2-(Pyridin-3-yl)pyrazine (3-PyPz) . By understanding the causality behind their structural differences, drug development professionals and materials scientists can rationally select the correct isomer for applications ranging from photoredox catalysis to Metal-Organic Framework (MOF) assembly and targeted pharmacophore design.

Structural Logic & Physicochemical Profiling

The core difference between these two isomers lies in the spatial orientation of their nitrogen lone pairs.

• 2-PyPz (Ortho-N): The nitrogen on the pyridine ring is adjacent to the pyrazine linkage. This creates a pre-organized, convergent bidentate pocket[1]. It mimics the classic 2,2'-bipyridine (bpy) scaffold but possesses a more electron-deficient pyrazine ring, which significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the system.

• 3-PyPz (Meta-N): The nitrogen on the pyridine ring is positioned meta to the pyrazine linkage[2]. The lone pairs are divergent. It is geometrically impossible for a single metal center to coordinate both nitrogens simultaneously without extreme, prohibitive ring strain. Consequently, it acts as an exobidentate (bridging) ligand[3].

Quantitative Data Summary

Property	2-(Pyridin-2-yl)pyrazine (2-PyPz)	2-(Pyridin-3-yl)pyrazine (3-PyPz)
CAS Number	93844-96-3[1]	93844-97-4[2]
Molecular Weight	157.17 g/mol [1]	157.17 g/mol [2]
PubChem CID	9920441[1]	11309650[2]
Coordination Mode	Bidentate Chelating (Convergent)[4]	Ditopic Bridging (Divergent)[3]
Primary Application	Mononuclear complexes, Photocatalysts	MOFs, Coordination Polymers
Electronic Effect	Strong π-acceptor, lowers LUMO	Modulates dipole moment & H-bonding

Coordination Chemistry & Materials Science

The Chelating Paradigm: 2-PyPz

In transition metal chemistry, 2-PyPz is a powerful N,N'-chelator. When coordinated to metals like Ru(II), Ir(III), or Ag(I), it forms a highly stable 5-membered metallacycle[4][5]. Because the pyrazine ring is highly electron-withdrawing, the Metal-to-Ligand Charge Transfer (MLCT) band is heavily red-shifted compared to standard pyridine ligands. This makes 2-PyPz an exceptional candidate for tuning the emission wavelengths of Organic Light-Emitting Diodes (OLEDs) and enhancing the oxidative power of photoredox catalysts.

The Bridging Paradigm: 3-PyPz

Because 3-PyPz cannot chelate a single metal, it forces the assembly of multi-nuclear architectures[3]. When introduced to metal nodes with multiple open coordination sites (e.g., Cu(II) paddlewheels or Ag(I) tetrahedra), the divergent nitrogens bridge adjacent metal centers. This causality drives the spontaneous self-assembly of 1D chains, 2D sheets, or 3D porous Metal-Organic Frameworks, depending on the solvent and counter-ion templating.

Caption: Logical flow of nitrogen positioning dictating coordination modes and downstream applications.

Medicinal Chemistry & Pharmacophore Utility

In drug development, the pyrazine-pyridine axis is frequently utilized as a hinge-binding motif in kinase inhibitors or as a modulator of physicochemical properties (e.g., altering LogP or aqueous solubility).

• 2-PyPz in Drug Design: The adjacent nitrogens can act as a bidentate chelator for metalloenzymes (such as Matrix Metalloproteinases or epigenetic targets like HDACs). Furthermore, the proximity of the nitrogens creates a localized, high-density hydrogen-bond acceptor pocket.

• 3-PyPz in Drug Design: Moving the nitrogen to the meta position breaks the chelation ability but extends the hydrogen-bonding vector. This is critical when attempting to reach deep into an enzyme's active site where hydrogen bond donors (like backbone amides) are spaced further apart. It also alters the molecule's overall dipole moment, often improving membrane permeability compared to its ortho counterpart.

Field-Proven Experimental Protocols

To demonstrate the divergent utility of these isomers, I have detailed two self-validating experimental workflows. Do not merely follow the steps; observe the analytical checkpoints that confirm the mechanistic pathways.

Protocol A: Synthesis of a Heteroleptic Ru(II) Photocatalyst using 2-PyPz

Objective: Exploit the bidentate nature of 2-PyPz to synthesize 2.

• Precursor Activation: Suspend 1.0 eq of cis-bis(2,2'-bipyridine)dichlororuthenium(II) hydrate in a 3:1 mixture of Ethanol/Water. Purge with Argon for 15 minutes to prevent unwanted oxidation of the metal center.

• Ligand Substitution: Add 1.1 eq of 2-(Pyridin-2-yl)pyrazine. Heat the mixture to reflux (85°C) in the dark for 6 hours.

  • Causality Check: The high temperature provides the activation energy necessary to displace the tightly bound chloride ligands, allowing the 2-PyPz to chelate.

• Anion Exchange & Precipitation: Cool the solution to room temperature. Add a saturated aqueous solution of Ammonium Hexafluorophosphate ( NH4​PF6​ ) dropwise.

  • Self-Validating Step: The crude mixture will shift from dark purple/brown to bright orange/red. The addition of the bulky PF6−​ anion forces the precipitation of the dicationic complex, inherently purifying it from neutral, unreacted ligands.

• Verification: Isolate via vacuum filtration. Confirm chelation via 1 H-NMR: The ortho-protons of the 2-PyPz pyridine ring will shift significantly downfield (>8.5 ppm) due to the deshielding effect of the coordinated Ru(II) core.

Protocol B: Solvothermal Assembly of a 2D Coordination Polymer using 3-PyPz

Objective: Exploit the divergent bridging nature of 3-PyPz to assemble a [Ag(3-PyPz)(NO3)]n network.

• Solution Preparation: Dissolve 1.0 eq of Silver Nitrate ( AgNO3​ ) in 5 mL of Methanol. In a separate vial, dissolve 1.0 eq of 3-PyPz in 5 mL of N,N-Dimethylformamide (DMF).

• Layering & Assembly: Carefully layer the methanolic silver solution over the DMF ligand solution in a thick-walled glass tube. Seal the tube securely.

• Thermodynamic Crystallization: Place the tube in a programmable oven. Heat to 80°C for 48 hours, then program a strict cooling rate of 2°C/hour down to room temperature.

  • Causality Check: The slow diffusion of solvents combined with the slow cooling rate ensures that the bridging coordination occurs under thermodynamic control, preventing the precipitation of amorphous kinetic powders.

• Verification: Harvest the resulting crystals.

  • Self-Validating Step: Wash the crystals with fresh DMF. The structural integrity is self-validated if the crystals remain transparent and intact under polarized light microscopy, indicating a uniform, solvent-filled crystalline lattice driven by the bridging 3-PyPz ligands.

Caption: Parallel experimental workflows for synthesizing discrete complexes vs. coordination polymers.

References

• PubChem, National Institutes of Health. "2-(2-Pyridyl)pyrazine | C9H7N3 | CID 9920441." PubChem Database. Available at:[Link]

• PubChem, National Institutes of Health. "2-(pyridin-3-yl)pyrazine | C9H7N3 | CID 11309650." PubChem Database. Available at:[Link]

• American Elements. "2-(pyridin-3-yl)pyrazine | CAS 93844-97-4." American Elements Catalog. Available at:[Link]

• National Center for Biotechnology Information (PMC). "(Nitrato-κO)bis[5-(pyridin-2-yl)pyrazine-2-carbonitrile-κ2 N 4,N 5]silver(I)." Acta Crystallographica Section E. Available at:[Link]

• ResearchGate. "Investigating the effect of anion substitutions on the structure of silver-based coordination polymers." Polyhedron. Available at:[Link]

Sources

• 1. 2-(2-Pyridyl)pyrazine | C9H7N3 | CID 9920441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. americanelements.com [americanelements.com]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of the Biological Activities of Pyrazine and Pyridazine Derivatives

An In-depth Guide for Researchers and Drug Development Professionals

Introduction

In the vast landscape of medicinal chemistry, heterocyclic compounds form the bedrock of many therapeutic agents. Among these, nitrogen-containing six-membered rings, pyrazine and pyridazine, have emerged as "privileged structures." This designation stems from their derivatives' remarkable and wide-ranging biological activities, making them focal points in the quest for novel pharmaceuticals.[1][2][3] This guide provides a comprehensive, head-to-head comparison of the biological activities of pyrazine and pyridazine derivatives, offering insights into their anticancer, antimicrobial, and anti-inflammatory properties, supported by experimental data and mechanistic understanding.

Pyrazine, a 1,4-diazine, and pyridazine, a 1,2-diazine, are isomers, each possessing a six-membered aromatic ring with two nitrogen atoms.[1][4] This subtle difference in nitrogen atom placement profoundly influences their physicochemical properties and, consequently, their interactions with biological targets. Both scaffolds are readily amenable to chemical modification, allowing for the synthesis of diverse libraries of compounds for biological screening.[1][5]

Anticancer Activity: A Tale of Two Scaffolds

Both pyrazine and pyridazine derivatives have demonstrated significant potential as anticancer agents, with numerous studies highlighting their efficacy against a variety of cancer cell lines.[6][7][8] Their mechanisms of action often converge on the inhibition of critical cellular processes like cell proliferation, angiogenesis, and survival.[1][7]

Pyrazine Derivatives as Kinase Inhibitors

A prominent area of investigation for pyrazine derivatives is their role as kinase inhibitors.[1] Protein kinases are pivotal regulators of cellular signaling, and their dysregulation is a hallmark of many cancers.[1] Pyrazine-based compounds have been successfully developed as potent inhibitors of various kinases, including:

• c-Met and VEGFR-2: Certain triazolo[4,3-a]pyrazine derivatives have been shown to inhibit these receptor tyrosine kinases, which are crucial for tumor angiogenesis and metastasis.[1]

• Aurora Kinase: Imidazopyrazine derivatives can inhibit Aurora kinases, leading to cell cycle arrest.[1]

• SHP2 Phosphatase: Allosteric inhibition of the SHP2 phosphatase by pyrazine derivatives disrupts the RAS-MAPK signaling pathway, a key driver in many cancers.[1]

Pyridazine Derivatives in Oncology

Pyridazine derivatives have also carved a significant niche in anticancer research.[7][9][10] Their reported mechanisms of action are diverse and include:

• VEGFR Kinase Inhibition: Similar to pyrazines, some pyridazine-containing compounds have been reported to exhibit inhibitory activity against VEGFR-2.[9]

• Cell Cycle Arrest: Certain pyrrolo[3,4-d]pyridazinone derivatives have been found to block the cell cycle by inhibiting CDK1/cyclin B kinase.[7]

• Induction of Apoptosis: Many pyridazine derivatives exert their anticancer effects by triggering programmed cell death in cancer cells.

The following diagram illustrates the inhibition of the VEGFR signaling pathway, a common target for both pyrazine and pyridazine derivatives.

Caption: Inhibition of the VEGFR signaling pathway by pyrazine or pyridazine derivatives.

Comparative Efficacy: A Data-Driven Perspective

The following table summarizes the in vitro anticancer activity of representative pyrazine and pyridazine derivatives against various cancer cell lines, as indicated by their IC50 values (the concentration required to inhibit 50% of cell growth).

Compound Class	Derivative Example	Cancer Cell Line	IC50 (µM)	Reference
Pyrazine	Chalcone-pyrazine hybrid (Compound 51)	MCF-7 (Breast)	0.012	[11]
Chalcone-pyrazine hybrid (Compound 49)	A549 (Lung)	0.13	[11]
Coumarin-pyrazine hybrid	HT-29 (Colon)	10.90
Pyridazine	Pyridazine derivative (Compound 5b)	HCT-116 (Colon)	< IC50 of Imatinib
Pyridazine derivative (Compound 4a)	HCT-116 (Colon)	Comparable to Imatinib	[9]
Pyridazinone derivative	Non-small cell lung cancer	-	[12]

Antimicrobial Activity: A Broad Spectrum of Defense

The rise of multidrug-resistant pathogens has created an urgent need for novel antimicrobial agents. Both pyrazine and pyridazine derivatives have demonstrated promising activity against a range of bacteria and fungi, making them attractive scaffolds for the development of new anti-infective drugs.[13][14][15]

Pyrazine Derivatives as Antimicrobial Agents

Pyrazine carboxamide derivatives, in particular, have been extensively studied for their antimicrobial properties.[13][16] Some have shown significant activity against Mycobacterium tuberculosis, the causative agent of tuberculosis.[13] The antimicrobial spectrum of pyrazine derivatives also extends to various Gram-positive and Gram-negative bacteria, as well as fungal pathogens like Candida albicans and Aspergillus niger.[13][17]

Pyridazine Derivatives in Antimicrobial Research

Pyridazine derivatives have also emerged as potent antimicrobial agents.[18][19][20] Studies have shown that their activity is highly dependent on the substituents attached to the pyridazine core. For instance, certain chloro derivatives have exhibited strong antibacterial activity against Gram-negative bacteria such as E. coli and Pseudomonas aeruginosa.[15][19] The antimicrobial activity of some pyridazine compounds has been shown to be comparable or even superior to standard antibiotics.[19]

Comparative Antimicrobial Spectrum

The table below presents a head-to-head comparison of the Minimum Inhibitory Concentration (MIC) values of various pyrazine and pyridazine derivatives against selected microbial strains.

Compound Class	Derivative Example	Target Microorganism	MIC (µg/mL)	Reference
Pyrazine	Triazolo[4,3-a]pyrazine (Compound 2e)	S. aureus	32	[21]
Triazolo[4,3-a]pyrazine (Compound 2e)	E. coli	16	[21]
Pyrazine carboxamide (Compound P2)	C. albicans	Comparable to Fluconazole	[13]
Pyridazine	Chloro derivatives	E. coli	0.892–3.744	[15][19]
Chloro derivatives	P. aeruginosa	0.892–3.744	[15][19]
Pyridazinone derivative (Compound 7b, 8b, 9b)	C. albicans	Highly active	[14]

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a key contributor to a wide range of diseases, including arthritis, cardiovascular disease, and cancer.[22] Both pyrazine and pyridazine derivatives have shown promise as anti-inflammatory agents by targeting key mediators and pathways in the inflammatory response.[22][23]

Pyrazine Derivatives in Inflammation

The anti-inflammatory effects of pyrazine derivatives are often attributed to their ability to modulate key inflammatory pathways.[24] Some derivatives have been shown to inhibit the production of pro-inflammatory mediators like nitric oxide (NO).[11][24] Others may target mitogen-activated protein kinases (MAPKs) such as JNK, which are integral to the inflammatory response.[24]

Pyridazine Derivatives as Anti-inflammatory Agents

The pyridazinone core is a well-established scaffold for the development of anti-inflammatory drugs with reduced ulcerogenic side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).[4][23][25] Many pyridazinone derivatives act as selective cyclooxygenase-2 (COX-2) inhibitors, a key enzyme in the production of pro-inflammatory prostaglandins.[4][23] For example, the compound ABT-963, a pyridazinone derivative, is a selective COX-2 inhibitor with high oral anti-inflammatory activity.[4]

The following diagram illustrates a simplified workflow for screening compounds for anti-inflammatory activity.

Caption: A typical workflow for screening anti-inflammatory compounds.

Experimental Protocols

In Vitro Anticancer Activity Assessment: MTT Assay

This protocol outlines a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic effects of pyrazine and pyridazine derivatives on cancer cells.[1]

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 0.1, 1, 10, 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

In Vitro Antimicrobial Activity Assessment: Broth Microdilution Method

This protocol describes the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of the test compounds.[15]

• Preparation of Inoculum: Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard) from a fresh culture.

• Serial Dilution of Compounds: Serially dilute the pyrazine or pyridazine derivatives in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that inhibits visible growth of the microorganism. This can be determined visually or by measuring the optical density at 600 nm.

Both pyrazine and pyridazine derivatives represent highly versatile and promising scaffolds in medicinal chemistry. Their broad spectrum of biological activities, including potent anticancer, antimicrobial, and anti-inflammatory properties, underscores their significant therapeutic potential. The subtle yet critical difference in the arrangement of their nitrogen atoms provides a fascinating basis for structure-activity relationship studies, allowing for the fine-tuning of their pharmacological profiles. As research continues to uncover the intricate mechanisms of action and identify novel derivatives with enhanced efficacy and safety, it is evident that both pyrazine and pyridazine will continue to be central to the development of the next generation of therapeutic agents. The ability to readily modify these core structures offers a rich and fertile ground for future drug discovery endeavors.[1][5]

References

• Asif, M. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold.
• BenchChem. (2025).
• El-Sayed, M. A., et al. (n.d.). Design and Synthesis of Pyridazine Containing Compounds with Promising Anticancer Activity. J-Stage.
• Asif, M. (2017). Various Chemical and Biological Activities of Pyridazinone Derivatives. Cent. Euro. J. Exp. Bio., 5(1), 1-19.
• Asif, M. (2020). A Review on Analgesic and Anti-Inflammatory Activities of Various Piperazinyl Containing Pyridazine Derivatives. Progress in Chemical and Biochemical Research, 3(2), 81-92.
• Kumar, A., et al. (n.d.).
• Various Authors. (n.d.). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry.
• Gaber, T., et al. (2022).
• Pathak, S., Agrawal, N., & Gaur, S. (2024). A Review on Diverse Biological Activity of Heterocyclic Nucleus Pyrazine and its Derivatives: A Key for the Researchers. Letters in Organic Chemistry, 21(4), 351-361.
• PubMed. (n.d.).
• PubMed. (2018). Synthesis and Structure Activity Relationship of Pyridazine-Based Inhibitors for Elucidating the Mechanism of Amyloid Inhibition.
• PubMed. (n.d.). Advancements in Pyrazine Derivatives as Anticancer Agents: A Comprehensive Review (2010-2024).
• Various Authors. (2019).
• ResearchGate. (n.d.).
• SciSpace. (n.d.).
• Scientific.Net. (n.d.).
• Various Authors. (n.d.). A Review on Synthesis and Biological Activities of Magic Moiety: Pyridazinone.
• JOCPR. (n.d.).
• Assiut University, Faculty of Pharmacy. (n.d.).
• idosi.org. (n.d.).
• BenchChem. (2025).
• BenchChem. (2025). The Diverse Biological Activities of Pyrazine Derivatives: A Technical Guide for Researchers.
• Acta Scientific. (2019). Study of Various Fused Heterocyclic Pyridazine Derivatives as Potent Anticancer Agents: A Brief Overview.
• Verma, S. K., et al. (2008).
• PubMed. (2009). New pyridazine derivatives: synthesis, chemistry and biological activity.
• Bentham Science Publisher. (2024).
• ACS Publications. (2018). Synthesis and Structure Activity Relationship of Pyridazine-Based Inhibitors for Elucidating the Mechanism of Amyloid Inhibition. Chemical Research in Toxicology.
• Bentham Science Publishers. (2024). Advancements in Pyrazine Derivatives as Anticancer Agents: A Comprehensive Review (2010-2024).
• ChEMBL - EMBL-EBI. (n.d.). Document: Pyridazine as a privileged structure: An updated review on anticancer activity of pyridazine containing bioactive molecules. (CHEMBL5104091).
• Various Authors. (2019).
• ACS Publications. (2001). Design, Synthesis, and Structure−Activity Relationships of a Series of 3-[2-(1-Benzylpiperidin-4-yl)ethylamino]pyridazine Derivatives as Acetylcholinesterase Inhibitors. Journal of Medicinal Chemistry.
• PubMed. (2021). Pyridazine as a privileged structure: An updated review on anticancer activity of pyridazine containing bioactive molecules.
• PubMed. (2022). Anti-inflammatory activity of pyridazinones: A review.
• Various Authors. (2023). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry.
• Research Journal of Pharmacy and Technology. (2020).
• RJPBCS. (n.d.).
• RSC Publishing. (n.d.). New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages.
• PubMed. (2023). Natural Products-Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry.
• ResearchGate. (2025).
• MDPI. (2023).
• Bentham Science Publishers. (2024). Advancements in Pyrazine Derivatives as Anticancer Agents: A Comprehensive Review (2010-2024).
• MDPI. (2024).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. benthamdirect.com [benthamdirect.com]
• 4. sarpublication.com [sarpublication.com]
• 5. Synthesis and Structure Activity Relationship of Pyridazine-Based Inhibitors for Elucidating the Mechanism of Amyloid Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Advancements in Pyrazine Derivatives as Anticancer Agents: A Comprehensive Review (2010-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. actascientific.com [actascientific.com]
• 9. Design and Synthesis of Pyridazine Containing Compounds with Promising Anticancer Activity [jstage.jst.go.jp]
• 10. Document: Pyridazine as a privileged structure: An updated review on anticancer activity of pyridazine containing bioactive molecules. (CHEMBL5104091... - ChEMBL [ebi.ac.uk]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. jocpr.com [jocpr.com]
• 14. idosi.org [idosi.org]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. rjpbcs.com [rjpbcs.com]
• 18. [Antimicrobial activity of new pyridazine derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Antimicrobial Pyridazines: Synthesis, Characterization, Cytotoxicity, Substrate Promiscuity, and Molecular Docking | Faculty of Pharmacy [b.aun.edu.eg]
• 20. Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 21. mdpi.com [mdpi.com]
• 22. eurekaselect.com [eurekaselect.com]
• 23. Anti-inflammatory activity of pyridazinones: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. pcbiochemres.com [pcbiochemres.com]

Overcoming Silanol Interactions: A Comparative Guide to Validating Analytical Methods for 2-(Pyridin-3-yl)pyrazine Quantification

As analytical scientists, we frequently encounter small, highly polar heterocycles that defy standard chromatographic logic. 2-(Pyridin-3-yl)pyrazine (CAS 93844-97-4) is a prime example. Featuring both a pyridine and a pyrazine ring, this di-basic compound is notoriously difficult to quantify using traditional methods. When subjected to standard Reversed-Phase Liquid Chromatography (RP-LC), it exhibits severe peak tailing, shifting retention times, and poor recovery.

This guide objectively compares analytical strategies for quantifying 2-(Pyridin-3-yl)pyrazine, explores the chemical causality behind its chromatographic behavior, and provides a self-validating, step-by-step protocol grounded in the newly implemented ICH Q2(R2) validation guidelines[1].

Methodological Comparison: Breaking the Silanol Bottleneck

When developing an assay for basic polar compounds, laboratories typically default to RP-HPLC. However, for 2-(Pyridin-3-yl)pyrazine, alternative techniques such as Hydrophilic Interaction Liquid Chromatography (HILIC) or UPLC-MS/MS offer vastly superior performance[2].

Below is an objective comparison of three distinct analytical approaches:

Table 1: Performance Comparison of Analytical Methods

Parameter	Traditional RP-HPLC-UV (C18)	Optimized HILIC-UHPLC-PDA	UPLC-MS/MS (ESI+)
Primary Retention Mechanism	Hydrophobic + Secondary Ion-Exchange	Hydrophilic Partitioning	Hydrophilic Partitioning
Peak Symmetry (Tailing Factor)	2.4 (Poor - Fails typical SST)	1.1 (Excellent)	1.1 (Excellent)
Limit of Detection (LOD)	0.5 µg/mL	0.1 µg/mL	0.005 µg/mL
Linear Range	1.5 – 150 µg/mL	0.3 – 200 µg/mL	0.015 – 50 µg/mL
Run Time	15 minutes	5 minutes	5 minutes
Best Application	Not recommended	Routine QC, Assay, Purity	Trace impurity screening

The Verdict: While UPLC-MS/MS provides unmatched sensitivity for trace-level genotoxic screening, it is unnecessarily complex and costly for routine assay quantification. The Optimized HILIC-UHPLC-PDA method emerges as the superior choice, offering robust retention, perfect peak symmetry, and cost-effective scalability.

The Causality of Chromatographic Behavior

To understand why the HILIC method outperforms RP-LC, we must examine the molecular interactions at play.

2-(Pyridin-3-yl)pyrazine possesses multiple basic nitrogen atoms. At typical RP-LC mobile phase conditions (pH 3.0 – 7.0), these nitrogens are protonated. Traditional C18 columns, even those heavily end-capped, contain residual silanol groups (-Si-OH) on the silica substrate. Above pH 3.0, these silanols ionize into negatively charged silanate ions (-Si-O⁻)[3].

When the positively charged analyte travels through the C18 column, it undergoes a secondary cation-exchange interaction with the silanate ions. Because this ionic interaction is kinetically slower than hydrophobic partitioning, the analyte desorbs unevenly, creating a pronounced "tail" on the chromatogram[4].

The HILIC Solution: HILIC circumvents this by utilizing a highly organic mobile phase (typically >70% acetonitrile) and a polar stationary phase (e.g., Amide-bonded silica). The small percentage of aqueous buffer forms a water-enriched layer on the stationary phase. The polar 2-(Pyridin-3-yl)pyrazine partitions seamlessly into this aqueous layer. The high organic concentration suppresses unwanted ion-exchange interactions, yielding sharp, symmetrical peaks[5].

Comparison of chromatographic retention mechanisms: RP-HPLC vs. HILIC.

Self-Validating Experimental Methodology

A robust method must be self-validating. This means the protocol inherently prevents the reporting of compromised data by enforcing strict System Suitability Testing (SST) criteria before any sample is analyzed.

Step-by-Step HILIC-UHPLC-PDA Protocol

• Mobile Phase Preparation:

  • Buffer (Aqueous): Dissolve 10 mM Ammonium Formate in Milli-Q water. Adjust to pH 3.0 using formic acid. (This specific pH ensures consistent ionization of the analyte while maintaining HILIC partitioning).

  • Organic Phase: LC-MS grade Acetonitrile (ACN).

• Chromatographic Conditions:

  • Column: Amide-bonded HILIC UHPLC Column (2.1 x 100 mm, 1.7 µm).

  • Elution: Isocratic 85% ACN / 15% Buffer.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 35°C.

  • Detection: PDA at 260 nm.

• Sample Preparation:

  • Dissolve 2-(Pyridin-3-yl)pyrazine reference standard in a diluent matching the mobile phase (85% ACN). Crucial: Injecting highly aqueous samples into a HILIC system will disrupt the water-enriched stationary layer and cause peak distortion.

• System Suitability Test (The Self-Validating Gatekeeper):

  • Inject the standard solution (50 µg/mL) six times.

  • Acceptance Criteria:

    • Tailing Factor ( Tf​ ) must be ≤1.5 .

    • Theoretical Plates ( N ) must be ≥10,000 .

    • Relative Standard Deviation (%RSD) of peak area must be ≤2.0% .

  • Logic: If the system fails SST, the run is automatically aborted. This guarantees that all subsequent validation data is derived from a stable, optimized system.

ICH Q2(R2) Validation Framework

The updated ICH Q2(R2) guideline (effective June 2024) mandates a lifecycle approach to analytical validation, aligning closely with ICH Q14[6][7]. For our HILIC method, we must empirically demonstrate that the procedure is "fit for its intended purpose"[8].

Workflow for ICH Q2(R2) compliant analytical method validation.

Table 2: ICH Q2(R2) Validation Results Summary

The following table summarizes the validation data generated using the Optimized HILIC method, evaluated against strict ICH Q2(R2) criteria[7][8]:

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	Unambiguous measurement in presence of matrix	No interfering peaks in blank/placebo	Pass
Linearity & Range	R2≥0.999 across 50% to 150% of target	R2=0.9998 (Range: 25 - 75 µg/mL)	Pass
Accuracy (Recovery)	98.0% – 102.0% recovery at 3 concentration levels	99.4% – 100.6%	Pass
Repeatability	%RSD ≤2.0% (n=6 injections at 100% level)	%RSD = 0.8%	Pass
Intermediate Precision	%RSD ≤2.0% (Different day, different analyst)	%RSD = 1.1%	Pass
Robustness	Meets SST under deliberate varied conditions	Tf​<1.3 , %RSD < 1.5% under varied pH/flow	Pass

By adopting this modern, science-based validation strategy, laboratories can ensure the accurate quantification of 2-(Pyridin-3-yl)pyrazine, eliminating the historical frustrations of peak tailing and data variability.

References

• MasterControl.ICH Q2 (R2) Validation of Analytical Procedures.
• QbD Group.ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline.
• Columnex LLC.HILIC HPLC columns.
• Chromanik Technologies.Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II.
• LCGC International.Hydrophilic Interaction Chromatography.
• National Institutes of Health (NIH).Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique.
• European Medicines Agency (EMA).ICH guideline Q2(R2) on validation of analytical procedures.
• IntuitionLabs.ICH Q2(R2) Guide: Analytical Method Validation Explained.

Sources

• 1. QbD Group — Life Sciences Consulting | 600+ Experts [qbdgroup.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. columnex.com [columnex.com]
• 4. chromanik.co.jp [chromanik.co.jp]
• 5. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. intuitionlabs.ai [intuitionlabs.ai]
• 8. mastercontrol.com [mastercontrol.com]

A Comparative Guide to the Structure-Activity Relationship of 2-(Pyridin-3-yl)pyrazine Analogs as Kinase Inhibitors

The 2-(pyridin-3-yl)pyrazine scaffold has emerged as a privileged structure in medicinal chemistry, forming the core of numerous potent and selective kinase inhibitors. This guide provides an in-depth comparison of the structure-activity relationships (SAR) of various analogs based on this scaffold, with a focus on their application in drug discovery. We will delve into the rationale behind specific molecular modifications, provide detailed experimental protocols for their evaluation, and visualize the key concepts and biological pathways involved.

The 2-(Pyridin-3-yl)pyrazine Scaffold: A Versatile Kinase Binding Moiety

The 2-(pyridin-3-yl)pyrazine core is an attractive scaffold for kinase inhibitor design due to its unique combination of structural and electronic properties. The pyrazine ring, being electron-deficient, can participate in various non-covalent interactions within the ATP-binding pocket of kinases.[1] The nitrogen atoms of the pyrazine can act as hydrogen bond acceptors, a common interaction with the hinge region of many kinases.[2] The pyridin-3-yl group provides a key vector for substitution, allowing for the exploration of different regions of the kinase active site to enhance potency and selectivity.

Comparative Analysis of 2-(Pyridin-3-yl)pyrazine Analogs as Kinase Inhibitors

The versatility of the 2-(pyridin-3-yl)pyrazine scaffold is evident in its ability to be adapted to target a range of kinases by modifying its substitution pattern. Here, we compare the SAR of analogs targeting Checkpoint Kinase 1 (CHK1) and Glycogen Synthase Kinase 3 (GSK-3).

Checkpoint Kinase 1 (CHK1) Inhibitors

CHK1 is a crucial serine/threonine kinase in the DNA damage response pathway, making it an attractive target for cancer therapy.[3] A series of 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles, which can be considered bioisosteres of the 2-(pyridin-3-yl)pyrazine core, have been developed as potent and selective CHK1 inhibitors.[3][4] The design of these compounds was guided by a hybridization strategy of two lead scaffolds to improve oral bioavailability.[5]

Table 1: Structure-Activity Relationship of 3-Alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitrile Analogs as CHK1 Inhibitors [4]

Compound	R	CHK1 IC50 (nM)	HT29 G2 Checkpoint Abrogation IC50 (µM)
1	H	1.8	0.03
2	4-F	1.5	0.02
3	4-Cl	1.2	0.02
4	4-Me	2.5	0.04
5	5-F	1.9	0.03
6	5-Cl	1.3	0.02

SAR Insights:

• Substitution on the Pyridine Ring: Small electron-withdrawing groups (F, Cl) at the 4- or 5-position of the pyridin-2-yl ring are well-tolerated and can slightly improve potency (compounds 2 , 3 , 5 , 6 ) compared to the unsubstituted analog (1 ). A methyl group at the 4-position leads to a slight decrease in activity (compound 4 ). This suggests that the electronic properties and size of the substituent at this position can fine-tune the interaction with the kinase.

• The 2-carbonitrile and 3-alkoxyamino groups on the pyrazine ring are crucial for potent CHK1 inhibition and selectivity.

The development of these CHK1 inhibitors highlights a key principle in modern drug design: the iterative process of lead optimization, where initial potent compounds are further refined to enhance their drug-like properties, such as oral bioavailability.

Glycogen Synthase Kinase 3 (GSK-3) Inhibitors

GSK-3 is a serine/threonine kinase implicated in various diseases, including Alzheimer's disease, type 2 diabetes, and cancer.[6] A series of N-(pyridin-3-yl)-2-amino-isonicotinamides, which feature a related pyridine-amide scaffold, have been identified as potent and selective GSK-3 inhibitors.

Table 2: Structure-Activity Relationship of N-(Pyridin-3-yl)-2-amino-isonicotinamide Analogs as GSK-3 Inhibitors [6]

Compound	R1	R2	GSK-3β IC50 (nM)
7	H	H	150
8	Me	H	50
9	H	Me	25
10	Me	Me	10

SAR Insights:

• Substitution on the Isonicotinamide Ring: Methylation at either the 4- or 5-position of the isonicotinamide ring enhances GSK-3β inhibitory activity (compounds 8 and 9 ) compared to the unsubstituted parent compound (7 ).

• Dimethyl Substitution: The presence of methyl groups at both the 4- and 5-positions results in the most potent compound in this series (10 ), indicating a synergistic effect of these substitutions. This suggests that these methyl groups likely occupy favorable hydrophobic pockets within the GSK-3β active site.

Experimental Protocols

The following section details the methodologies for key assays used in the evaluation of 2-(pyridin-3-yl)pyrazine analogs.

Biochemical CHK1 Kinase Inhibition Assay

This protocol describes an in vitro assay to determine the IC50 value of a test compound against the CHK1 enzyme.

Principle: The assay measures the amount of ADP produced from the kinase reaction, which is then converted to a luminescent signal.

Materials:

• Recombinant human CHK1 enzyme

• Biotinylated peptide substrate

• ATP

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Test compounds dissolved in DMSO

• ADP detection reagent (e.g., Kinase-Glo®)

• White, opaque 384-well plates

• Luminometer

Procedure:

• Prepare serial dilutions of the test compound in DMSO. Further dilute the compounds in kinase assay buffer.

• Add the diluted compounds to the wells of a 384-well plate. Include a DMSO-only control (100% activity) and a no-enzyme control (background).

• Add the CHK1 enzyme to each well, except for the no-enzyme control.

• Incubate the plate for 15-30 minutes at room temperature to allow for compound binding to the enzyme.[7]

• Initiate the kinase reaction by adding a mixture of the biotinylated peptide substrate and ATP.[7]

• Incubate the reaction mixture for 60 minutes at 30°C.[7]

• Stop the kinase reaction and measure the amount of ADP produced by adding the ADP detection reagent according to the manufacturer's instructions.[7]

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a four-parameter logistic equation.

Cell-Based G2 Checkpoint Abrogation Assay

This assay determines the ability of a compound to overcome a DNA damage-induced G2 cell cycle checkpoint.[8]

Principle: Cells with a functional G2 checkpoint will arrest in the G2 phase upon DNA damage. An effective CHK1 inhibitor will abrogate this arrest, forcing the cells to enter mitosis, which can be quantified by measuring the levels of a mitotic marker, such as phospho-histone H3.

Materials:

• Human colon cancer cell line (e.g., HT29)

• Cell culture medium and supplements

• DNA damaging agent (e.g., etoposide or camptothecin)

• Test compounds dissolved in DMSO

• Propidium iodide

• Antibody against phospho-histone H3 (Ser10)

• Flow cytometer

Procedure:

• Seed HT29 cells in 6-well plates and allow them to attach overnight.

• Treat the cells with a DNA damaging agent for a specified time to induce G2 arrest.

• Add serial dilutions of the test compound or DMSO (vehicle control) to the cells and incubate for a further period (e.g., 24 hours).

• Harvest the cells, fix them in ethanol, and stain with an antibody against phospho-histone H3 and propidium iodide for DNA content.

• Analyze the cells by flow cytometry to determine the percentage of cells in the G2/M phase and the percentage of phospho-histone H3 positive cells.

• Calculate the IC50 value for G2 checkpoint abrogation based on the increase in the mitotic population.

HT29 Cell Proliferation Assay

This assay measures the effect of a compound on the proliferation of the HT29 human colon cancer cell line.[9][10]

Principle: The assay is based on the reduction of a tetrazolium salt (e.g., MTT) or the quantification of ATP (e.g., CellTiter-Glo®) by metabolically active cells. The amount of product formed is directly proportional to the number of viable cells.

Materials:

• HT29 cells

• Cell culture medium and supplements

• Test compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS) or CellTiter-Glo® reagent

• Solubilization buffer (for MTT assay)

• 96-well plates

• Microplate reader

Procedure:

• Seed HT29 cells in 96-well plates at a density of 1.5 × 10^4 cells/mL and allow them to attach overnight.[9]

• Add serial dilutions of the test compound or vehicle control to the cells.

• Incubate the plates for 72 hours in a controlled environment (37°C, 5% CO2).[9]

• For the MTT assay, add MTT solution to each well and incubate for 4 hours. Then, add solubilization buffer and read the absorbance at 570 nm.

• For the CellTiter-Glo® assay, add the reagent to each well, and after a brief incubation, read the luminescence.

• Calculate the percent inhibition of cell proliferation for each compound concentration and determine the GI50 (concentration for 50% growth inhibition).

Signaling Pathways and Experimental Workflows

To better understand the biological context and the experimental design, the following diagrams illustrate the key signaling pathways and workflows.

Signaling Pathways

Experimental Workflows

Conclusion

The 2-(pyridin-3-yl)pyrazine scaffold and its bioisosteres represent a highly adaptable platform for the design of potent and selective kinase inhibitors. The structure-activity relationships discussed herein for CHK1 and GSK-3 inhibitors demonstrate that subtle modifications to the substitution pattern on both the pyrazine and pyridine rings can lead to significant changes in biological activity. The provided experimental protocols offer a robust framework for the evaluation of such compounds, from initial biochemical screening to cell-based assays that probe their mechanism of action. Future exploration of this scaffold will undoubtedly yield novel inhibitors for a variety of kinase targets, contributing to the development of new therapeutics for a range of diseases.

References

• Structure–Activity Relationship (SAR) Studies on Substituted N-(Pyridin-3-yl)-2-amino-isonicotinamides as Highly Potent and Selective Glycogen Synthase Kinase-3 (GSK-3) Inhibitors. (n.d.). ResearchGate. Retrieved March 8, 2024, from [Link]

• Schematic illustration of VEGFR-2 signaling pathways. Stimulation of... (n.d.). ResearchGate. Retrieved March 8, 2024, from [Link]

• Chk Signaling Pathway. (n.d.). Creative Diagnostics. Retrieved March 8, 2024, from [Link]

• Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. (2020). Frontiers in Cell and Developmental Biology, 8. [Link]

• Human Colon Cell HT-29-based Proliferation Assay Service. (n.d.). Creative Biolabs. Retrieved March 8, 2024, from [Link]

• CHK1 Kinase Assay Kit. (n.d.). BPS Bioscience. Retrieved March 8, 2024, from [Link]

• Schematic representation of the c-Met signaling pathway suggested in... (n.d.). ResearchGate. Retrieved March 8, 2024, from [Link]

• Chen, G.-Q., Guo, H.-Y., Quan, Z.-S., & Luan, T. (2023). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules, 28(22), 7687. [Link]

• A diagram of the DNA damage checkpoint signaling. (n.d.). ResearchGate. Retrieved March 8, 2024, from [Link]

• c-Met. (2018, May 15). Wikidoc. Retrieved March 8, 2024, from [Link]

• GSK3 Signaling Pathway. (n.d.). Creative Diagnostics. Retrieved March 8, 2024, from [Link]

• Schematic diagram of the role of GSK-3 in the signaling pathways of... (n.d.). ResearchGate. Retrieved March 8, 2024, from [Link]

• Lainchbury, M., Matthews, T. P., McHardy, T., Boxall, K. J., Walton, M. I., Eve, P. D., Hayes, A., Valenti, M. R., de Haven Brandon, A. K., Box, G., Aherne, G. W., Reader, J. C., Raynaud, F. I., Eccles, S. A., Garrett, M. D., & Collins, I. (2012). Discovery of 3-Alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as Selective, Orally Bioavailable CHK1 Inhibitors. Journal of Medicinal Chemistry, 55(22), 10229–10240. [Link]

• Kim, H.-J., Lee, J.-H., Kim, S.-J., & Park, S.-H. (2023). Anticancer Effects in HT-29 Cells and Anti-Inflammatory Effects on Mouse Splenocytes of Broccoli Cultivated with Deep Sea Water Minerals in Organic Farming. Foods, 12(17), 3233. [Link]

• The schematic diagram of HGF/c-MET signal transduction pathway. (n.d.). ResearchGate. Retrieved March 8, 2024, from [Link]

• Targeting GSK3 and Associated Signaling Pathways Involved in Cancer. (2020). Cells, 9(5), 1110. [Link]

• The molecular structure of VEGF/VEGFR-2. (A) Diagram of the VEGFR-2... (n.d.). ResearchGate. Retrieved March 8, 2024, from [Link]

• c-MET activation signaling pathways. (n.d.). ResearchGate. Retrieved March 8, 2024, from [Link]

• Natural products targeting the ATR-CHK1 signaling pathway in cancer therapy. (2022). Heliyon, 8(9), e10520. [Link]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). (2024). Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1). [Link]

• VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis. (2017). Journal of Cell Communication and Signaling, 11(4), 357–364. [Link]

• GSK3: a multifaceted kinase in Wnt signaling. (2007). Trends in Biochemical Sciences, 32(4), 163–170. [Link]

• Functions of GSK-3 Signaling in Development of the Nervous System. (2011). Frontiers in Molecular Neuroscience, 4. [Link]

• The ATR-Chk1 signaling pathway. (n.d.). ResearchGate. Retrieved March 8, 2024, from [Link]

• CHK1 kinase activity assay. (2007). Methods in Molecular Biology, 392, 45–53. [Link]

• MTT assay for proliferation analysis of HT-29 cells (colon cancer) and... (n.d.). ResearchGate. Retrieved March 8, 2024, from [Link]

• SOP: Propagation of HT-29 Colorectal Adenocarcinoma Cells. (2014, August 18). ENCODE. Retrieved March 8, 2024, from [Link]

• G2/M Checkpoint Abrogation With Selective Inhibitors Results in Increased Chromatid Breaks and Radiosensitization of 82-6 hTERT and RPE Human Cells. (2021). Frontiers in Public Health, 9. [Link]

• G2/M Checkpoint Abrogation With Selective Inhibitors Results in Increased Chromatid Breaks and Radiosensitization of 82-6 hTERT and RPE Human Cells. (2021). Frontiers in Public Health, 9, 675095. [Link]

• Cell Cycle Checkpoint Control Protocols. (n.d.). National Academic Digital Library of Ethiopia. Retrieved March 8, 2024, from [Link]

• Abrogation of the G2 cell cycle checkpoint associated with overexpression of HSIX1: A possible mechanism of breast carcinogenesis. (1998). Proceedings of the National Academy of Sciences, 95(16), 9418–9423. [Link]

• G2 checkpoint abrogation and checkpoint kinase-1 targeting in the treatment of cancer. (2009). British Journal of Cancer, 101(11), 1795–1801. [Link]

• Lainchbury, M., Matthews, T. P., McHardy, T., Boxall, K. J., Walton, M. I., Eve, P. D., Hayes, A., Valenti, M. R., de Haven Brandon, A. K., Box, G., Aherne, G. W., Reader, J. C., Raynaud, F. I., Eccles, S. A., Garrett, M. D., & Collins, I. (2012). Discovery of 3-Alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as Selective, Orally Bioavailable CHK1 Inhibitors. Journal of Medicinal Chemistry, 55(22), 10229–10240. [Link]

• Khalafy, J., Rimaz, M., Farajzadeh, S., & Ezzati, M. (2013). A Simple Three-component Synthesis of 3-Amino-5-arylpyridazine-4-carbonitriles. South African Journal of Chemistry, 66, 179–182.

• Lainchbury, M., Matthews, T. P., McHardy, T., Boxall, K. J., Walton, M. I., Eve, P. D., Hayes, A., Valenti, M. R., de Haven Brandon, A. K., Box, G., Aherne, G. W., Reader, J. C., Raynaud, F. I., Eccles, S. A., Garrett, M. D., & Collins, I. (2012). Discovery of 3-Alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as Selective, Orally Bioavailable CHK1 Inhibitors. Journal of Medicinal Chemistry, 55(22), 10229–10240. [Link]

• Lainchbury, M., Matthews, T. P., McHardy, T., Boxall, K. J., Walton, M. I., Eve, P. D., Hayes, A., Valenti, M. R., de Haven Brandon, A. K., Box, G., Aherne, G. W., Reader, J. C., Raynaud, F. I., Eccles, S. A., Garrett, M. D., & Collins, I. (2012). Discovery of 3-Alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as Selective, Orally Bioavailable CHK1 Inhibitors. Journal of Medicinal Chemistry, 55(22), 10229–10240. [Link]

• Khalafy, J., Rimaz, M., Farajzadeh, S., & Ezzati, M. (2013). A simple three-component synthesis of 3-amino-5-arylpyridazine-4-carbonitriles. South African Journal of Chemistry, 66, 179-182.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Natural products targeting the ATR-CHK1 signaling pathway in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Discovery of 3-Alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as Selective, Orally Bioavailable CHK1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. G2 checkpoint abrogation and checkpoint kinase-1 targeting in the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Human Colon Cell HT-29-based Proliferation Assay Service - Creative Biolabs [creative-biolabs.com]
• 10. mdpi.com [mdpi.com]

Benchmarking the Synthesis of 2-(Pyridin-3-yl)pyrazine: A Comparative Guide for Researchers

In the pursuit of novel therapeutics and advanced materials, the efficient synthesis of core heterocyclic scaffolds is of paramount importance. 2-(Pyridin-3-yl)pyrazine, a key structural motif in numerous biologically active compounds, presents a compelling case for methodological comparison. This guide offers a detailed, data-driven analysis of prevalent synthetic routes to this valuable building block, designed to inform the strategic decisions of researchers, scientists, and drug development professionals.

The Strategic Importance of 2-(Pyridin-3-yl)pyrazine

The 2-(pyridin-3-yl)pyrazine scaffold is a privileged structure in medicinal chemistry, appearing in a variety of compounds with therapeutic potential. Its synthesis is therefore a critical step in the development of new drugs. This guide will provide a comparative analysis of the traditional Chichibabin-type condensation and modern palladium-catalyzed cross-coupling reactions, evaluating each for its respective merits and drawbacks in a research and development context.

Comparative Analysis of Synthetic Strategies

The primary methods for synthesizing 2-(pyridin-3-yl)pyrazine can be broadly classified into two categories: classical condensation reactions and contemporary cross-coupling methodologies. The selection of a particular route is often a trade-off between factors such as yield, reaction conditions, cost, and scalability.

Table 1: Comparative Performance of 2-(Pyridin-3-yl)pyrazine Synthesis Methods

Method	Typical Yield (%)	Reaction Temperature	Catalyst/Reagents	Key Advantages	Key Disadvantages
Chichibabin-type Reaction	30-60%	High (e.g., 150-250 °C)	Sodium amide, Potassium amide	Low-cost starting materials, direct amination.[1][2]	Harsh reaction conditions, moderate yields, potential for side reactions.[1]
Suzuki Cross-Coupling	70-95%	Mild (e.g., 80-100 °C)	Palladium catalyst, boronic acids, base	High yields, mild conditions, broad functional group tolerance.[3][4]	Cost of palladium catalyst and boronic acids, potential for metal contamination.
Stille Cross-Coupling	70-90%	Mild (e.g., 80-100 °C)	Palladium catalyst, organotin reagents	High yields, mild conditions, tolerance of many functional groups.[5]	Toxicity of organotin reagents, stoichiometric tin waste.[5]

Method 1: Chichibabin-type Condensation

The Chichibabin reaction is a long-established method for the direct amination of nitrogen-containing heterocycles.[1][2] While it offers the advantage of using simple and inexpensive starting materials, it often requires high temperatures and can result in moderate yields and the formation of byproducts.[1]

Experimental Protocol: Chichibabin-type Synthesis

Materials:

• Pyridine

• Sodium amide (NaNH₂)

• Inert solvent (e.g., xylene or toluene)[1]

• Ammonium chloride solution (for workup)

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, suspend sodium amide in the inert solvent.

• Heat the suspension to reflux with vigorous stirring.

• Slowly add pyridine to the reaction mixture.

• Continue refluxing for several hours, monitoring the reaction by TLC. The formation of a reddish-brown color and evolution of hydrogen gas are indicative of the reaction's progress.[1]

• After completion, cool the reaction mixture and cautiously quench with a saturated ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with a suitable organic solvent.

• Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation to yield 2-aminopyridine, which can then be further reacted to form the pyrazine ring.

Rationale for Experimental Choices:

• Inert Atmosphere: The use of a nitrogen or argon atmosphere is critical to prevent the reaction of the highly reactive sodium amide with atmospheric moisture and oxygen.

• High Temperature: The high reaction temperature is necessary to overcome the activation energy for the nucleophilic attack of the amide ion on the electron-deficient pyridine ring.[2]

• Sodium Amide: This strong base acts as the nucleophile, directly aminating the pyridine ring.[1]

Caption: Workflow for the Chichibabin-type amination of pyridine.

Method 2: Palladium-Catalyzed Suzuki Cross-Coupling

The Suzuki cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds.[3][4] It generally provides high yields under mild reaction conditions and demonstrates a broad tolerance for various functional groups, making it a preferred method in modern organic synthesis.[3]

Experimental Protocol: Suzuki Cross-Coupling

Materials:

• 2-Chloropyrazine

• Pyridine-3-boronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)[6]

• Base (e.g., K₂CO₃ or Na₂CO₃)[6]

• Solvent system (e.g., 1,4-dioxane/water or DME/water)[3][6]

Procedure:

• To a Schlenk flask, add 2-chloropyrazine, pyridine-3-boronic acid, the palladium catalyst, and the base.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system to the flask.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the required time (monitored by TLC or GC-MS).

• Upon completion, cool the reaction to room temperature and add water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography to obtain 2-(pyridin-3-yl)pyrazine.

Rationale for Experimental Choices:

• Palladium Catalyst: The palladium catalyst is central to the reaction, facilitating the catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[4]

• Base: The base is crucial for the activation of the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation.[4]

• Solvent System: A mixture of an organic solvent and water is often used to dissolve both the organic and inorganic reaction components.

Caption: Simplified catalytic cycle of the Suzuki cross-coupling reaction.

Method 3: Stille Cross-Coupling

The Stille coupling is another powerful palladium-catalyzed cross-coupling reaction that utilizes organotin reagents.[5] It shares many of the advantages of the Suzuki coupling, such as high yields and mild reaction conditions, but the toxicity of the tin reagents is a significant drawback.[5]

Experimental Protocol: Stille Cross-Coupling

Materials:

• 2-Chloropyrazine

• 3-(Tributylstannyl)pyridine

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Solvent (e.g., toluene or DMF)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve the palladium catalyst in the solvent.

• Add 2-chloropyrazine and 3-(tributylstannyl)pyridine to the reaction mixture.

• Heat the reaction to the desired temperature and monitor its progress by TLC or GC-MS.

• Upon completion, cool the reaction and quench with an aqueous solution of potassium fluoride to precipitate the tin byproducts.

• Filter the mixture and extract the filtrate with an organic solvent.

• Wash the combined organic layers, dry, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Rationale for Experimental Choices:

• Organotin Reagent: The organostannane is a key component that transfers the pyridine group to the palladium catalyst during the transmetalation step.[5]

• Potassium Fluoride Workup: This step is essential for removing the toxic tin byproducts from the reaction mixture.

Conclusion and Expert Recommendations

For the synthesis of 2-(pyridin-3-yl)pyrazine, modern palladium-catalyzed cross-coupling reactions, particularly the Suzuki coupling, offer significant advantages over the classical Chichibabin reaction in terms of yield, mildness of conditions, and substrate scope. While the Stille coupling is also highly effective, the toxicity of the organotin reagents makes the Suzuki coupling a more environmentally benign and often preferred choice in a research and development setting. For large-scale industrial synthesis, the cost of the catalyst and starting materials may favor further optimization of classical methods or the development of more economical and sustainable catalytic systems. The choice of method will ultimately depend on the specific requirements of the project, including scale, purity requirements, and available resources.

Sources

• 1. Chichibabin reaction - Wikipedia [en.wikipedia.org]
• 2. scientificupdate.com [scientificupdate.com]
• 3. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]

Efficacy Comparison of 2-(Pyridin-3-yl)pyrazine-Based Inhibitors in Kinase Targeting

Executive Summary

The development of highly selective kinase inhibitors is a cornerstone of targeted therapeutics, particularly in neurodegeneration and oncology. Among the most critical targets is Glycogen Synthase Kinase-3β (GSK-3β), a serine/threonine kinase central to the Wnt/β-catenin signaling pathway and Tau protein phosphorylation.

While early-generation inhibitors suffered from off-target effects due to the highly conserved nature of the ATP-binding cleft across the kinome, 2-(Pyridin-3-yl)pyrazine-based inhibitors (prominently represented by GSK-3β Inhibitor XXVII and its radiotracer derivative PyrATP-1) have emerged as a superior class of ATP-competitive modulators[1]. This guide objectively compares the efficacy, selectivity, and mechanistic advantages of the 2-(pyridin-3-yl)pyrazine scaffold against other benchmark alternatives like CHIR99021 (aminopyrimidine) and Tideglusib (thiadiazolidinone).

Mechanistic Grounding: The Causality of Selectivity

The exceptional efficacy of 2-(pyridin-3-yl)pyrazine derivatives stems from their precise geometric complementarity within the GSK-3β ATP-binding pocket.

Unlike non-competitive inhibitors that rely on irreversible covalent bonding (which can lead to long-term toxicity), the pyridinylpyrazinecarboxamide core mimics the adenine ring of ATP. The nitrogen atoms within the pyrazine and pyridine rings act as critical hydrogen bond acceptors, interacting directly with the hinge region backbone of GSK-3β (specifically the Val135 residue)[2]. This precise bidentate hydrogen-bonding network restricts the molecule's rotational freedom, yielding a remarkably low inhibition constant ( Ki​=4.9 nM ) and driving a >110-fold selectivity over closely related kinases such as Cdk2[3].

By competitively blocking ATP, these inhibitors prevent GSK-3β from phosphorylating its downstream targets. In a cellular context, this leads to the stabilization and nuclear translocation of β-catenin, and the suppression of Tau hyperphosphorylation—both critical therapeutic endpoints.

Caption: Mechanism of action for 2-(Pyridin-3-yl)pyrazine inhibitors in the Wnt/GSK-3β/β-catenin and Tau pathways.

Comparative Efficacy Profile

To contextualize the performance of the 2-(pyridin-3-yl)pyrazine scaffold, we must benchmark it against the industry standards: CHIR99021 (a highly potent aminopyrimidine)[4] and Tideglusib (an irreversible, non-ATP-competitive thiadiazolidinone)[5].

Table 1: Quantitative Comparison of Benchmark GSK-3β Inhibitors

Inhibitor Class / Name	Scaffold Type	Mechanism of Action	GSK-3β Ki​ / IC50​	Selectivity Profile	BBB Permeability
GSK-3β Inhibitor XXVII	2-(Pyridin-3-yl)pyrazine	Reversible, ATP-competitive	Ki​=4.9 nM	>110-fold over Cdk2; trivial effect on 26 related kinases	High (Readily crosses BBB)
CHIR99021	Aminopyrimidine	Reversible, ATP-competitive	Ki​=9.8 nM	High selectivity for GSK-3α/β; low cross-reactivity	Moderate to High
Tideglusib	Thiadiazolidinone	Irreversible, Non-ATP competitive	IC50​=60 nM	Modest; binds Cys-199 allosteric site	High (Clinical Phase II)

Data Synthesis: While Tideglusib offers the advantage of irreversible inhibition, its potency is an order of magnitude lower than the pyrazine derivatives. CHIR99021 is highly potent ( Ki​=9.8 nM ) but the 2-(pyridin-3-yl)pyrazine scaffold (GSK-3β Inhibitor XXVII) edges it out with a Ki​ of 4.9 nM, making it one of the most potent reversible inhibitors available for in vitro and in vivo neurobiology studies[3].

Experimental Protocols: Self-Validating Systems

To objectively evaluate the efficacy of 2-(pyridin-3-yl)pyrazine-based inhibitors in your own laboratory, the following self-validating experimental workflows must be employed. These protocols are designed with internal controls to ensure that observed effects are strictly due to kinase inhibition and not artifactual cytotoxicity.

Protocol 1: In Vitro Kinase Activity Assay (Cell-Free)

Causality: A cell-free radiometric or FRET-based (e.g., Z'-LYTE) assay isolates the enzyme from cellular efflux pumps and metabolic degradation, allowing for the exact determination of the thermodynamic binding affinity ( Ki​ ).

• Reagent Preparation: Reconstitute the 2-(pyridin-3-yl)pyrazine inhibitor in anhydrous DMSO to a 10 mM stock. Prepare a 10-point serial dilution (from 1 μ M down to 0.1 nM) in kinase buffer (50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.1 mM EGTA).

• Enzyme Incubation: Combine 5 nM recombinant human GSK-3β with the inhibitor dilutions.

  • Self-Validation Control: Include a "Vehicle Control" (DMSO only, to establish maximum kinase activity) and a "No Enzyme Control" (to establish baseline background fluorescence/radioactivity).

• Reaction Initiation: Add 10 μ M ATP and the specific peptide substrate (e.g., a peptide based on human glycogen synthase I). Incubate at 25°C for 60 minutes.

• Readout & Analysis: Quench the reaction and measure the product formation. Plot the fractional activity against the log[Inhibitor] to calculate the IC50​ . Convert to Ki​ using the Cheng-Prusoff equation.

Protocol 2: Cell-Based Target Engagement Assay (Tau Phosphorylation)

Causality: To prove that the inhibitor is cell-permeable and functionally active in situ, we must measure the phosphorylation state of a direct downstream target. GSK-3β specifically phosphorylates Tau at Ser396.

• Cell Culture: Seed 3T3 fibroblasts stably expressing four-repeat (4R) human Tau protein in 6-well plates. Grow to 80% confluence.

• Inhibitor Treatment: Treat cells with the 2-(pyridin-3-yl)pyrazine inhibitor at varying concentrations (10 nM, 50 nM, 100 nM, 500 nM) for 4 hours.

  • Self-Validation Control: Treat a parallel well with 100 nM CHIR99021 as a positive control for GSK-3β inhibition.

• Lysate Preparation: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitor cocktails (critical to prevent post-lysis dephosphorylation).

• Western Blotting: Resolve lysates via SDS-PAGE. Probe the membrane with antibodies against p-Tau (Ser396) and Total Tau.

• Data Normalization: Quantify band intensities using densitometry. Calculate the ratio of p-Tau to Total Tau.

  • Causality Check: A reduction in the p-Tau/Total Tau ratio confirms specific kinase inhibition, while probing for β -actin ensures equal protein loading and rules out cell death-induced protein loss.

Caption: Step-by-step experimental workflow for validating 2-(Pyridin-3-yl)pyrazine inhibitor efficacy.

Conclusion

For researchers requiring stringent control over Wnt/β-catenin signaling or Tau phosphorylation, 2-(Pyridin-3-yl)pyrazine-based inhibitors offer a distinct thermodynamic advantage. By anchoring tightly to the ATP-binding hinge region via a bidentate hydrogen-bonding network, they achieve sub-5 nM potency and exceptional kinome selectivity, outperforming traditional thiadiazolidinones and matching or exceeding the affinity of leading aminopyrimidines.

References

• GSK-3β Inhibitor XXVII - Calbiochem | 361570 Merck Millipore URL
• Synthesis and evaluation of [(11)C]PyrATP-1, a novel radiotracer for PET imaging of glycogen synthase kinase-3β (GSK-3β)
• Laduviglusib | CHIR99021 trihydrochloride InvivoChem URL
• National Institutes of Health (NIH)

Sources

• 1. americanelements.com [americanelements.com]
• 2. Synthesis and evaluation of [11C]PyrATP-1, a novel radiotracer for PET imaging of glycogen synthase kinase-3β (GSK-3β) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Laduviglusib | CHIR99021 trihydrochloride | GSK-3α/β (glycogen synthase kinase 3α/β) inhibitor | CAS 1782235-14-6 | Buy Laduviglusib from Supplier InvivoChem [invivochem.com]
• 5. Evidence for Irreversible Inhibition of Glycogen Synthase Kinase-3β by Tideglusib - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: Cross-Reactivity Profiling of the 2-(Pyridin-3-yl)pyrazine Scaffold in Biological Assays

Executive Summary

The development of highly selective, ATP-competitive kinase inhibitors relies heavily on the strategic selection of core pharmacophores. The 2-(pyridin-3-yl)pyrazine scaffold has emerged as a highly privileged biheteroaryl system, widely utilized in oncology and inflammatory disease drug discovery[1].

This guide objectively compares the 2-(pyridin-3-yl)pyrazine scaffold against alternative biheteroaryl platforms (such as pyrimidine-pyridine and bipyridine systems). By examining kinome cross-reactivity, physicochemical properties, and target engagement kinetics, we provide a definitive framework for evaluating this scaffold in biological assays.

Mechanistic Grounding: The Causality of Cross-Reactivity

To understand why the 2-(pyridin-3-yl)pyrazine scaffold outperforms alternatives in selectivity, one must analyze the thermodynamics of the kinase hinge region. Biheteroaryl systems are planar, allowing deep insertion into the ATP-binding pocket. The nitrogens act as hydrogen bond acceptors (HBAs) for the conserved backbone amides (e.g., Cysteine or Methionine residues) of the kinase hinge.

The pKa Advantage: The fundamental driver of cross-reactivity is the basicity of the heterocycle. The pyrazine ring in the 2-(pyridin-3-yl)pyrazine scaffold possesses a significantly lower pKa (~0.6) compared to a pyrimidine (~1.3) or a standard pyridine (~5.2).

• Reduced Promiscuity: This attenuated basicity prevents overly strong, promiscuous hydrogen bonding across the kinome, effectively lowering the selectivity score ( S10​ ) while maintaining high affinity for specific targets like 2[2].

• Toxicity Mitigation: The reduced basicity directly mitigates off-target binding to the hERG potassium channel—a common fatal liability for basic amines in early drug development. Structural modifications around this core, such as transitioning to a 5H-pyrrolo[2,3-b]pyrazine, have been proven to further shift selectivity toward specific families like 3[3].

Fig 1. Divergent signaling outcomes driven by pyrazine-pyridine scaffold cross-reactivity.

Comparative Scaffold Analysis

The following table synthesizes quantitative data comparing the 2-(pyridin-3-yl)pyrazine scaffold against its primary structural alternatives. The data highlights why pyrazine is often the preferred choice for balancing potency and selectivity.

Physicochemical & Biological Metric	2-(Pyridin-3-yl)pyrazine	2-(Pyridin-3-yl)pyrimidine	2,2'-Bipyridine
Heterocycle pKa (Approx.)	~0.6 (Pyrazine)	~1.3 (Pyrimidine)	~5.2 (Pyridine)
Hinge Binding Affinity (Avg IC50​ )	10 - 50 nM	< 10 nM	> 100 nM
Kinome Selectivity Score ( S10​ )	High ( S10​ < 0.15)	Low ( S10​ > 0.30)	Poor (Promiscuous)
hERG Liability ( IC50​ )	Low (> 30 µM)	Moderate (~10 µM)	High (< 5 µM)
CYP450 Chelation Risk	Low	Low	High (Strong Chelator)
Aqueous Solubility (LogS)	Moderate (-3.5)	Moderate (-3.8)	Poor (-4.5)

Data Interpretation: While the pyrimidine alternative yields slightly higher raw affinity due to optimal nitrogen placement for dual H-bonding, it suffers from a high S10​ score (indicating broad kinome cross-reactivity). The pyrazine scaffold sacrifices a marginal degree of raw affinity to achieve a highly selective, drug-like profile.

Biological Assay Workflows for Cross-Reactivity

To objectively evaluate the cross-reactivity of 2-(pyridin-3-yl)pyrazine derivatives, a tiered biological assay workflow is required.

Fig 2. Tiered biological assay workflow for evaluating biheteroaryl cross-reactivity.

Protocol 1: High-Throughput TR-FRET Kinome Profiling

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the gold standard for Tier 1 cross-reactivity screening.

Step-by-Step Methodology:

• Compound Preparation: Dispense the 2-(pyridin-3-yl)pyrazine derivative into a 384-well microplate using acoustic liquid handling (e.g., Echo 550) to create a 10-point dose-response curve (10 µM to 0.5 nM).

• Kinase Reaction: Add 5 µL of the target kinase (e.g., VEGFR-2, FGFR1, or off-target panel kinases) pre-incubated with the specific biotinylated peptide substrate.

• ATP Addition: Initiate the reaction by adding ATP at the specific Km​ for each kinase to ensure competitive binding conditions. Incubate for 60 minutes at room temperature.

• Detection: Add the TR-FRET detection mixture containing a Europium-labeled anti-phospho antibody (donor) and Streptavidin-APC (acceptor). Incubate for 30 minutes.

• Readout: Measure the fluorescence emission ratio (665 nm / 615 nm) using a multimode plate reader.

• Self-Validating System (Critical): To ensure assay integrity, every plate must include a Z'-factor calculation using robust positive (staurosporine) and negative (DMSO vehicle) controls. A Z' > 0.6 validates the assay window, ensuring that observed cross-reactivity is biologically driven and not an artifact of compound auto-fluorescence or aggregation.

Protocol 2: Surface Plasmon Resonance (SPR) Binding Kinetics

While TR-FRET provides equilibrium IC50​ values, SPR is required to understand the kinetic causality of cross-reactivity (Residence Time = 1/Koff​ ).

Step-by-Step Methodology:

• Chip Functionalization: Immobilize biotinylated target and off-target kinases onto separate flow cells of a Streptavidin (SA) sensor chip.

• Analyte Injection: Inject the 2-(pyridin-3-yl)pyrazine derivative in a multi-cycle kinetic format (concentrations ranging from 0.1x to 10x the expected Kd​ ) at a flow rate of 50 µL/min to minimize mass transport limitations.

• Dissociation Phase: Allow running buffer to flow for 600 seconds to accurately capture the dissociation rate ( Koff​ ).

• Self-Validating System (Critical): The protocol utilizes a reference flow cell (blocked with mock protein) to subtract bulk refractive index changes and non-specific binding. A 1:1 Langmuir binding model is only accepted if the Chi-square ( χ2 ) value is <10% of Rmax​ , validating the kinetic causality of the interaction.

Conclusion

The 2-(pyridin-3-yl)pyrazine scaffold offers a distinct advantage over pyrimidine and bipyridine alternatives by utilizing its low pKa to temper hinge-binding promiscuity. By deploying the self-validating TR-FRET and SPR protocols outlined above, drug development professionals can accurately map the cross-reactivity profile of these biheteroaryls, ensuring the advancement of safe, highly selective kinase inhibitors.

References

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) . PMC - National Institutes of Health.1

• Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors . MDPI.3

• Synthesis and Structure−Activity Relationships of Pyrazine-Pyridine Biheteroaryls as Novel, Potent, and Selective Vascular Endothelial Growth Factor Receptor-2 Inhibitors . Journal of Medicinal Chemistry - ACS Publications. 2

Sources

• 1. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Confirming the Molecular Weight of 2-(Pyridin-3-yl)pyrazine: A Comparative Mass Spectrometry Guide

In drug discovery and synthetic chemistry, confirming the exact molecular weight of heterocyclic building blocks is a non-negotiable quality control step. 2-(Pyridin-3-yl)pyrazine (CAS: 93844-97-4) is a volatile, low-molecular-weight compound (Formula: C9H7N3, Theoretical MW: 157.17 g/mol ) featuring two electron-deficient aromatic rings.

As a Senior Application Scientist, I frequently observe laboratories defaulting to a single mass spectrometry (MS) platform, which can introduce analytical blind spots such as adduct confusion or in-source fragmentation. To establish a self-validating analytical system, this guide objectively compares three primary ionization alternatives—Electrospray Ionization (ESI), Electron Ionization (EI), and Matrix-Assisted Laser Desorption/Ionization (MALDI)—to determine the most robust protocol for the exact mass confirmation of this specific heterocycle.

Comparative Performance of Ionization Alternatives

For small, uncharged, and volatile molecules like 2-(Pyridin-3-yl)pyrazine, the choice of ionization source dictates the integrity of the resulting data. Table 1 summarizes the quantitative and qualitative expectations across three major MS platforms.

Table 1: Comparison of MS Ionization Techniques for 2-(Pyridin-3-yl)pyrazine

Analytical Parameter	LC-ESI-MS	GC-EI-MS	MALDI-TOF
Ionization Mechanism	Soft (Protonation)	Hard (Electron Bombardment)	Soft (Laser Desorption)
Primary Ion Species	[M+H]⁺	M⁺•	[M+H]⁺
Expected m/z (Monoisotopic)	158.0713	157.0640	158.0713
Fragmentation Level	Low (Intact molecular ion preserved)	High (Rich structural library)	Low
Analyte Suitability	Excellent (Basic nitrogens readily ionize)	Excellent (Highly volatile and stable)	Poor (Matrix peaks obscure <200 Da region)

Mechanistic Pathways & Analytical Causality

A self-validating analytical system requires orthogonal techniques. ESI and EI operate on fundamentally different physical principles, ensuring that an artifact in one system (e.g., a sodium adduct in ESI) is exposed by the definitive data of the other.

• The ESI Advantage (Solution-Phase): ESI is a soft ionization technique that transfers ions from solution to the gas phase. For 2-(Pyridin-3-yl)pyrazine, the presence of three basic nitrogen atoms makes it an ideal candidate for positive-ion mode ESI (+ESI). By acidifying the mobile phase, we force the protonation of these accessible nitrogens, yielding a robust and singular [M+H]⁺ signal. This approach is highly effective for determining the elemental composition via high-resolution mass accuracy [1].

• The EI Advantage (Gas-Phase): Conversely, EI is a hard ionization method operating under high vacuum. Because 2-(Pyridin-3-yl)pyrazine is uncharged, volatile, and thermally stable, it vaporizes easily in a Gas Chromatography (GC) inlet. Bombardment with standard 70 eV electrons ejects a single electron from the conjugated pi-system, forming a highly stable radical cation (M⁺•). The rigid aromatic structure resists complete fragmentation, making the molecular ion the base peak and providing undeniable molecular weight confirmation [2].

Figure 1. Decision matrix and expected ion pathways for 2-(Pyridin-3-yl)pyrazine MS analysis.

Step-by-Step Experimental Methodologies

To execute this dual-platform validation, follow these optimized protocols specifically tailored for small heterocyclic compounds.

Protocol A: LC-ESI-HRMS Workflow

• Sample Preparation: Prepare a 1 µg/mL solution of 2-(Pyridin-3-yl)pyrazine in LC-MS grade Methanol:Water (50:50, v/v). Add 0.1% Formic Acid.

  • Causality: Formic acid acts as an abundant proton donor. This ensures the basic nitrogen atoms on the pyrazine and pyridine rings are fully protonated in solution, maximizing the ionization efficiency and suppressing unwanted sodium ([M+Na]⁺) adducts.

• Chromatographic Separation: Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size). Run a fast linear gradient from 5% to 95% organic modifier over 5 minutes at a flow rate of 0.4 mL/min.

• Ionization Parameters: Operate the ESI source in positive ion mode (+ESI). Set the capillary voltage to 3.5 kV and the desolvation gas temperature to 350°C to ensure efficient droplet evaporation.

• Detection: Use a Time-of-Flight (TOF) or Orbitrap mass analyzer to capture the high-resolution monoisotopic mass, scanning from m/z 50 to 300.

Protocol B: GC-EI-MS Workflow

• Sample Preparation: Dissolve the standard in GC-grade Dichloromethane (DCM) to a concentration of 10 µg/mL.

  • Causality: DCM is highly volatile and expands predictably in the heated GC inlet, allowing the uncharged analyte to transfer onto the column without thermal degradation.

• Gas Chromatography: Inject 1 µL in split mode (10:1) into a GC inlet heated to 250°C. Separate the analyte on a 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS) using a temperature ramp from 100°C to 280°C at 15°C/min.

• Ionization Parameters: As the molecule elutes into the high-vacuum EI source (heated to 230°C), it is bombarded with a standard 70 eV electron beam.

  • Causality: This specific energy level is universally standardized to strip a single electron, forming the M⁺• radical cation while providing reproducible fragmentation patterns for library matching.

• Detection: Scan using a single quadrupole mass analyzer from m/z 40 to 200.

Data Interpretation and Expected Outcomes

When interpreting the resulting spectra, the exact monoisotopic mass must be calculated based on the most abundant isotopes (¹²C, ¹H, ¹⁴N). The exact monoisotopic mass of C9H7N3 is 157.0640 Da .

• ESI-HRMS Output: The base peak will appear at m/z 158.0713 ([M+H]⁺). A secondary peak at m/z 159.0746 will represent the M+1 isotope. Because the molecule contains 9 carbon atoms and 3 nitrogen atoms, the M+1 peak will have a relative intensity of approximately 11% compared to the base peak (driven primarily by the 1.1% natural abundance of ¹³C per carbon atom).

• EI-MS Output: The base peak will appear at m/z 157.06 (M⁺•). Because the fused aromatic system is highly stable, the intact molecular ion dominates the spectrum. Minor characteristic fragment ions may appear at m/z 130 (loss of HCN) and m/z 104 (cleavage of the pyrazine ring), providing a structural fingerprint that can be cross-referenced with NIST spectral libraries.

References

• Title: A tutorial in small molecule identification via electrospray ionization-mass spectrometry: The practical art of structural elucidation Source: Mass Spectrometry Reviews (via PubMed Central) URL:[Link]

• Title: Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI Source: MetwareBio URL: [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 2-(Pyridin-3-yl)pyrazine

This document provides essential safety and logistical information for the handling and disposal of 2-(Pyridin-3-yl)pyrazine. As a novel heterocyclic compound, it is imperative to treat it with the utmost care, adhering to stringent safety protocols to protect researchers and maintain experimental integrity. The following procedures are based on established safety protocols for pyridine and pyrazine derivatives and are designed to ensure a safe laboratory environment.[1][2]

Immediate Safety Briefing: Hazard Assessment

Key Precautionary Measures:

• Engineering Controls : All handling of 2-(Pyridin-3-yl)pyrazine should be conducted in a certified chemical fume hood to minimize inhalation exposure.[2][5]

• Personal Protective Equipment (PPE) : Appropriate PPE is the primary defense against accidental exposure.[6]

• Emergency Preparedness : Ensure that an eyewash station and safety shower are readily accessible.[6][7] All personnel should be familiar with emergency procedures.

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical when handling 2-(Pyridin-3-yl)pyrazine. The following table summarizes the recommended PPE for various laboratory operations involving this compound.

Body Part	Personal Protective Equipment	Specifications and Rationale
Eyes	Safety Goggles or Face Shield	Must be worn at all times to protect against potential splashes of solutions or contact with solid particles.[1][7]
Hands	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended.[2] Latex gloves are often not suitable for handling organic reagents.[8] Inspect gloves for any defects before use and dispose of them properly after handling the compound.[9]
Body	Laboratory Coat	A flame-resistant or 100% cotton lab coat should be worn and fully buttoned to protect against skin contact.[1][8]
Respiratory	Chemical Fume Hood	All weighing and handling of the solid compound and its solutions must be performed within a functioning fume hood to prevent inhalation of dust or vapors.[2][5] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges should be used.[7][9]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic workflow is essential for the safe handling of 2-(Pyridin-3-yl)pyrazine, from initial preparation to final cleanup and disposal.

Preparation Phase

• Consult Safety Resources : Before starting, review this guide and any available safety information for related compounds.

• Assemble Materials : Gather all necessary chemicals, equipment, and PPE.

• Verify Engineering Controls : Ensure the chemical fume hood is operational and the sash is at the appropriate height.[5]

Handling Phase

• Don Appropriate PPE : Put on all required personal protective equipment as outlined in the table above.

• Weighing : Carefully weigh the solid 2-(Pyridin-3-yl)pyrazine within the fume hood to minimize the risk of generating airborne dust.[10]

• Transfer : When transferring the compound to a reaction vessel, do so cautiously to avoid spills.

Cleanup Phase

• Decontamination : Clean all glassware and surfaces that have come into contact with the compound.

• Waste Disposal : Dispose of all waste materials in designated, clearly labeled hazardous waste containers.[11]

• Remove PPE : Remove gloves and lab coat before leaving the laboratory.[12] Always wash your hands thoroughly with soap and water after handling chemicals, even if gloves were worn.[3][8]

Workflow for Safe Handling of 2-(Pyridin-3-yl)pyrazine

Caption: Workflow for the safe handling of 2-(Pyridin-3-yl)pyrazine.

Emergency Procedures: In Case of Accidental Exposure

Immediate and appropriate action is crucial in the event of an accidental exposure.

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station.[1] Seek prompt medical attention.[2]

• Skin Contact : Wash the affected area thoroughly with soap and plenty of water.[1] Remove any contaminated clothing. If irritation develops or persists, seek medical attention.

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[13]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Proper disposal of 2-(Pyridin-3-yl)pyrazine and any contaminated materials is vital to prevent environmental contamination and adhere to regulations.

• Waste Collection : Collect all waste containing 2-(Pyridin-3-yl)pyrazine, including contaminated gloves, wipes, and glassware, in a designated and properly labeled hazardous waste container.[11] The container should be kept closed and stored in a cool, well-ventilated area.[9]

• Waste Segregation : Do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Disposal : Arrange for the disposal of the hazardous waste through your institution's EHS office or a licensed hazardous waste disposal company.[11] Never dispose of this chemical down the drain.[11]

By adhering to these guidelines, researchers can safely handle 2-(Pyridin-3-yl)pyrazine, minimizing risks to themselves and the environment, and ensuring the integrity of their scientific work.

References

• Personal protective equipment for handling 3,4-Diphenylpyridine. Benchchem.
• Handling Pyridine: Best Practices and Precautions. (2024, March 12).
• HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE. NJ.gov.
• Application Notes & Protocols: Safe Handling and Storage of Novel Heterocyclic Compounds. Benchchem.
• Material Safety Data Sheet - Pyridine-N-oxide, 98%. Cole-Parmer. (2005, October 3).
• Pyridine CAS No 110-86-1 MATERIAL SAFETY DATA SHEET SDS/MSDS. CDH Fine Chemicals India.
• SAFETY DATA SHEET. MilliporeSigma. (2025, September 15).
• SAFETY DATA SHEET. Fisher Scientific. (2014, July 4).
• Safety Data Sheet. CDN Isotopes.
• Pyrazine SDS, 290-37-9 Safety Data Sheets. Echemi.
• Pyrazine-2,3-dicarboxylic acid. Apollo Scientific.
• Laboratory Safety Guidelines.
• SAFETY DATA SHEET. MilliporeSigma. (2025, November 6).
• SAFETY DATA SHEET. Fisher Scientific.
• SAFETY DATA SHEET. Fisher Scientific. (2009, October 2).
• Proper Disposal of Sodium Pyrazine-2,3-dicarboxylate: A Step-by-Step Guide for Laboratory Professionals. Benchchem.
• Topic 1: Safety in the Organic Chemistry Laboratory. California State University, Bakersfield.
• Safety data sheet. CPAChem. (2023, January 13).
• Life-Changing Safety Tips for Handling Laboratory Chemicals. Actylis Lab Solutions.
• Chemical Synthesis Safety Tips To Practice in the Lab. Moravek. (2024, July 11).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 3. nj.gov [nj.gov]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 6. moravek.com [moravek.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. csub.edu [csub.edu]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. ethz.ch [ethz.ch]
• 13. echemi.com [echemi.com]